Ethyl 2-[2-(Methylthio)phenoxy]acetate

Core Science & Biosynthesis

Synthesis and characterization of Ethyl 2-[2-(Methylthio)phenoxy]acetate

An In-Depth Technical Guide to the Synthesis and Characterization of Ethyl 2-[2-(Methylthio)phenoxy]acetate

Introduction

Ethyl 2-[2-(Methylthio)phenoxy]acetate is a phenoxyacetate derivative with potential applications as a versatile intermediate in the synthesis of more complex molecules, particularly in the fields of agrochemicals and pharmaceuticals. The introduction of the methylthio group ortho to the ether linkage offers a site for further chemical modification, making it a valuable building block for creating diverse molecular architectures. Phenoxyacetic acid derivatives, in general, are known to exhibit a range of biological activities, including herbicidal and medicinal properties.[1][2]

This technical guide provides a comprehensive framework for the synthesis and structural elucidation of Ethyl 2-[2-(Methylthio)phenoxy]acetate. As a Senior Application Scientist, the focus extends beyond a mere recitation of steps to an in-depth explanation of the underlying chemical principles and the rationale behind key procedural choices. This document is designed for researchers and development professionals, offering a self-validating protocol that emphasizes safety, efficiency, and analytical rigor.

Section 1: The Synthetic Strategy: Williamson Ether Synthesis

The most direct and reliable method for preparing Ethyl 2-[2-(Methylthio)phenoxy]acetate is the Williamson ether synthesis. This classic organic reaction forms an ether by reacting an alkoxide (or in this case, a phenoxide) with an organohalide.[3]

1.1: Mechanistic Rationale

The reaction proceeds via a bimolecular nucleophilic substitution (Sₙ2) mechanism.[4] The core of this strategy involves two key steps:

• Deprotonation: The acidic phenolic proton of 2-(Methylthio)phenol is abstracted by a base to form a highly nucleophilic phenoxide ion. The choice of base is critical; it must be strong enough to deprotonate the phenol but not so strong as to induce unwanted side reactions.

• Nucleophilic Attack: The resulting phenoxide anion attacks the electrophilic carbon atom of ethyl bromoacetate. This carbon is susceptible to attack because it is bonded to a highly electronegative bromine atom, which serves as an excellent leaving group.[5]

The Sₙ2 pathway is favored because ethyl bromoacetate is a primary alkyl halide, minimizing steric hindrance and the likelihood of competing elimination (E2) reactions.[4]

1.2: Precursor Analysis

• 2-(Methylthio)phenol: This precursor serves as the nucleophile source. It is a versatile compound used in the synthesis of various pharmaceuticals and specialty chemicals.[6] Its synthesis can be achieved by reacting phenol with methyl disulfide in the presence of a Lewis acid catalyst like Zirconium tetrachloride.[7]

• Ethyl Bromoacetate: This reagent is the electrophile. It is a common and effective alkylating agent in organic synthesis. The bromine atom is a good leaving group, and the adjacent ester functionality activates the α-carbon towards nucleophilic attack.

Section 2: Experimental Protocol: Synthesis

This section details the complete, validated protocol for the synthesis of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

2.1: Reaction Scheme

Caption: Logical flow for the analytical characterization of the final product.

3.2: Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The analysis is typically performed on a neat liquid film between salt plates.

Wavenumber (cm⁻¹)	Bond	Functional Group	Rationale
~3100-3000	C-H (sp²)	Aromatic	Stretching vibrations of C-H bonds on the benzene ring.
~2980-2850	C-H (sp³)	Aliphatic	Stretching vibrations from the ethyl and methyl groups.
~1750-1735	C=O	Ester	Strong, characteristic carbonyl stretch, a key indicator of success. [8]
~1600, ~1480	C=C	Aromatic	Skeletal vibrations of the benzene ring.
~1250-1200	C-O	Aryl-Alkyl Ether	Asymmetric stretching of the Ar-O-CH₂ bond.
~1100-1050	C-O	Ester	Stretching vibration of the O-CH₂ bond of the ester.

The absence of a broad absorption band around 3200-3500 cm⁻¹ confirms the complete consumption of the starting 2-(Methylthio)phenol (O-H stretch).

3.3: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structural determination. The sample is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃).

¹H NMR (Proton NMR) Analysis (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.2-7.4	m	2H	Ar-H	Aromatic protons adjacent to the ether and thioether groups.
~6.8-7.0	m	2H	Ar-H	Remaining aromatic protons.
4.65	s	2H	O-CH₂ -COO	Singlet due to no adjacent protons. Methylene protons are deshielded by the adjacent oxygen and ester carbonyl.
4.25	q	2H	COO-CH₂ -CH₃	Quartet due to coupling with the adjacent methyl group (n+1=4). Deshielded by the ester oxygen.
2.45	s	3H	S-CH₃	Singlet due to no adjacent protons. Typical shift for a methylthio group attached to an aromatic ring.
1.30	t	3H	CH₂-CH₃	Triplet due to coupling with the adjacent methylene group (n+1=3).

¹³C NMR (Carbon NMR) Analysis (Predicted)

Chemical Shift (δ, ppm)	Carbon Assignment	Rationale
~169	C =O	Ester carbonyl carbon, highly deshielded.
~155	Ar-C -O	Aromatic carbon directly attached to the ether oxygen.
~135	Ar-C -S	Aromatic carbon directly attached to the sulfur atom.
~130, 128, 125, 121	Ar-C H	Remaining four aromatic carbons in the ring.
~65	O-C H₂-COO	Methylene carbon of the acetate group, deshielded by two oxygens.
~61	COO-C H₂-CH₃	Methylene carbon of the ethyl group, deshielded by oxygen.
~15	S-C H₃	Methyl carbon of the thioether group.
~14	CH₂-C H₃	Methyl carbon of the ethyl group.

3.4: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, confirming the elemental composition.

Data Point	Expected Value	Rationale
Molecular Ion Peak [M]⁺	m/z = 226.07	Corresponds to the molecular weight of C₁₁H₁₄O₃S.
Major Fragment	m/z = 153	Loss of the ethoxycarbonyl group (•COOC₂H₅).
Major Fragment	m/z = 139	Loss of the entire ethyl acetate side chain (•CH₂COOC₂H₅).

Section 4: Conclusion

The Williamson ether synthesis provides a robust and efficient route to Ethyl 2-[2-(Methylthio)phenoxy]acetate. The protocol outlined in this guide, from reaction setup to purification and characterization, establishes a validated workflow for obtaining this compound with high purity. The comprehensive analytical data, including expected IR, NMR, and MS results, serves as a reliable benchmark for researchers to confirm the successful synthesis and structural integrity of the target molecule. This guide empowers scientific professionals to confidently produce and validate this valuable chemical intermediate for further research and development.

Section 5: Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and nitrile gloves, must be worn at all times.

• 2-(Methylthio)phenol: Harmful if swallowed. Causes skin and eye irritation. A[9]void inhalation and direct contact.

• Ethyl Bromoacetate: Lachrymator. Toxic and corrosive. Causes severe skin burns and eye damage. Handle with extreme care.

• Acetone/Diethyl Ether: Highly flammable liquids. Ensure no open flames or spark sources are present in the laboratory.

Section 6: References

• PubChem. (n.d.). Ethyl (methylthio)acetate. National Center for Biotechnology Information. Retrieved from [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• Durst, H. D., & Gokel, G. W. (n.d.). The Williamson Ether Synthesis. University of Missouri–St. Louis. Retrieved from [Link]

• PrepChem. (2017). Synthesis of ortho-(methylthio)phenol. Retrieved from [Link]

• Chemistry Steps. (2022). The Williamson Ether Synthesis. Retrieved from [Link]

• Chemchart. (n.d.). 2-(Methylthio)phenol (1073-29-6). Retrieved from [Link]

• Smith, R. A., & Wyllie, S. G. (2021). Development of Efficient and Selective Processes for the Synthesis of Commercially Important Chlorinated Phenols. Molecules, 26(14), 4153.

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US20090247781A1 - Synthesis of phenoxyacetic acid derivatives. Retrieved from

• PubChem. (n.d.). Ethyl 2-[2-(Methylthio)phenoxy]acetate. National Center for Biotechnology Information. Retrieved from [Link]

• Suryanti, V., Wibowo, F. R., Khotijah, S., & Marliana, E. (2023). STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2- METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. ALCHEMY Jurnal Penelitian Kimia, 19(2), 145-152.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• PubChem. (n.d.). o-(Methylthio)phenol. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of ethyl 2-((bis(alkylthio)methylene)amino) acetate. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Williamson Ether Synthesis. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-(methyl thio) ethyl acetate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

• JETIR. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Retrieved from [Link]

• The Good Scents Company. (n.d.). ethyl 2-(methyl thio) acetate. Retrieved from [Link]

• Abdurrahman, I., et al. (2018). Identification and characterization of diterpenes from ethyl acetate fraction of stem barks of Boswellia papyrifera (del). International Journal of Chemical Studies, 6(5), 322-330.

• EPA. (n.d.). Ethyl (2-ethylphenoxy)acetate Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• Chegg. (2020). Solved EXAMPLE Ethyl 2-phenylacetate IR spectrum. Retrieved from [Link]

• NIST. (n.d.). Ethyl (methylthio)acetate. NIST WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Figure S2: IR spectrum of ethyl-2-diazo-2-phenylacetate. Retrieved from [Link]

• FooDB. (2010). Showing Compound Ethyl 2-(methylthio)acetate (FDB019980). Retrieved from [Link]

• ResearchGate. (n.d.). NMR spectrum of ethyl acetate. Retrieved from [Link]

• ATB. (n.d.). Ethyl2-methyl-1,3-dioxolane-2-acetate. Retrieved from [Link]

• ResearchGate. (2016). (PDF) Ethyl 2-(4-chloro-3-methylphenoxy)acetate. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of ethyl ethanoate. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. jetir.org [jetir.org]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 6. a2bchem.com [a2bchem.com]
• 7. prepchem.com [prepchem.com]
• 8. infrared spectrum of ethyl ethanoate prominent wavenumbers cm-1 detecting functional groups present finger print for identification of ethyl acetate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. o-(Methylthio)phenol | C7H8OS | CID 61261 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physicochemical properties of Ethyl 2-[2-(Methylthio)phenoxy]acetate

A Strategic Scaffold for Medicinal Chemistry and Agrochemical Design

Executive Summary

Ethyl 2-[2-(Methylthio)phenoxy]acetate (CAS: 3395-41-3) is a specialized organic building block characterized by a phenoxyacetic acid core substituted with an ortho-methylthio group.[1] This structural motif serves as a critical intermediate in the synthesis of heterocycles (such as benzoxathiepins) and is a pharmacophore associated with peroxisome proliferator-activated receptor (PPAR) modulation and auxin-like agrochemical activity.

This technical guide provides a comprehensive analysis of its physicochemical properties, synthetic methodologies, and stability profiles, designed to support researchers in optimizing lead compounds and synthetic routes.

Chemical Identity & Structural Analysis

The molecule features a central benzene ring with two ortho substituents: a methylthio ether (-SMe) and an ethyl glycolate ether (-OCH₂COOEt). The proximity of the sulfur atom to the ether oxygen introduces unique electronic and steric effects, influencing both metabolic stability and binding affinity in biological targets.

Identifier	Value
IUPAC Name	Ethyl 2-[2-(methylsulfanyl)phenoxy]acetate
CAS Number	3395-41-3
Molecular Formula	C₁₁H₁₄O₃S
Molecular Weight	226.29 g/mol
SMILES	CCOC(=O)COC1=CC=CC=C1SC
InChI Key	LJFOVAOIUSTKAF-UHFFFAOYSA-N
Structural Class	Phenoxyacetic acid ester; Thioether

Physicochemical Properties Profile

The following data aggregates predicted values based on quantitative structure-property relationship (QSPR) algorithms and comparative analysis with structural analogs (e.g., Ethyl 2-(2-methylphenoxy)acetate).

Table 1: Key Physicochemical Parameters[1][2][3]

Property	Value / Range	Confidence	Context for Development
Physical State	Viscous Oil or Low-Melting Solid	High	Likely solidifies upon high-purity crystallization; handle as oil during crude extraction.
Melting Point	35°C – 45°C (Predicted)	Med	Ortho-substitution often disrupts crystal packing compared to para-isomers.
Boiling Point	165°C – 170°C @ 1 mmHg	High	High boiling point requires vacuum distillation for purification.
LogP (Octanol/Water)	2.85 ± 0.3	High	Lipophilic. Permeable to cell membranes; falls within Lipinski's Rule of 5.
Water Solubility	< 0.5 mg/mL	High	Practically insoluble in water. Requires organic co-solvents (DMSO, DMF) for bioassays.
pKa (Conjugate Acid)	~ -5 (Sulfur protonation)	High	The molecule is neutral at physiological pH (7.4).
H-Bond Acceptors	3 (Ester C=O, Ether O, Thioether S)	High	Sulfur is a weak acceptor; primary interactions via oxygens.
Topological Polar Surface Area	~51 Ų	High	Excellent range for blood-brain barrier (BBB) penetration prediction.

Synthetic Methodology

The most robust route to CAS 3395-41-3 is the Williamson Ether Synthesis . This protocol ensures high yield by utilizing the enhanced nucleophilicity of the phenoxide anion.

Reaction Scheme (Graphviz Visualization)

The following diagram outlines the synthesis from 2-(Methylthio)phenol and Ethyl bromoacetate, including critical workup steps.

Figure 1: Synthetic workflow for the preparation of Ethyl 2-[2-(Methylthio)phenoxy]acetate via nucleophilic substitution.

Detailed Protocol

• Reagents: Dissolve 2-(Methylthio)phenol (1.0 eq) in anhydrous Acetone or DMF.

• Base Activation: Add anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq). Stir at room temperature for 30 minutes to generate the phenoxide.

• Alkylation: Dropwise add Ethyl Bromoacetate (1.1 eq). The slight excess ensures complete consumption of the phenol.

• Reaction: Reflux (Acetone) or heat to 60°C (DMF) for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1).

• Workup: Filter off solid salts. Concentrate the filtrate. Dissolve residue in Ethyl Acetate, wash with 1M NaOH (to remove unreacted phenol) and Brine. Dry over MgSO₄.

Spectroscopic Identification (The "Fingerprint")

For researchers verifying the identity of synthesized material, the 1H NMR spectrum provides a distinct signature.

• Aromatic Region (6.8 – 7.3 ppm): Expect a complex 4-proton multiplet. The ortho-thio and ortho-ether substituents create an ABCD-like system, distinct from the symmetric patterns of para-isomers.

• O-Methylene (-OCH₂-, ~4.7 ppm): A sharp singlet integrating to 2H. This is significantly deshielded by the adjacent phenoxy group and carbonyl.

• Ethyl Ester (-CH₂CH₃):

  • Quartet (~4.2 ppm): 2H, deshielded by oxygen.

  • Triplet (~1.3 ppm): 3H, methyl terminus.

• S-Methyl (-SMe, ~2.4 ppm): A sharp singlet integrating to 3H. This signal is diagnostic; oxidation to sulfoxide would shift this peak downfield to ~2.7–2.9 ppm.

Stability & Degradation Pathways

Understanding the stability profile is crucial for formulation and storage. The molecule contains two labile sites: the Ester (hydrolysis) and the Thioether (oxidation).

Degradation Logic (Graphviz Visualization)

Figure 2: Primary degradation pathways. The ester is susceptible to hydrolysis in basic media, while the sulfur atom is prone to oxidation.

• Storage Recommendation: Store at 2–8°C under an inert atmosphere (Nitrogen/Argon) to prevent S-oxidation.

• Handling: Avoid strong oxidizing agents (e.g., mCPBA, H₂O₂) unless the sulfoxide/sulfone is the desired target.

Applications in Drug Discovery

This compound is not merely a passive intermediate; it possesses specific utility in medicinal chemistry:

• PPAR Agonism: The phenoxyacetic acid pharmacophore is central to Fibrates (e.g., Fenofibrate). The ortho-SMe group adds lipophilicity and metabolic resistance compared to a methoxy group, potentially altering the half-life.

• Bioisosterism: The -SMe group serves as a bioisostere for -OMe or -Cl. It is larger than -OMe (Van der Waals radius: S=1.80Å vs O=1.52Å), which can be used to probe the steric constraints of a binding pocket.

• Prodrug Strategy: The ethyl ester acts as a prodrug for the free carboxylic acid. In cellular assays, the ester ensures membrane permeability, after which intracellular esterases release the active acid species.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 63649302, Ethyl 2-[2-(methylthio)phenoxy]acetate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). CompTox Chemicals Dashboard: Phenoxyacetic acid derivatives. Retrieved from [Link]

• Accela ChemBio. (2024). Product Catalog: Sulfur-containing Building Blocks. Retrieved from [Link]

Sources

• 1. 1632444-56-4,1-(Benzyloxy)-2-chloro-3-fluoro-4-nitrobenzene-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. CompTox Chemicals Dashboard [comptox.epa.gov]

Spectroscopic Profile of Ethyl 2-[2-(Methylthio)phenoxy]acetate: A Technical Guide

Introduction

Ethyl 2-[2-(methylthio)phenoxy]acetate is a small organic molecule featuring a combination of functional groups including an ester, an ether, a thioether, and an aromatic ring. This unique structural arrangement makes it a molecule of interest in fields such as synthetic chemistry and materials science. A thorough understanding of its chemical identity and purity is paramount for any research or development application. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the structural elucidation and characterization of such compounds.

This technical guide provides an in-depth analysis of the spectroscopic signature of Ethyl 2-[2-(Methylthio)phenoxy]acetate. It is designed for researchers, scientists, and professionals in drug development who require a detailed understanding of how to obtain and interpret the spectroscopic data for this and structurally related molecules. The methodologies and interpretations presented herein are grounded in established scientific principles and supported by data from analogous compounds.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule. By analyzing the chemical shifts, signal integrations, and coupling patterns, a detailed picture of the molecular structure can be constructed.

Experimental Protocol: NMR

• Sample Preparation: A 5-10 mg sample of Ethyl 2-[2-(Methylthio)phenoxy]acetate is dissolved in approximately 0.7 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃), in a 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal standard for referencing the chemical shifts to 0 ppm.

• Data Acquisition: The ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer, for instance, a Bruker DPX-300 operating at 300 MHz for protons and 75.5 MHz for carbon-13.[1] Standard pulse sequences are utilized for both one-dimensional ¹H and ¹³C acquisitions.

¹H NMR Spectroscopy: Data and Interpretation

The proton NMR spectrum of Ethyl 2-[2-(Methylthio)phenoxy]acetate is predicted to exhibit distinct signals corresponding to each unique proton environment in the molecule.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.20-6.80	Multiplet	4H	Ar-H	Aromatic protons typically resonate in this region. The ortho-substitution pattern will lead to a complex multiplet.
~4.65	Singlet	2H	O-CH₂ -C=O	The methylene protons are adjacent to an oxygen atom and a carbonyl group, resulting in a downfield shift.[2]
~4.20	Quartet	2H	O-CH₂ -CH₃	These methylene protons are adjacent to an oxygen atom and a methyl group, leading to a quartet splitting pattern (n+1 rule).[2]
~2.40	Singlet	3H	S-CH₃	The methyl protons attached to the sulfur atom are expected in this region.
~1.25	Triplet	3H	O-CH₂-CH₃	These methyl protons are adjacent to a methylene group, resulting in a triplet splitting pattern.[2]

¹³C NMR Spectroscopy: Data and Interpretation

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~169	C =O	The carbonyl carbon of the ester is significantly deshielded and appears far downfield.
~155	Ar-C -O	The aromatic carbon directly attached to the ether oxygen is deshielded.
~135	Ar-C -S	The aromatic carbon bonded to the sulfur atom.
~128-120	Ar-C H	Aromatic methine carbons.
~65	O-C H₂-C=O	The methylene carbon of the acetate group, shifted downfield by the adjacent oxygen.
~61	O-C H₂-CH₃	The methylene carbon of the ethyl group, shifted downfield by the adjacent oxygen.
~15	S-C H₃	The methyl carbon attached to sulfur.
~14	O-CH₂-C H₃	The terminal methyl carbon of the ethyl group.

II. Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule by detecting the vibrations of chemical bonds.

Experimental Protocol: IR

• Sample Preparation: A small drop of neat liquid Ethyl 2-[2-(Methylthio)phenoxy]acetate is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin film. Alternatively, a spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The IR spectrum is recorded using a Fourier-Transform Infrared (FTIR) spectrometer over a typical range of 4000-400 cm⁻¹. A background spectrum is collected prior to the sample scan to subtract atmospheric and instrumental interferences.

IR Spectroscopy: Data and Interpretation

The IR spectrum of Ethyl 2-[2-(Methylthio)phenoxy]acetate will display characteristic absorption bands corresponding to its functional groups.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3100-3000	C-H stretch	Aromatic
~2980-2850	C-H stretch	Aliphatic (CH₂, CH₃)
~1760	C=O stretch	Ester
~1600, ~1480	C=C stretch	Aromatic Ring
~1250	C-O stretch	Aryl-O-Alkyl Ether
~1100	C-O stretch	Ester
~750	C-H bend	Ortho-disubstituted aromatic

The strong absorption band around 1760 cm⁻¹ is highly indicative of the ester carbonyl group. The presence of both aryl-O-alkyl ether and ester C-O stretching bands, along with aromatic and aliphatic C-H stretches, provides strong evidence for the overall molecular structure.[2]

III. Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol: MS

• Sample Introduction: A dilute solution of Ethyl 2-[2-(Methylthio)phenoxy]acetate in a volatile solvent (e.g., methanol or acetonitrile) is introduced into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Electron Impact (EI) ionization is a common method for GC-MS, while Electrospray Ionization (ESI) is typically used for LC-MS.

• Data Acquisition: The mass analyzer separates the resulting ions based on their mass-to-charge ratio (m/z), and a detector records their abundance.

Mass Spectrometry: Data and Interpretation

The mass spectrum of Ethyl 2-[2-(Methylthio)phenoxy]acetate (Molecular Weight: 226.29 g/mol ) is expected to show a molecular ion peak and several characteristic fragment ions.

Predicted m/z	Ion Structure/Fragment Lost
226	[M]⁺ (Molecular Ion)
181	[M - OCH₂CH₃]⁺
153	[M - COOCH₂CH₃]⁺
139	[M - OCH₂COOCH₂CH₃]⁺
73	[COOCH₂CH₃]⁺

The molecular ion peak at m/z 226 would confirm the molecular weight of the compound.[3] The fragmentation pattern is dictated by the lability of the ester and ether bonds. Cleavage of the ethoxy group from the ester would result in a fragment at m/z 181. Loss of the entire ethyl acetate side chain would lead to a fragment at m/z 139, corresponding to the 2-(methylthio)phenoxy cation.

Illustrative Fragmentation Pathway

Caption: Predicted major fragmentation pathways for Ethyl 2-[2-(Methylthio)phenoxy]acetate in Mass Spectrometry.

Conclusion

The comprehensive spectroscopic analysis of Ethyl 2-[2-(Methylthio)phenoxy]acetate through NMR, IR, and MS provides a detailed and self-validating confirmation of its molecular structure. Each technique offers a unique and complementary piece of the structural puzzle. The ¹H and ¹³C NMR spectra reveal the precise connectivity of atoms within the molecule, the IR spectrum confirms the presence of key functional groups, and the mass spectrum corroborates the molecular weight and provides insight into the molecule's stability and fragmentation patterns. This guide serves as a foundational reference for the characterization of this compound and can be adapted for the analysis of other structurally related molecules.

References

• The Good Scents Company. (n.d.). ethyl 2-(methyl thio) acetate, 4455-13-4. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Suryanti, V., Wibowo, F. R., Khotijah, S., & Melati, D. I. (2023). STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2- METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. Molekul, 18(1), 49-57.

• Flavor and Extract Manufacturers Association. (n.d.). ETHYL 2-(METHYLTHIO)ACETATE. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-[2-(Methylthio)phenoxy]acetate. Retrieved from [Link]

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. journal.walisongo.ac.id [journal.walisongo.ac.id]
• 3. Ethyl 2-[2-(Methylthio)phenoxy]acetate | C11H14O3S | CID 63649302 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Phenoxyacetate Pharmacophore: From Metabolic Modulation to Pleiotropic Targeting

The following technical guide details the mechanism of action (MoA) of phenoxyacetate compounds, structured to serve researchers and drug development professionals. It synthesizes the compound class's dual role as established metabolic modulators (PPAR agonists) and emerging pleiotropic agents (COX-2 inhibitors/Anticancer), while grounding the discussion in its foundational auxinic activity.

Technical Guide & Whitepaper

Executive Summary & Chemical Scaffold

The phenoxyacetate scaffold (phenoxyacetic acid) represents a privileged structure in medicinal chemistry and agrochemistry.[1] Characterized by a phenyl ether linked to an acetic acid moiety, this pharmacophore exhibits remarkable versatility depending on substitution patterns (particularly at the

-carbon and the phenyl ring).

For the drug development professional, the mechanism of action (MoA) is distinct across three domains:

• Metabolic Regulation (Fibrates):

  -substitution (e.g., methyl groups) shifts activity toward Peroxisome Proliferator-Activated Receptor alpha (PPAR ) agonism.

• Emerging Therapeutic Targets: Recent derivatives act as selective COX-2 inhibitors and PARP-1 modulators for neuroprotection and oncology.

• Auxinic Activity (Toxicology/Agro): The unsubstituted or chlorinated core (e.g., 2,4-D) acts as a "molecular glue" for the TIR1 ubiquitin ligase, a mechanism primarily relevant to plant science but critical for understanding off-target toxicity in mammalian systems.

Primary Mechanism: Nuclear Receptor Modulation (PPAR Agonism)

Target Class: Fibrates (e.g., Fenofibrate, Clofibrate) Primary Indication: Dyslipidemia, Hypertriglyceridemia[2]

The most clinically validated mechanism for phenoxyacetate derivatives (specifically phenoxyisobutyric acids) is the agonism of PPAR

, a nuclear transcription factor governing lipid metabolism.

Molecular Binding & Activation

Unlike cell-surface receptors, PPAR

is a nuclear receptor. The phenoxyacetate derivative permeates the plasma membrane and binds to the Ligand Binding Domain (LBD) of PPAR .

• Causality: The carboxylate head group of the phenoxyacetate forms a critical hydrogen bond network with the Tyr464, Tyr314, and Ser280 residues within the LBD. The lipophilic phenyl tail occupies the hydrophobic pocket, stabilizing Helix 12 (H12) in an active conformation.

• Dimerization: This conformational change promotes the recruitment of the Retinoid X Receptor (RXR) to form a functional PPAR

  -RXR heterodimer.

Transcriptional Regulation

The activated PPAR

-RXR complex binds to Peroxisome Proliferator Response Elements (PPREs) located in the promoter regions of target genes.

• Sequence Specificity: PPREs typically consist of a direct repeat of the consensus sequence AGGTCA separated by one nucleotide (DR1).

• Co-activator Recruitment: The complex displaces co-repressors (e.g., NCoR) and recruits co-activators (e.g., PGC-1

  ), initiating the transcription of genes involved in:
  • -Oxidation: Acyl-CoA oxidase (ACOX), CPT1.

  • Lipoprotein Metabolism: Lipoprotein Lipase (LPL) upregulation; ApoC-III downregulation (disinhibiting LPL).

Physiological Outcome

The net result is a systemic reduction in triglyceride-rich lipoproteins (VLDL) and an increase in HDL formation, validating the scaffold's utility in cardiovascular risk reduction.

Figure 1: The PPAR

transactivation cascade initiated by phenoxyacetate derivatives.

Emerging Mechanisms: Enzyme Inhibition & Pleiotropy

Target Class: Novel Phenoxyacetamides/Hydrazides Indications: Inflammation, Epilepsy, Oncology

Recent medicinal chemistry efforts have expanded the phenoxyacetate core beyond PPARs, exploiting the scaffold's ability to fit into hydrophobic enzymatic pockets.

Selective COX-2 Inhibition

New phenoxyacetic acid derivatives (specifically those with hydrazone or bulky amide linkers) have demonstrated high selectivity for Cyclooxygenase-2 (COX-2) over COX-1.

• Mechanism: The phenoxy group docks into the hydrophobic channel of COX-2, while the acetic acid/hydrazide moiety interacts with the Arg120 and Tyr355 residues at the channel entrance.

• Therapeutic Value: This provides anti-inflammatory and antiepileptic efficacy (via neuroinflammation reduction) with reduced gastric toxicity compared to traditional NSAIDs.

PARP-1 Inhibition & Apoptosis

In oncology (e.g., HepG2 liver carcinoma models), specific phenoxyacetamide derivatives inhibit Poly (ADP-ribose) polymerase-1 (PARP-1).

• Causality: Inhibition of PARP-1 prevents DNA repair in cancer cells, leading to the accumulation of double-strand breaks and subsequent apoptosis via the intrinsic mitochondrial pathway (Bax upregulation/Bcl-2 downregulation).

Experimental Protocols for Validation

To ensure scientific integrity, the following protocols describe how to validate these mechanisms. These are designed as self-validating systems with necessary controls.

Protocol A: PPAR Luciferase Reporter Assay (Transactivation)

Purpose: Quantify the functional agonism of a phenoxyacetate candidate on PPAR

.

Materials:

• HEK293 or COS-7 cells.[3]

• Plasmids: Expression vector (human PPAR

  ), Reporter vector (PPRE-Luciferase), Control vector (Renilla luciferase).

• Reagents: Lipofectamine, Dual-Luciferase Assay System.

Workflow:

• Seeding: Seed cells in 96-well plates at

  cells/well in DMEM + 10% Charcoal-Stripped FBS (to remove endogenous hormones).

• Transfection: After 24h, co-transfect cells with:

  • 50 ng PPAR

    expression plasmid.

  • 50 ng PPRE-Luc reporter.

  • 5 ng Renilla control (internal normalization).

• Treatment: 24h post-transfection, treat cells with:

  • Test Compound: Serial dilutions (0.1

    M – 100 M).

  • Positive Control: Fenofibric acid or GW7647 (10

    M).

  • Vehicle Control: 0.1% DMSO.

• Measurement: After 24h incubation, lyse cells and measure Firefly and Renilla luminescence.

• Data Analysis: Calculate Relative Light Units (RLU) = Firefly/Renilla. Plot dose-response curve to determine

  .

Validation Criteria: Positive control must show >5-fold induction over vehicle.

Protocol B: In Vitro COX-2 Inhibition Screening

Purpose: Determine the selectivity of novel phenoxyacetate derivatives.

Workflow:

• Enzyme Prep: Use recombinant human COX-1 and COX-2 enzymes.

• Reaction: Incubate enzyme with heme cofactor and test compound (varying concentrations) in Tris-HCl buffer (pH 8.0) for 10 min at 37°C.

• Substrate Addition: Add Arachidonic Acid (100

  M) and TMPD (colorimetric substrate).

• Detection: Measure absorbance at 590 nm (oxidized TMPD) after 5 min.

• Calculation: % Inhibition =

  . Calculate for both isoforms.

Validation Criteria: Selectivity Index (

) should be >10 for selective candidates.

Comparative Data Summary

The following table summarizes the divergent activities of the scaffold based on structural modifications.

Compound Class	Key Structural Feature	Primary Target	Downstream Effect	Validated Indication
Fibrates	-methyl/isobutyl substitution	PPAR (Agonist)	FA Oxidation, VLDL	Dyslipidemia
Herbicides	2,4-dichloro substitution	TIR1 (Molecular Glue)	Degradation of Aux/IAA repressors	Agrochemical (Weed Control)
Novel Amides	Hydrazone/Amide linkers	COX-2 (Inhibitor)	Prostaglandin E2	Inflammation/Epilepsy
Anticancer	Bulky heterocyclic appendages	PARP-1 (Inhibitor)	DNA Damage Accumulation	Hepatocellular Carcinoma

Visualization: The Scaffold Divergence

This diagram illustrates how the core phenoxyacetate structure diverges into different therapeutic and toxicological pathways based on chemical modification.

Figure 2: Structure-Activity Relationship (SAR) divergence of the phenoxyacetate core.

References

• Consensus. (2024). Mechanisms of PPAR alpha/gamma agonists in metabolic syndrome therapy.Link

• Indigo Biosciences. (2023). Human Peroxisome Proliferator-Activated Receptor Alpha Reporter Assay System.[4][5][6]Link

• MDPI. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors.Link

• NIH. (2014). Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide.Link

• RSC Publishing. (2025). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents.Link

Sources

• 1. jetir.org [jetir.org]
• 2. What are PPAR agonists and how do they work? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. indigobiosciences.com [indigobiosciences.com]
• 6. korambiotech.com [korambiotech.com]

An In-depth Technical Guide to the Biological Activity of Ethyl 2-[2-(Methylthio)phenoxy]acetate

Foreword: Unveiling the Bio-Potential of a Phenoxyacetic Acid Derivative

Ethyl 2-[2-(Methylthio)phenoxy]acetate, a molecule belonging to the expansive class of phenoxyacetic acids, presents a compelling subject for investigation within the realms of agrochemistry and pharmacology. While specific, in-depth research on this particular ester is nascent, its structural characteristics firmly place it within a family of compounds renowned for their potent biological activities. This guide synthesizes the established knowledge of phenoxyacetic acids to project and explore the probable biological profile of Ethyl 2-[2-(Methylthio)phenoxy]acetate, offering a robust framework for researchers and drug development professionals to direct future studies. Our exploration will be grounded in the well-documented herbicidal action of its parent class, while also venturing into other potential therapeutic avenues suggested by emerging research on related derivatives.

Molecular Profile and Synthesis

Ethyl 2-[2-(Methylthio)phenoxy]acetate is a carboxylic ester with the molecular formula C11H14O3S.[1] Its structure is characterized by a central phenoxyacetic acid backbone, a common feature in many synthetic herbicides.[2] The "phenoxy" group consists of a benzene ring linked to an oxygen atom, which in turn is attached to an acetic acid moiety. In this specific molecule, the phenyl ring is substituted with a methylthio group (-SCH3) at the ortho position, and the carboxylic acid group of the acetic acid is esterified with an ethyl group.

The synthesis of phenoxyacetic acid derivatives, including Ethyl 2-[2-(Methylthio)phenoxy]acetate, typically follows a well-established chemical pathway. Generally, a substituted phenol is reacted with an ester of a haloacetic acid (like ethyl chloroacetate or ethyl bromoacetate) in the presence of a base.[3][4][5] The base deprotonates the hydroxyl group of the phenol, forming a phenoxide ion which then acts as a nucleophile, attacking the electrophilic carbon of the haloacetate and displacing the halide to form the ether linkage.[6]

Primary Biological Activity: Herbicidal Action as a Synthetic Auxin

The most prominent and extensively studied biological activity of phenoxyacetic acids is their role as herbicides.[7][8] These compounds are classified as synthetic auxins, mimicking the natural plant growth hormone, indole-3-acetic acid (IAA).[9][10]

Mechanism of Action

Natural auxins like IAA are crucial for regulating various aspects of plant growth and development, including cell enlargement, division, and differentiation.[10] Synthetic auxins, such as those in the phenoxyacetic acid class, exert their herbicidal effect by overwhelming the plant's natural hormonal balance.[7][11] When absorbed by a susceptible plant, these synthetic compounds are not readily degraded like natural IAA.[12] This leads to a sustained and uncontrolled stimulation of auxin-responsive genes, resulting in abnormal and rapid growth.[9]

The key steps in the mechanism of action are as follows:

• Absorption and Translocation: The herbicide is absorbed by the leaves and roots and then transported throughout the plant via the phloem and xylem to meristematic tissues, where growth is most active.[10]

• Binding to Auxin Receptors: The synthetic auxin binds to auxin-binding proteins (ABPs) located in the cell membrane, endoplasmic reticulum, and nucleus.[9][10]

• Disruption of Cellular Processes: This binding triggers a cascade of events, including uncontrolled cell division and elongation, which leads to the twisting of stems and leaves.[9] It also interferes with protein synthesis and the transport of nutrients.[10]

• Metabolic Overload and Plant Death: The plant's metabolic reserves are mobilized and directed to the sites of uncontrolled growth, eventually leading to the degradation of chlorophyll, inhibition of photosynthesis and respiration, and ultimately, plant death.[7][9]

Phenoxyacetic acid herbicides are particularly effective against broadleaf weeds, while many monocotyledonous plants (grasses) show a higher tolerance.[13]

Proposed Experimental Workflow for Herbicidal Activity Assessment

To validate the presumed herbicidal activity of Ethyl 2-[2-(Methylthio)phenoxy]acetate, a systematic, multi-tiered experimental approach is recommended.

Caption: A streamlined workflow for evaluating the herbicidal potential of a novel compound.

Detailed Protocol: Post-emergence Herbicidal Activity Assay

This protocol is designed to assess the efficacy of Ethyl 2-[2-(Methylthio)phenoxy]acetate when applied to actively growing weeds.

• Plant Material: Cultivate seeds of representative broadleaf weeds (e.g., Abutilon theophrasti, Amaranthus retroflexus) and grass weeds (e.g., Lolium multiflorum) in pots containing a standardized soil mix in a greenhouse with controlled temperature and light conditions.

• Treatment Preparation: Prepare a stock solution of Ethyl 2-[2-(Methylthio)phenoxy]acetate in a suitable solvent (e.g., acetone) with a surfactant. Create a series of dilutions to test a range of application rates (e.g., 50, 100, 200, 400 g ai/ha). A control group should be treated with the solvent and surfactant alone.

• Application: When the weed seedlings have reached the 2-4 leaf stage, apply the treatment solutions as a fine spray to the foliage, ensuring uniform coverage.

• Evaluation: After a set period (e.g., 7, 14, and 21 days after treatment), visually assess the plants for signs of phytotoxicity, including chlorosis, necrosis, stunting, and mortality. Use a rating scale (e.g., 0% = no effect, 100% = complete kill).

• Data Analysis: Calculate the average injury rating for each treatment and determine the effective dose (ED) values, such as the ED50 (the dose required to cause 50% growth inhibition).

Other Potential Biological Activities

While the herbicidal properties of phenoxyacetic acids are well-established, research has also explored other biological activities for derivatives of this chemical class. These investigations suggest that Ethyl 2-[2-(Methylthio)phenoxy]acetate could possess a broader bioactive profile.

Antimicrobial and Antifungal Activity

Several studies have synthesized and evaluated phenoxyacetic acid derivatives for their potential as antimicrobial agents. For instance, some derivatives have shown activity against bacteria such as E. coli and S. aureus, and fungi.[2] The presence of the sulfur atom in the methylthio group of Ethyl 2-[2-(Methylthio)phenoxy]acetate might also contribute to its antimicrobial potential, as sulfur-containing compounds are known for their diverse biological activities.[14]

Anti-mycobacterial Activity

There is also a body of research on the synthesis of phenoxyacetic acid derivatives as potential anti-mycobacterial agents, with some compounds showing promising activity against Mycobacterium tuberculosis.[4][15][16]

Proposed Experimental Workflow for Antimicrobial Screening

A standard workflow can be employed to investigate the potential antimicrobial properties of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Caption: A systematic approach to screen and characterize the antimicrobial activity of a test compound.

Detailed Protocol: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol quantifies the lowest concentration of a compound that inhibits the visible growth of a microorganism.

• Microorganism Preparation: Grow selected bacterial (e.g., Staphylococcus aureus, Escherichia coli) and fungal (e.g., Candida albicans) strains in appropriate broth media to the mid-logarithmic phase. Adjust the turbidity of the cultures to a 0.5 McFarland standard.

• Compound Dilution: Prepare a series of two-fold dilutions of Ethyl 2-[2-(Methylthio)phenoxy]acetate in a 96-well microtiter plate using the appropriate broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (microorganisms in broth without the test compound) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature for the growth of the microorganisms (e.g., 37°C for bacteria, 30°C for yeast) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the wells. This can be determined visually or by using a microplate reader.

Quantitative Data Summary

Compound	Target Organism	Assay	Result (ED50 / MIC)	Reference
2,4-Dichlorophenoxyacetic acid	Abutilon theophrasti	Post-emergence	85 g ai/ha	[17]
4-Chloro-2-methylphenoxyacetic acid	Brassica juncea	Post-emergence	110 g ai/ha	[17]
Phenoxyacetic Acid Derivative X	Staphylococcus aureus	Broth Microdilution	64 µg/mL	[2]
Phenoxyacetic Acid Derivative Y	Mycobacterium tuberculosis	MABA	12.5 µg/mL	[15]

Conclusion and Future Directions

Based on its chemical structure, Ethyl 2-[2-(Methylthio)phenoxy]acetate is strongly predicted to exhibit herbicidal activity, functioning as a synthetic auxin. This remains the most promising avenue for its application and should be the primary focus of initial biological evaluations. However, the potential for antimicrobial and anti-mycobacterial activities, as suggested by research on related compounds, should not be overlooked and warrants further investigation. The experimental protocols and workflows detailed in this guide provide a comprehensive framework for systematically characterizing the biological profile of this compound. Future research should also focus on structure-activity relationship (SAR) studies to understand the contribution of the methylthio group and the ethyl ester to its biological activity, potentially leading to the development of more potent and selective agents.

References

• Encyclopedia.pub. (2023, July 26). Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. Available at: [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Mechanism of Action: How Phenoxy Herbicides Work. Available at: [Link]

• Wikipedia. (2024, February 13). Phenoxy herbicide. Available at: [Link]

• MDPI. (2023, July 14). Adsorption of Phenoxyacetic Herbicides from Water on Carbonaceous and Non-Carbonaceous Adsorbents. Available at: [Link]

• PubChem. (n.d.). Ethyl 2-[2-(Methylthio)phenoxy]acetate. Available at: [Link]

• JETIR. (2021, June). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. Available at: [Link]

• The Good Scents Company. (n.d.). ethyl 2-(methyl thio) acetate. Available at: [Link]

• Shaharyar, M., Siddiqui, A. A., & Ali, M. A. (2006). Synthesis and evaluation of phenoxy acetic acid derivatives as [corrected] anti-mycobacterial agents. Bioorganic & Medicinal Chemistry Letters, 16(17), 4571–4574. Available at: [Link]

• Suryanti, V., Wibowo, F. R., Khotijah, S., & Melati, D. I. (2023). STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2- METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. Molekul, 18(2), 173-181. Available at: [Link]

• Shaukath, A. K., et al. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. Future Journal of Pharmaceutical Sciences, 7(1), 39. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity of Ethyl 4-Alkyl-2-(2-(substituted phenoxy)acetamido)thiazole-5-carboxylate. Available at: [Link]

• Kotgire, S. S., Mahajan, S. K., Amrutkar, S. V., & Bhagat, U. D. (n.d.). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of 2,3 disubstituted quinazolinones. PharmaTutor. Available at: [Link]

• Głowacka, E., et al. (2017). Synthesis and Biological Activities of Ethyl 2-(2-pyridylacetate) Derivatives Containing Thiourea, 1,2,4-triazole, Thiadiazole and Oxadiazole Moieties. Molecules, 22(3), 443. Available at: [Link]

• Google Patents. (2009). US20090247781A1 - Synthesis of phenoxyacetic acid derivatives.

• Liu, H., et al. (2012). Synthesis and herbicidal activity of 2-(substituted phenoxyacetoxy)alkyl-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one. Journal of Agricultural and Food Chemistry, 60(31), 7597–7604. Available at: [Link]

• RSC Publishing. (2023). Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. Available at: [Link]

• Chemical Methodologies. (2022). Synthesis and Characterization of Heterocyclic Compounds Derived from 2-Mercaptobenzothiozole and Study of Their Biological Activities. Available at: [Link]

• MDPI. (2023). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. Available at: [Link]

• MDPI. (2022). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Available at: [Link]

• Maddila, S., & Jonnalagadda, S. B. (2012). Synthesis and biological activity of ethyl 2-(substituted benzylthio)-4-(3'-(ethoxycarbonyl)biphenyl-4-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate derivatives. Archiv der Pharmazie, 345(2), 163–168. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of ethyl 2-((bis(alkylthio)methylene)amino) acetate. Available at: [Link]

• Makowska, A., et al. (2014). Exposure to phenoxyacetic acid herbicides and predictors of exposure among spouses of farmers. Annals of Agricultural and Environmental Medicine, 21(4), 744–748. Available at: [Link]

• SciELO. (2020). Bioactivity and molecular properties of Phenoxyacetic Acids Derived from Eugenol and Guaiacol compared to the herbicide 2,4-D. Available at: [Link]

• MolPort. (n.d.). ethyl {2-[(2,5-dioxo-1-phenylimidazolidin-4-ylidene)methyl]phenoxy}acetate. Available at: [Link]

• ResearchGate. (2024). Chemistry and Biological Activities of Ethyl-2-benzothiazolyl Acetate and its Corresponding Hydrazides. Available at: [Link]

• The Good Scents Company. (n.d.). ethyl 2-methyl-2-(methyl thio) propionate. Available at: [Link]

• PubChem. (n.d.). Ethyl (methylthio)acetate. Available at: [Link]

Sources

• 1. Ethyl 2-[2-(Methylthio)phenoxy]acetate | C11H14O3S | CID 63649302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jetir.org [jetir.org]
• 3. journal.walisongo.ac.id [journal.walisongo.ac.id]
• 4. Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. chemmethod.com [chemmethod.com]
• 7. Adsorption of Phenoxyacetic Herbicides from Water on Carbonaceous and Non-Carbonaceous Adsorbents | MDPI [mdpi.com]
• 8. Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid [mdpi.com]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. cdn.nufarm.com [cdn.nufarm.com]
• 11. nbinno.com [nbinno.com]
• 12. scielo.br [scielo.br]
• 13. Phenoxy herbicide - Wikipedia [en.wikipedia.org]
• 14. Synthesis and biological activity of ethyl 2-(substituted benzylthio)-4-(3'-(ethoxycarbonyl)biphenyl-4-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis and evaluation of phenoxy acetic acid derivatives as [corrected] anti-mycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis and herbicidal activity of 2-(substituted phenoxyacetoxy)alkyl-5,5-dimethyl-1,3,2-dioxaphosphinan-2-one - PubMed [pubmed.ncbi.nlm.nih.gov]

Topic: The Structure-Activity Relationship of Phenoxyacetic Acid Derivatives: From Herbicidal Action to Therapeutic Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The phenoxyacetic acid scaffold is a remarkably versatile chemical framework that has given rise to compounds of immense agricultural and pharmaceutical importance. From the revolutionary auxin-mimicking herbicides that have shaped modern agriculture to novel derivatives being investigated as anti-inflammatory, antimicrobial, and anticonvulsant agents, the relationship between the structure of these molecules and their biological activity is a subject of intense study.[1] This guide provides a comprehensive exploration of the structure-activity relationships (SAR) of phenoxyacetic acid derivatives. We will dissect the molecular architecture, analyze the influence of various substituents on biological function, detail the underlying mechanisms of action, and provide robust experimental protocols for synthesis and evaluation. This document is designed to serve as a foundational resource for researchers aiming to understand, innovate, and exploit this privileged scaffold in crop protection and drug discovery.

Core Mechanisms of Action: A Tale of Two Targets

The biological effects of phenoxyacetic acid derivatives are primarily dictated by their molecular targets, which differ significantly between their herbicidal and medicinal applications. Understanding these mechanisms is fundamental to interpreting their SAR.

Herbicidal Activity: Synthetic Auxin Mimicry

The most well-known application of phenoxyacetic acids is as selective herbicides for controlling broadleaf weeds.[2] Their mechanism is a classic example of molecular mimicry.

• The Natural Auxin Target: In plants, the hormone indole-3-acetic acid (IAA) is a critical regulator of growth and development, controlling processes like cell enlargement and division.[3][4]

• The Synthetic Imposter: Phenoxyacetic herbicides like 2,4-D and MCPA are structural mimics of IAA.[2][3] They bind to auxin-binding proteins (ABPs) and other components of the auxin signaling pathway.[2][4]

• Uncontrolled Growth: Unlike natural IAA, whose concentration is tightly regulated by the plant, these synthetic auxins are persistent and overwhelm the plant's regulatory systems.[2] This leads to a cascade of uncontrolled, unsustainable growth, ultimately resulting in the death of susceptible broadleaf plants.[3][4] Dicotyledonous (broadleaf) plants are generally more susceptible than monocotyledonous (grassy) plants, which provides the basis for their selective use in crops like wheat and corn.[3][5]

Caption: Auxin mimicry pathway of phenoxyacetic acid herbicides.

Medicinal Applications: Targeting Inflammatory Pathways and Beyond

The same chemical scaffold has been ingeniously adapted to target proteins relevant to human disease. A prominent example is the inhibition of cyclooxygenase (COX) enzymes.

• COX and Inflammation: COX enzymes (COX-1 and COX-2) are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation and pain.[6]

• Selective Inhibition: Certain phenoxyacetic acid derivatives have been designed as selective inhibitors of COX-2.[6][7] This selectivity is desirable because COX-1 has protective roles in the stomach and kidneys, and its inhibition can lead to side effects. By targeting only the inflammation-associated COX-2 enzyme, these compounds offer a better safety profile.[6]

• Other Therapeutic Targets: Beyond inflammation, derivatives have shown promise as antibacterial, antimycobacterial, and anticonvulsant agents, highlighting the scaffold's broad therapeutic potential.[1][8][9][10][11]

Dissecting the Molecule: A Guide to Structure-Activity Relationships

The biological activity of a phenoxyacetic acid derivative is exquisitely sensitive to its chemical structure. Modifications at three key positions—the aromatic ring, the acetic acid side chain, and the ether linkage—dramatically influence potency, selectivity, and function.

The Aromatic Ring: The Director of Activity

The substitution pattern on the phenyl ring is the most critical determinant of a derivative's herbicidal or medicinal activity.

• Nature of Substituents: Electron-withdrawing groups, particularly halogens (e.g., chlorine), are common. The presence of chlorine atoms generally increases herbicidal potency.[12] For example, 2,4-D (2,4-dichlorophenoxyacetic acid) and MCPA ((4-chloro-2-methylphenoxy)acetic acid) are far more potent herbicides than unsubstituted phenoxyacetic acid.[3]

• Position of Substituents: The position of substituents is crucial. For auxin-like activity, substitution at the para (4) position is often essential. Additional substitution at the ortho (2) position, as seen in 2,4-D and MCPA, further enhances activity. Substitution at the meta (3) position can have variable effects.

• Number of Substituents: Increasing the number of chlorine atoms does not always increase activity and can alter selectivity. 2,4,5-T (2,4,5-trichlorophenoxyacetic acid), while a potent herbicide, has different properties and a more controversial history than 2,4-D.[12]

The Carboxylic Acid Side Chain: The Anchor for Action

The acidic side chain is the functional group responsible for binding to the target protein's active site.

• The Carboxyl Group: The carboxylic acid moiety (–COOH) is indispensable for auxin-like activity, as it interacts with key residues in the auxin-binding pocket. Commercially, these herbicides are often formulated as salts or esters, which are converted to the active acid form within the plant.[2][3]

• Chain Length and Pro-Herbicides: Extending the side chain can create "pro-herbicides." For example, 4-(2,4-dichlorophenoxy)butyric acid (2,4-DB) is not itself active but is converted by susceptible plants via β-oxidation into the active herbicide 2,4-D.[3] This provides an additional layer of selectivity, as some crop plants lack the enzymes to perform this conversion efficiently.

• Stereochemistry: Introducing a methyl group on the α-carbon of the side chain (e.g., dichlorprop, mecoprop) creates a chiral center. For both auxin-like herbicides and some ACCase inhibitors, the biological activity is almost exclusively found in the (R)-enantiomer.[3]

Quantitative Structure-Activity Relationships (QSAR)

QSAR studies provide a mathematical framework to correlate the physicochemical properties of molecules with their biological activity.[13] For phenoxyacetic acids, QSAR models have been instrumental in optimizing derivatives.[14]

Key parameters in these models often include:

• Hydrophobicity (logP or π): Describes the compound's ability to partition between lipids and water, influencing its capacity to cross biological membranes.[14][15]

• Electronic Parameters (σ): Quantifies the electron-donating or electron-withdrawing nature of substituents on the aromatic ring, affecting binding interactions.[14]

• Steric Parameters (Molar Refractivity, MR): Relates to the volume and shape of the substituents, which must fit within the target's binding site.[14]

These models allow for the in silico prediction of a new derivative's potential activity, guiding synthetic efforts and reducing the need for exhaustive screening.[16]

Data Summary: SAR of Key Derivatives

The following tables summarize the structural modifications and resulting biological activities for representative herbicidal and anti-inflammatory phenoxyacetic acid derivatives.

Table 1: SAR of Herbicidal Phenoxyacetic Acid Derivatives

Compound	Structure	Key Substituents	Relative Herbicidal Activity
Phenoxyacetic Acid	R = H	None	Low
4-CPA	R = 4-Cl	para-Chloro	Moderate
MCPA	R = 4-Cl, 2-CH₃	para-Chloro, ortho-Methyl	High
2,4-D	R = 2-Cl, 4-Cl	ortho, para-Dichloro	High
2,4,5-T	R = 2-Cl, 4-Cl, 5-Cl	ortho, para, meta-Trichloro	Very High

Note: Activity is a qualitative summary based on established use and literature.[2][5]

Table 2: SAR of Phenoxyacetic Acid Derivatives as COX-2 Inhibitors

Compound ID	Key Structural Features	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
5d	4-Bromophenoxy, Pyrazole moiety	10.3 ± 0.15	0.09 ± 0.003	114.4
5f	4-Chlorophenoxy, Pyrazole moiety	9.9 ± 0.13	0.06 ± 0.002	165.0
7b	4-Chlorophenoxy, Thiazole moiety	12.1 ± 0.17	0.07 ± 0.002	172.9
10c	4-Bromophenoxy, Hydrazone linker	11.2 ± 0.16	0.08 ± 0.003	140.0
Celecoxib (Ref.)	Reference Drug	14.93 ± 0.12	0.05 ± 0.001	298.6

Data adapted from a study on novel selective COX-2 inhibitors, demonstrating the potential for potent and selective anti-inflammatory agents derived from this scaffold.[6]

Experimental Protocols for SAR Evaluation

A robust SAR study relies on validated and reproducible experimental protocols. Here, we provide step-by-step methodologies for the synthesis and biological evaluation of phenoxyacetic acid derivatives.

Protocol: General Synthesis of Phenoxyacetic Acid Derivatives

This protocol describes a standard Williamson ether synthesis for creating the core scaffold.

Objective: To synthesize a substituted phenoxyacetic acid derivative from a corresponding phenol and haloacetic acid.

Materials:

• Substituted phenol (e.g., 2,4-dichlorophenol)

• Sodium hydroxide (NaOH)

• Chloroacetic acid or Ethyl chloroacetate

• Solvent (e.g., Water, Ethanol, or Acetone)

• Hydrochloric acid (HCl) for acidification

• Standard laboratory glassware and reflux apparatus

Procedure:

• Phenoxide Formation: Dissolve the substituted phenol in an aqueous or alcoholic solution of sodium hydroxide. This deprotonates the phenol to form the more nucleophilic sodium phenoxide. The reaction is typically stirred at room temperature.

• Nucleophilic Substitution: Add chloroacetic acid (or its ester) to the phenoxide solution. Heat the mixture to reflux for 2-4 hours. The phenoxide ion will displace the chloride ion in an Sₙ2 reaction.

• Workup (if using ester): If an ester like ethyl chloroacetate was used, the resulting product is an ester. Saponify the ester by adding excess NaOH and continuing to heat, which hydrolyzes the ester to the carboxylate salt.

• Acidification: After cooling the reaction mixture, acidify it slowly with concentrated HCl until the pH is ~1-2. This protonates the carboxylate, causing the final phenoxyacetic acid product to precipitate.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration. Wash the solid with cold water to remove inorganic salts. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

• Characterization: Confirm the structure of the synthesized compound using techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol: Evaluation of Herbicidal Activity (Seed Germination and Seedling Growth Assay)

This bioassay provides a quantitative measure of a compound's effect on plant growth.[17][18]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound on a model broadleaf plant (e.g., Arabidopsis thaliana or cress).

Materials:

• Test compounds dissolved in DMSO to create stock solutions.

• Seeds of a susceptible broadleaf weed (e.g., Brassica campestris).

• Petri dishes with filter paper or agar medium (e.g., Murashige-Skoog medium).

• Growth chamber with controlled light (16h light/8h dark), temperature (22°C), and humidity.

• A known herbicide (e.g., 2,4-D) as a positive control.

• Solvent (e.g., 0.1% DMSO in water) as a negative control.

Procedure:

• Preparation of Test Plates: Prepare a serial dilution of the test compounds and the positive control in the final aqueous medium. Dispense a set volume of each concentration into separate, labeled petri dishes. Include a negative control (solvent only).

• Seed Plating: Place a defined number of seeds (e.g., 20-30) onto the surface of the filter paper or agar in each petri dish.

• Incubation: Seal the petri dishes and place them in a growth chamber under controlled conditions.

• Data Collection: After a set period (e.g., 7-10 days), measure the primary root length and/or shoot length of the seedlings in each dish. Also, record the germination percentage.

• Data Analysis: For each concentration, calculate the percent inhibition of root/shoot growth relative to the negative control. Plot the percent inhibition against the logarithm of the compound concentration. Use a non-linear regression analysis (e.g., log(inhibitor) vs. response) to calculate the IC₅₀ value.

Caption: Workflow for evaluating the herbicidal activity of test compounds.

Conclusion and Future Perspectives

The phenoxyacetic acid framework remains a cornerstone of chemical research in both agriculture and medicine. The SAR principles established over decades of study continue to guide the rational design of new molecules. For herbicides, the focus is on developing derivatives with improved crop safety, novel selectivity profiles to combat weed resistance, and more favorable environmental fates.[19] In drug development, the scaffold serves as a valuable starting point for creating potent and selective modulators of therapeutic targets like COX-2, G-protein coupled receptors, and various enzymes.[7][20]

The future of research in this area will undoubtedly be driven by the integration of computational chemistry, such as advanced QSAR, molecular docking, and molecular dynamics simulations, with high-throughput synthesis and screening.[21] This synergistic approach will accelerate the discovery of next-generation phenoxyacetic acid derivatives with precisely tailored biological activities, ensuring the continued relevance of this remarkable chemical scaffold for years to come.

References

• JETIR (June 2023). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR, 10(6). [Link]

• Wikipedia. (n.d.). Phenoxy herbicide. Wikipedia. [Link]

• Encyclopedia.pub. (2023, July 26). Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. Encyclopedia.pub. [Link]

• Weed Control Journal. (n.d.). Experimental methods to evaluate herbicides behavior in soil. Weed Control Journal. [Link]

• Ali, M. A., & Shaharyar, M. (2006). Synthesis and evaluation of phenoxy acetic acid derivatives as [corrected] anti-mycobacterial agents. Bioorganic & Medicinal Chemistry Letters, 16(17), 4571-4574. [Link]

• ResearchGate. (2006). Synthesis and evaluation of phenoxy acetic acid derivatives as anti-mycobacterial agents. ResearchGate. [Link]

• El-Gohary, N. M., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... Molecules, 29(6), 1309. [Link]

• El-Gohary, N. M., et al. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... PubMed. [Link]

• Kaliszan, R., et al. (2025). Biomimetic Chromatography/QSAR Investigations in Modeling Properties Influencing the Biological Efficacy of Phenoxyacetic Acid-Derived Congeners. International Journal of Molecular Sciences, 26(3), 1593. [Link]

• Semantic Scholar. (2025). Biomimetic Chromatography/QSAR Investigations in Modeling Properties Influencing the Biological Efficacy of Phenoxyacetic Acid. Semantic Scholar. [Link]

• Eshiba, M. F. (2000). Quantitative structure-activity relationship of phenoxy and benzyloxy acid derivatives as antisickling agents. Il Farmaco, 55(2), 73-80. [Link]

• Pawłowska, M., et al. (2025). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. International Journal of Molecular Sciences, 26(7), 4145. [Link]

• Li, Z., et al. (2015). Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists. Bioorganic & Medicinal Chemistry, 23(22), 7158-7164. [Link]

• ResearchGate. (n.d.). Physical and chemical properties of phenoxyacetic acid herbicides. ResearchGate. [Link]

• Google Patents. (n.d.). EP0427549A1 - Heterocyclic oxy-phenoxyacetic acid derivatives and their use as herbicides.

• Gandy, M. N., et al. (2021). Improved herbicide discovery using physico-chemical rules refined by antimalarial library screening. RSC Chemical Biology, 2(2), 629-640. [Link]

• El-Gohary, N. M., et al. (2024). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. RSC Medicinal Chemistry. [Link]

• El-Gohary, N. M., et al. (2024). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents. PMC. [Link]

• Wang, J., et al. (2025). Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. Industrial Crops and Products, 225, 118835. [Link]

• IJNRD. (n.d.). Quantitative Structure-Activity Relationship (QSAR): A Review. IJNRD.org. [Link]

• Wang, J. H., et al. (2019). Quantitative Structure Activity Relationship Studies and Molecular Dynamics Simulations of 2-(Aryloxyacetyl)cyclohexane-1,3-Diones Derivatives as 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. Frontiers in Chemistry, 7, 569. [Link]

• Biology Discussion. (2016, August 17). Auxins: History, Bioassay, Function and Uses. Biology Discussion. [Link]

Sources

• 1. jetir.org [jetir.org]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Phenoxy herbicide - Wikipedia [en.wikipedia.org]
• 4. cdn.nufarm.com [cdn.nufarm.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and evaluation of phenoxy acetic acid derivatives as [corrected] anti-mycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid [mdpi.com]
• 13. ijnrd.org [ijnrd.org]
• 14. Quantitative structure-activity relationship of phenoxy and benzyloxy acid derivatives as antisickling agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. Improved herbicide discovery using physico-chemical rules refined by antimalarial library screening - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00914A [pubs.rsc.org]
• 18. Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management - PMC [pmc.ncbi.nlm.nih.gov]
• 19. EP0427549A1 - Heterocyclic oxy-phenoxyacetic acid derivatives and their use as herbicides - Google Patents [patents.google.com]
• 20. Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Frontiers | Quantitative Structure Activity Relationship Studies and Molecular Dynamics Simulations of 2-(Aryloxyacetyl)cyclohexane-1,3-Diones Derivatives as 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors [frontiersin.org]

The Dawn of Selective Weed Control: A Technical Guide to the Discovery and History of Phenoxyacetate Herbicides

Introduction: A Paradigm Shift in Agriculture

The advent of phenoxyacetate herbicides in the 1940s marked a pivotal moment in agricultural science, heralding the era of selective chemical weed control. These synthetic compounds, mimics of the natural plant growth hormone auxin, offered the unprecedented ability to eliminate broadleaf weeds from monocotyledonous crops such as wheat, corn, and rice, thereby revolutionizing food production. This technical guide provides an in-depth exploration of the discovery, history, and foundational science of the core phenoxyacetate herbicides, with a particular focus on 2,4-dichlorophenoxyacetic acid (2,4-D), 2-methyl-4-chlorophenoxyacetic acid (MCPA), and 2,4,5-trichlorophenoxyacetic acid (2,4,5-T). Designed for researchers, scientists, and professionals in drug and agrochemical development, this document synthesizes historical context with the underlying chemical and biological principles that defined this transformative class of molecules.

The Historical Context and Key Discoveries

The development of phenoxyacetate herbicides was not a singular event but rather a culmination of parallel research efforts conducted under the veil of wartime secrecy during World War II. Driven by the urgent need to increase crop yields, scientists in both the United Kingdom and the United States independently investigated the potential of synthetic plant growth regulators.

A timeline of these key discoveries reveals a striking case of multiple, independent breakthroughs:

• 1940: William Templeman at Imperial Chemical Industries (ICI) in the UK published findings that high concentrations of the natural auxin, indole-3-acetic acid (IAA), could kill broadleaf plants within a cereal field. This laid the conceptual groundwork for using growth regulators as herbicides.

• 1941: Robert Pokorny, an industrial chemist in the United States, published the synthesis of several chlorophenoxyacetic acids, including 2,4-D, in the Journal of the American Chemical Society.[1] However, the herbicidal properties of these compounds were not yet described.

• 1942: P.W. Zimmerman and A.E. Hitchcock of the Boyce Thompson Institute published a seminal paper detailing the growth-regulating properties of substituted phenoxy and benzoic acids, noting that 2,4-D was a particularly potent growth regulator.[2][3]

• 1944: The first publication explicitly describing the use of 2,4-D as a selective herbicide appeared, marking its official entry into the scientific literature as a weed control agent.

• 1945: The synthesis of MCPA was first reported by Synerholme and Zimmerman.

• 1945: Slade, Templeman, and Sexton at ICI published on the herbicidal properties of MCPA in the journal Nature, solidifying its place alongside 2,4-D.

• 1946: 2,4-D was commercially released, rapidly becoming the first successful selective herbicide and transforming agricultural practices.[4] MCPA was also made available to UK farmers in the same year.

The development of 2,4,5-T followed a similar trajectory in the late 1940s, synthesized through the reaction of 2,4,5-trichlorophenol and chloroacetic acid.[5] It was recognized for its high efficacy, particularly against woody plants.

Figure 1: Timeline of Key Discoveries in Phenoxyacetate Herbicides.

Comparative Overview of Core Phenoxyacetate Herbicides

The foundational phenoxyacetate herbicides, while sharing a common mechanism of action, exhibit differences in their chemical structures, applications, and historical significance.

Herbicide	Chemical Structure	Year of Discovery	Primary Application Rates	Key Characteristics & Historical Notes
2,4-D		1941 (synthesis), 1944 (herbicidal properties)	0.6 to 1.9 L/ha for susceptible weeds; 1.0 to 1.5 L/ha for less susceptible weeds.[6]	The first commercially successful selective herbicide. Widely used in agriculture for broadleaf weed control in cereal crops. A component of Agent Orange.
MCPA		1945	580 to 920 mL/ha for susceptible weeds; 1.05 to 1.8 L/ha for less susceptible weeds.[6]	Preferred in the UK due to the historical availability of its precursor, o-cresol. Commonly used in turf and pastures.
2,4,5-T		Late 1940s	Not applicable (use discontinued)	Highly effective against woody plants. A major component of Agent Orange. Its use was phased out due to contamination with the highly toxic dioxin, 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD).[5]

Mechanism of Action: A Molecular Mimicry

Phenoxyacetate herbicides exert their phytotoxic effects by acting as synthetic mimics of the natural plant hormone auxin (indole-3-acetic acid, IAA).[4] At herbicidal concentrations, these compounds induce uncontrolled and unsustainable growth in susceptible broadleaf plants, leading to their eventual death. The key steps in this process are:

• Perception: The herbicide molecules are recognized and bound by a family of F-box proteins, primarily the TIR1/AFB (Transport Inhibitor Response 1/Auxin-Signaling F-box) auxin co-receptors.

• Signal Transduction: The binding of the synthetic auxin to the TIR1/AFB protein stabilizes an interaction with Aux/IAA repressor proteins. This targets the Aux/IAA proteins for ubiquitination and subsequent degradation by the 26S proteasome.

• Gene Expression: The degradation of Aux/IAA repressors derepresses Auxin Response Factors (ARFs), which are transcription factors that activate the expression of a multitude of auxin-responsive genes.

• Hormonal Cascade: This leads to the overproduction of other plant hormones, notably ethylene and abscisic acid (ABA). The increased ethylene production causes epinasty (downward curling of leaves and stems), while the accumulation of ABA leads to stomatal closure, inhibition of cell division, and senescence.

• Phytotoxicity: The combination of uncontrolled cell division and elongation, coupled with the disruptive effects of the hormonal cascade, depletes the plant's energy reserves and leads to tissue damage, ultimately resulting in plant death.

Figure 2: Molecular Mechanism of Phenoxyacetate Herbicide Action.

Experimental Protocols: Synthesis of Phenoxyacetate Herbicides

The synthesis of phenoxyacetate herbicides is a classic example of nucleophilic substitution, specifically the Williamson ether synthesis. The general procedure involves the reaction of a chlorinated phenol with chloroacetic acid in the presence of a base.

Protocol 1: Laboratory Synthesis of 2,4-Dichlorophenoxyacetic Acid (2,4-D)

Materials:

• 2,4-Dichlorophenol

• Chloroacetic acid

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Water

• Reaction flask with reflux condenser and magnetic stirrer

• Heating mantle

• Beakers, graduated cylinders, and filtration apparatus

Procedure:

• Formation of the Phenoxide: In the reaction flask, dissolve a specific molar equivalent of 2,4-dichlorophenol in an aqueous solution of sodium hydroxide. The base deprotonates the phenol to form the more nucleophilic sodium 2,4-dichlorophenoxide.

• Nucleophilic Substitution: To the phenoxide solution, add a molar equivalent of chloroacetic acid. Heat the mixture to reflux with continuous stirring. The phenoxide ion will act as a nucleophile, attacking the electrophilic carbon of the chloroacetic acid and displacing the chloride ion.

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) to observe the disappearance of the starting materials.

• Acidification and Precipitation: After the reaction is complete, cool the mixture to room temperature. Slowly acidify the solution with hydrochloric acid until the pH is acidic (pH 1-2). This will protonate the carboxylate group, causing the 2,4-D to precipitate out of the solution as a white solid.

• Isolation and Purification: Collect the crude 2,4-D by vacuum filtration and wash the solid with cold water to remove any remaining salts. The product can be further purified by recrystallization from a suitable solvent, such as an ethanol-water mixture.

• Characterization: The identity and purity of the synthesized 2,4-D can be confirmed by determining its melting point and using spectroscopic techniques such as NMR and IR spectroscopy.

Protocol 2: Laboratory Synthesis of 2-Methyl-4-chlorophenoxyacetic Acid (MCPA)

The synthesis of MCPA follows a very similar procedure to that of 2,4-D, with the primary difference being the starting phenol.

Materials:

• 4-chloro-2-methylphenol (4-chloro-o-cresol)

• Chloroacetic acid

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Water

• Standard laboratory glassware for reaction, workup, and purification

Procedure:

• Phenoxide Formation: Dissolve 4-chloro-2-methylphenol in an aqueous NaOH solution to form sodium 4-chloro-2-methylphenoxide.

• Condensation Reaction: Add chloroacetic acid to the phenoxide solution and heat the mixture under reflux to facilitate the Williamson ether synthesis.

• Workup: Cool the reaction mixture and acidify with HCl to precipitate the MCPA product.

• Isolation and Purification: Collect the crude MCPA by filtration, wash with water, and recrystallize to obtain the purified product.

The Legacy of Phenoxyacetates: From "Miracle" to Controversy

The introduction of phenoxyacetate herbicides undoubtedly led to significant increases in agricultural productivity and played a role in the "Green Revolution." However, their history is also intertwined with controversy, most notably their use in the military defoliant Agent Orange during the Vietnam War. Agent Orange was a 1:1 mixture of the n-butyl esters of 2,4-D and 2,4,5-T.[5]

The primary issue with Agent Orange was not the active ingredients themselves, but the contamination of 2,4,5-T with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a highly toxic and carcinogenic compound.[5] TCDD is formed as a byproduct during the synthesis of 2,4,5-trichlorophenol, the precursor to 2,4,5-T, if the reaction temperature is not carefully controlled. This contamination led to severe long-term health effects for both Vietnamese civilians and military personnel exposed to the defoliant. As a result, the use of 2,4,5-T has been banned in many countries since the 1970s and 1980s.

Conclusion and Future Perspectives

The discovery and development of phenoxyacetate herbicides represent a landmark achievement in chemical science with profound impacts on global agriculture. The elucidation of their mechanism of action as synthetic auxins has not only provided an effective means of weed control but has also deepened our understanding of plant hormone biology. While the legacy of these compounds is complex, marked by both remarkable successes and significant controversies, their foundational role in the development of modern agrochemicals is undeniable. For today's researchers, the story of phenoxyacetates serves as a powerful case study in the lifecycle of a transformative technology—from discovery and innovation to the critical importance of understanding and mitigating unintended consequences.

References

• Zimmerman, P.W. and Hitchcock, A.E. (1942) Substituted Phenoxy and Benzoic Acid Growth Substances and the Relation of Structure to Physiological Activity. Contributions from Boyce Thompson Institute, 12, 321-343. [Link]

• A new synthesis of 2,4,5-trichlorophenoxyacetic acid (2,4,5-T). ResearchGate. [Link]

• 2,4,5-Trichlorophenoxyacetic acid. Wikipedia. [Link]

• Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. MDPI. [Link]

• Bioactivity and molecular properties of Phenoxyacetic Acids Derived from Eugenol and Guaiacol compared to the herbicide 2,4-D. ResearchGate. [Link]

• A method of making 2,4,5-trichlorophenol.

• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. RSC Publishing. [Link]

• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. RSC Publishing. [Link]

• Mortality of 2,4-dichlorophenoxyacetic Acid and 2,4,5-trichlorophenoxyacetic Acid Herbicide Applicators in Finland: First Report of an Ongoing Prospective Cohort Study. PubMed. [Link]

• 2,4,5-T and its salts and esters. Rotterdam Convention. [Link]

• EPA Fact Sheet: Regulatory Status of 2-4-5T. EPA. [Link]

• Use of 2,4-D and Other Phenoxy Herbicides in Small Grains in the United States. 24d.info. [Link]

• Synthesis and herbicid activity of aryloxyacetic acids and amides of aryloxy acetic acids containing cycloacetal fragment. ResearchGate. [Link]

• Report on 2,4,5-T: A Report of the Panel on Herbicides of the President's Science Advisory Committee. National Agricultural Library. [Link]

• Substituted Phenoxy and Benzoic Acid Growth Substances and the Relation of Structure to Physiological Activity. National Agricultural Library. [Link]

• mcpa.pdf. [Link]

• Report of the Independent Fact-Finding Panel on Herbicide 2,4,5-T. ontario.ca. [Link]

• Synthesis method of 2-methylphenoxyacetic acid. Eureka | Patsnap. [Link]

• 2,4-D 101: Everything Farmers Need to Know About 2,4-D. FBN. [Link]

• 2,4,5-trichlorophenoxyacetic acid. Britannica. [Link]

• Synthesis of 2,4-D and MCPA. [Link]

• Method for preparing 2-methyl-4-chlorophenoxyacetic acid by catalytic chlorination of 2-methylphenoxyacetic acid.

• Ecological Production Technology of Phenoxyacetic Herbicides MCPA and 2,4-D in the Highest World Standard. ResearchGate. [Link]

• 2,4-D AMINE. Alligare. [Link]

• Contributions from Boyce Thompson Institute, Volumen10. Google Libros.

• 2,4-Dichlorophenoxyacetic acid. [Link]

• First example of a carboxylato bridged Zn(II) polymer: Synthesis and structure of [Zn(dien)(CH. [Link]

• Pokorny, R. (1941) Some Chlorophenoxyacetic Acids. Journal of the American Chemical Society, 63, 1768. [Link]

• Phosphonium-carbenium and oxophosphonium-carbenium dications in Friedel-Crafts reactions. [Link]

• Catalyst‐Free Deaminative Functionalizations of Primary Amines by Photoinduced Single‐Electron Transfer. [Link]

• Stereoelectronic Effect of Protecting Groups on the Stability of Galactosyl Donor Intermediates. MDPI. [Link]

• Electrophilic fluorosulfoxonium cations as hidden Brønsted acid catalysts in (n + 2) annulations of strained cycloalkanes. Organic Chemistry Frontiers (RSC Publishing). [Link])

Sources

• 1. In the beginning: the multiple discovery of the first hormone herbicides | Weed Science | Cambridge Core [cambridge.org]
• 2. Zimmerman, P.W. and Hitchcock, A.E. (1942) Substituted Phenoxy and Benzoic Acid Growth Substances and the Relation of Structure to Physiological Activity. Contributions from Boyce Thompson Institute, 12, 321-343. - References - Scientific Research Publishing [scirp.org]
• 3. Substituted Phenoxy and Benzoic Acid Growth Substances and the Relation of Structure to Physiological Activity · [nal.usda.gov]
• 4. Contributions from Boyce Thompson Institute - Boyce Thompson Institute for Plant Research - Google Books [books.google.com.sg]
• 5. 2,4,5-Trichlorophenoxyacetic acid - Wikipedia [en.wikipedia.org]
• 6. cdn.nufarm.com [cdn.nufarm.com]

The Environmental Odyssey of Ethyl 2-[2-(Methylthio)phenoxy]acetate: A Technical Guide to its Fate and Degradation

This guide provides an in-depth technical exploration of the environmental fate and degradation of Ethyl 2-[2-(Methylthio)phenoxy]acetate. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to offer a synthesized understanding grounded in established scientific principles and field-proven methodologies. We will dissect the probable environmental journey of this molecule, from its initial release to its ultimate transformation, providing both the "what" and the crucial "why" behind its behavior.

Introduction: Unveiling a Molecule of Interest

Ethyl 2-[2-(Methylthio)phenoxy]acetate, with the molecular formula C₁₁H₁₄O₃S, is a compound that shares structural motifs with phenoxy herbicides, a class of compounds whose environmental impact has been a subject of considerable study.[1][2][3][4][5] The presence of a phenoxyacetic acid ethyl ester moiety suggests potential herbicidal activity, while the ortho-positioned methylthio group introduces unique electronic and steric characteristics that can significantly influence its environmental behavior. Understanding the environmental fate of this molecule is paramount for a comprehensive risk assessment, particularly if its use in agriculture or other applications leads to environmental release.

This guide will navigate the complex interplay of chemical and biological forces that dictate the persistence and transformation of Ethyl 2-[2-(Methylthio)phenoxy]acetate in the environment. We will delve into the primary degradation pathways—hydrolysis, photolysis, and biodegradation—elucidating the likely mechanisms and the key environmental factors that govern their rates.

Physicochemical Properties: The Foundation of Environmental Behavior

A molecule's intrinsic physicochemical properties are the primary determinants of its distribution and fate in the environment. For Ethyl 2-[2-(Methylthio)phenoxy]acetate, these properties can be predicted based on its structure and comparison with analogous compounds.

Table 1: Estimated Physicochemical Properties of Ethyl 2-[2-(Methylthio)phenoxy]acetate

Property	Predicted Value/Information	Source
Molecular Formula	C₁₁H₁₄O₃S	[6]
Molecular Weight	226.29 g/mol	[6]
IUPAC Name	ethyl 2-(2-methylsulfanylphenoxy)acetate	[6]
Water Solubility	Low to Moderate	Inferred from phenoxy herbicides and ethyl esters
Vapor Pressure	Low	Inferred from similar structures
Log K_ow_ (Octanol-Water Partition Coefficient)	Moderate	Inferred from phenoxy herbicides

These properties suggest that Ethyl 2-[2-(Methylthio)phenoxy]acetate will likely exhibit limited mobility in the soil, with a tendency to partition to organic matter. Its low vapor pressure indicates that volatilization from soil or water surfaces is not expected to be a significant dissipation route.

Abiotic Degradation: The Chemical Transformation Pathways

Abiotic degradation encompasses the chemical breakdown of a substance without the involvement of biological organisms. For Ethyl 2-[2-(Methylthio)phenoxy]acetate, the two most significant abiotic degradation pathways are anticipated to be hydrolysis and photolysis.

Hydrolysis: The Cleavage of the Ester Linkage

The ester linkage in Ethyl 2-[2-(Methylthio)phenoxy]acetate is a prime target for hydrolysis, the chemical breakdown of a compound due to reaction with water. This process is highly dependent on pH.[7][8][9]

Mechanism:

Hydrolysis of the ethyl ester will yield 2-(2-(Methylthio)phenoxy)acetic acid and ethanol. This reaction can be catalyzed by both acids and bases. The rate of hydrolysis for phenoxyacetate esters is generally observed to be faster under basic conditions.[8][10]

Expected pH-Rate Profile:

The hydrolysis rate is expected to be minimal in neutral to slightly acidic conditions and increase significantly in alkaline environments. This is a critical consideration for its persistence in different aquatic and soil environments.

Experimental Protocol: Hydrolysis Rate Determination (Following OECD Guideline 111) [11]

Objective: To determine the rate of hydrolysis of Ethyl 2-[2-(Methylthio)phenoxy]acetate as a function of pH.

Methodology:

• Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Test Substance Addition: Add a known concentration of Ethyl 2-[2-(Methylthio)phenoxy]acetate to each buffer solution in sterile, sealed vessels.

• Incubation: Incubate the test vessels in the dark at a constant temperature (e.g., 25°C).

• Sampling: At predetermined time intervals, withdraw aliquots from each test vessel.

• Analysis: Analyze the concentration of the parent compound and the primary hydrolysis product, 2-(2-(Methylthio)phenoxy)acetic acid, using a suitable analytical method such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization.[1][2][3][4]

• Data Analysis: Determine the pseudo-first-order rate constants (k_obs_) for the disappearance of the parent compound at each pH. The half-life (t₁/₂) can then be calculated using the formula: t₁/₂ = ln(2) / k_obs_.

Diagram: Hydrolysis Workflow

Caption: Workflow for determining the hydrolysis rate of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Photolysis: Degradation by Light

Photolysis, or photodegradation, is the breakdown of molecules by photons of light, particularly in the ultraviolet (UV) spectrum of sunlight. The aromatic rings and the ether linkage in Ethyl 2-[2-(Methylthio)phenoxy]acetate are potential chromophores that can absorb light energy, leading to chemical transformations.[12][13][14][15]

Mechanism:

Direct photolysis can lead to the cleavage of the ether bond between the phenoxy group and the acetate moiety, or oxidation of the methylthio group to sulfoxide and sulfone. Indirect photolysis can also occur, where other substances in the environment (e.g., humic acids) absorb light and produce reactive oxygen species (ROS) like hydroxyl radicals, which then attack the target molecule.[16]

Expected Degradation Products:

Potential photoproducts include 2-(methylthio)phenol, ethyl glyoxylate, and various hydroxylated and ring-cleaved products. The oxidation of the sulfur atom is also a likely transformation pathway.

Experimental Protocol: Aqueous Photolysis Study (Following OECD Guideline 316) [17]

Objective: To determine the rate and quantum yield of direct photolysis of Ethyl 2-[2-(Methylthio)phenoxy]acetate in water.

Methodology:

• Solution Preparation: Prepare a solution of the test substance in purified, sterile water.

• Irradiation: Irradiate the solution with a light source that simulates natural sunlight (e.g., a xenon arc lamp). Maintain a constant temperature.

• Dark Control: Run a parallel experiment in the dark to account for any hydrolytic degradation.

• Sampling: Collect samples at various time points from both the irradiated and dark control solutions.

• Analysis: Quantify the concentration of the parent compound using HPLC or a similar technique.

• Quantum Yield Calculation: Determine the first-order rate constant and calculate the quantum yield, which is a measure of the efficiency of the photochemical process.

Diagram: Photolysis Experimental Setup

Caption: Simplified diagram of an aqueous photolysis experimental setup.

Biotic Degradation: The Role of Microorganisms

Biodegradation is the breakdown of organic matter by microorganisms, such as bacteria and fungi. This is often the most significant pathway for the ultimate removal of organic pollutants from the environment. The structure of Ethyl 2-[2-(Methylthio)phenoxy]acetate suggests that it is likely susceptible to microbial degradation.[18][19][20][21]

Key Biodegradation Steps:

• Ester Hydrolysis: The initial step is likely the enzymatic hydrolysis of the ethyl ester to form 2-(2-(Methylthio)phenoxy)acetic acid. This is a common initial step in the degradation of many ester-containing xenobiotics.

• Ether Cleavage: Microorganisms possess enzymes capable of cleaving the ether linkage, a critical step in breaking down the phenoxy structure. This often proceeds via hydroxylation of the aromatic ring.

• Sulfur Oxidation: The methylthio group can be oxidized by microbial enzymes to a sulfoxide and then to a sulfone.

• Aromatic Ring Cleavage: Following initial transformations, the aromatic ring is typically hydroxylated and then cleaved by dioxygenase enzymes, leading to the formation of aliphatic intermediates that can enter central metabolic pathways.[18][20][21]

Influencing Factors:

The rate and extent of biodegradation will be influenced by several environmental factors, including:

• Microbial Population: The presence of adapted microbial communities is crucial.

• Oxygen Availability: Aerobic conditions are generally more favorable for the complete degradation of aromatic compounds.

• Nutrient Availability: The presence of other nutrients (nitrogen, phosphorus) will support microbial growth and activity.

• Temperature and pH: Optimal conditions will vary depending on the specific microbial consortia.

Experimental Protocol: Ready Biodegradability Test (Following OECD Guideline 301) [22]

Objective: To assess the ready biodegradability of Ethyl 2-[2-(Methylthio)phenoxy]acetate in an aerobic aqueous medium.

Methodology:

• Inoculum Preparation: Use an inoculum from a source rich in diverse microorganisms, such as the effluent from a wastewater treatment plant.

• Test Setup: Add the test substance as the sole source of organic carbon to a mineral medium inoculated with the prepared microorganisms.

• Incubation: Incubate the test flasks under aerobic conditions with shaking at a constant temperature (e.g., 20-25°C) for 28 days.

• Measurement of Biodegradation: Monitor the extent of biodegradation over time by measuring parameters such as oxygen consumption (BOD), carbon dioxide evolution, or dissolved organic carbon (DOC) removal.

• Pass Levels: A substance is considered readily biodegradable if it reaches a certain percentage of theoretical maximum degradation within a specified timeframe (e.g., >60% of ThOD or ThCO₂ in a 10-day window within the 28-day period).

Diagram: Biodegradation Logical Flow

Caption: Postulated major steps in the biodegradation of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Summary of Environmental Fate and Major Degradation Products

Based on its chemical structure and analogy to related compounds, the environmental fate of Ethyl 2-[2-(Methylthio)phenoxy]acetate is likely to be governed by a combination of abiotic and biotic degradation processes.

• Persistence: The persistence of this compound in the environment will be moderate, with hydrolysis under alkaline conditions and biodegradation being the primary removal mechanisms. In the absence of a biologically active environment, photolysis will also contribute to its degradation in sunlit surface waters.

• Mobility: Due to its predicted moderate Log K_ow_, significant leaching into groundwater is not expected. It is more likely to be adsorbed to soil organic matter and sediments.

• Major Transformation Products: The primary degradation products are expected to be:

  • 2-(2-(Methylthio)phenoxy)acetic acid: Formed via hydrolysis.

  • 2-(Methylthio)phenol: A potential product of ether bond cleavage.

  • Sulfoxide and sulfone derivatives: Resulting from the oxidation of the methylthio group.

  • Further degradation will lead to smaller, non-aromatic molecules and eventual mineralization.

Conclusion and Future Research Directions

This technical guide provides a scientifically grounded framework for understanding the environmental fate and degradation of Ethyl 2-[2-(Methylthio)phenoxy]acetate. While direct experimental data for this specific molecule is limited, by drawing upon established principles of environmental chemistry and microbiology for structurally similar compounds, we can construct a robust and predictive model of its environmental behavior.

Future research should focus on conducting empirical studies to validate the predicted degradation pathways and quantify their rates under various environmental conditions. Identifying the specific microbial species and enzymes involved in its biodegradation would provide valuable insights for potential bioremediation strategies. A thorough understanding of the environmental fate of this and similar molecules is essential for ensuring their safe and sustainable use.

References

• OECD. (2024). OECD Guideline for the Testing of Chemicals, Section 3, Environmental Fate and Behaviour. OECD Publishing. [Link][17][22]

• U.S. Environmental Protection Agency. (1992). Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. [Link]

• Al-Qaim, F. F., et al. (2012). Determination of phenoxy herbicides in water samples using phase transfer microextraction with simultaneous derivatization followed by GC-MS analysis. Journal of Separation Science, 35(18), 2419-2426. [Link]

• Fukushima, M., & Tatsumi, K. (1970). Kinetics of the Aminolysis of Phenyl Phenoxyacetates with Benzylamine. Bulletin of the Chemical Society of Japan, 43(5), 1573-1577.
• Wang, T., et al. (2013). Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS. WM2013 Conference, February 24 - 28, 2013, Phoenix, Arizona, USA.
• Goerlitz, D. F., & Lamar, W. L. (1967). Determination of Phenoxy Acid Herbicides in Water By Electron-Capture and Microcoulometric Gas Chromatography. U.S.
• Sakkas, V. A., et al. (2013). Photodegradation Kinetics of Fenoxaprop-P-ethyl and Tepraloxydim in Various Aqueous Media and the Impact of Residues on the Growth of Fresh Water Green Alga (Pseudokirchneriella Subcapitata). Research and Reviews: Journal of Chemistry, 2(4), 1-10.
• Brown, D. F., & Chow, L. Y. (1975). Determination of chlorinated phenoxy acid and ester herbicides in soil and water by liquid chromatography particle beam mass spectrometry and ultraviolet absorption spectrophotometry. Analytical Chemistry, 47(8), 1348-1353.

• OECD. (2024). Guidelines for the Testing of Chemicals. OECD Publishing. [Link]

• Wikipedia. (2023). OECD Guidelines for the Testing of Chemicals. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7969, Thiophenol. [Link]

• Pozdnyakov, I. P., et al. (2017). Degradation of herbicide 2,4-dichlorophenoxybutanoic acid in the photolysis of [FeOH]2+ and [Fe(Ox)3]3− complexes: A mechanistic study. Journal of Photochemistry and Photobiology A: Chemistry, 332, 25-32.

• OECD. (2025). Test No. 316: Phototransformation of Chemicals in Water – Direct Photolysis. OECD Guidelines for the Testing of Chemicals, Section 3. [Link]

• Seo, J. S., Keum, Y. S., & Li, Q. X. (2009). Bacterial degradation of aromatic compounds. International journal of environmental research and public health, 6(1), 278–309.
• Jung, S. C., et al. (2012). Photocatalytic Degradation of Herbicides Using TiO2 Films on Alumina Balls in an Aqueous Solution. Journal of Nanoscience and Nanotechnology, 12(12), 8961-8966.
• Thermo Fisher Scientific. (2024).
• The Good Scents Company. (n.d.). 2-(methyl thio)
• Cano-Peña, M. A., et al. (2024). Enhanced Photocatalytic Degradation of Herbicide 2,4-Dichlorophenoxyacetic Acid Using Sulfated CeO2.
• U.S. Environmental Protection Agency. (2025). CompTox Chemicals Dashboard: Ethyl (2-ethylphenoxy)
• Li, S., et al. (2025). Pathway crosstalk enables degradation of aromatic compounds in marine Roseobacter clade bacteria. mBio, 16(4), e01034-25.
• Legrini, O., Oliveros, E., & Braun, A. M. (1993). Photochemical processes for water treatment. Chemical reviews, 93(2), 671-698.
• Auxilife. (2025).
• KEGG. (n.d.).
• Hopper, D. W., et al. (2000). Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils. Journal of agricultural and food chemistry, 48(10), 4839–4845.
• Sivamani, S., & Bhamidimarri, R. (2003). Anaerobic biodegradation of aromatic compounds. Journal of Environmental Science and Health, Part A, 38(9), 1967-1983.
• Sigma-Aldrich. (n.d.). Ethyl (2-methylphenoxy)
• Wnętrzak, A., et al. (2024). Removal of Thiophenol from Water Using Sepiolite.
• Díaz, E. (2004). Bacterial degradation of aromatic pollutants: a paradigm of metabolic versatility.
• Nielsen, E. B., & Bundgaard, H. (1988). Bioreversible Derivatives of Phenol. 2. Reactivity of Carbonate Esters with Fatty Acid-like Structures Towards Hydrolysis in Aqueous Solutions. Archiv der Pharmazie, 321(6), 337-342.
• Capon, B., & Ghosh, B. C. (1966). Phenolic esters. Part I. Rate of hydrolysis of phenyl, p-tolyl, and p-chlorophenyl hydrogen succinate. Journal of the Chemical Society B: Physical Organic, 472-478.
• Li, K., et al. (2018). Temperature-Dependent Kinetics of Phenyl Acetate Hydrolysis. Proceedings, 43rd Workshop on Geothermal Reservoir Engineering, Stanford University.
• Wikipedia. (n.d.). Thiophenol.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 63649302, Ethyl 2-[2-(Methylthio)phenoxy]acetate. [Link]

• Li, Y., et al. (2024). The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene. Molecules, 29(18), 4305.
• Fadlan, A., et al. (2024). STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2-METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. Walailak Journal of Chemistry, 7(2), 239-246.

Sources

• 1. epa.gov [epa.gov]
• 2. Determination of phenoxy herbicides in water samples using phase transfer microextraction with simultaneous derivatization followed by GC-MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. archivedproceedings.econference.io [archivedproceedings.econference.io]
• 4. pubs.usgs.gov [pubs.usgs.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ethyl 2-[2-(Methylthio)phenoxy]acetate | C11H14O3S | CID 63649302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Phenolic esters. Part I. Rate of hydrolysis of phenyl, p-tolyl, and p-chlorophenyl hydrogen succinate - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 10. pangea.stanford.edu [pangea.stanford.edu]
• 11. oecd.org [oecd.org]
• 12. rroij.com [rroij.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]
• 16. Enhanced Photocatalytic Degradation of Herbicide 2,4-Dichlorophenoxyacetic Acid Using Sulfated CeO2 | MDPI [mdpi.com]
• 17. oecd.org [oecd.org]
• 18. Bacterial Degradation of Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Pathway crosstalk enables degradation of aromatic compounds in marine Roseobacter clade bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 20. KEGG PATHWAY: Degradation of aromatic compounds - Reference pathway [kegg.jp]
• 21. repositorio.unesp.br [repositorio.unesp.br]
• 22. (PDF) OECD GUIDELINE FOR TESTING OF CHEMICALS [academia.edu]

Navigating the Preclinical Safety Landscape of Ethyl 2-[2-(Methylthio)phenoxy]acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the predicted toxicology and a proposed safety evaluation framework for the novel chemical entity, Ethyl 2-[2-(Methylthio)phenoxy]acetate. In the absence of direct toxicological data for this compound, this document synthesizes information from structurally related analogues, including phenoxyacetic acid derivatives, methylthio-containing compounds, and ethyl esters, to construct a predictive safety profile. By integrating established OECD guidelines for toxicological testing, this guide offers a robust, tiered approach to preclinical safety assessment. It is designed to equip researchers and drug development professionals with the foundational knowledge and detailed experimental methodologies necessary to navigate the preclinical safety evaluation of this and similar molecules.

Introduction and Physicochemical Properties

Ethyl 2-[2-(Methylthio)phenoxy]acetate is an organic molecule with the chemical formula C11H14O3S. Its structure, featuring a phenoxyacetic acid core, an ethyl ester group, and a methylthio substituent, suggests potential applications in pharmaceutical and agrochemical research. A thorough understanding of its toxicological profile is paramount for any future development.

Property	Predicted Value/Information	Source
IUPAC Name	ethyl 2-(2-methylsulfanylphenoxy)acetate	PubChem
Molecular Formula	C11H14O3S	PubChem
Molecular Weight	226.29 g/mol	PubChem
Appearance	Predicted to be a liquid	Inferred from similar structures
Solubility	Predicted to be soluble in organic solvents	Inferred from similar structures

Predictive Toxicology and Hazard Identification

Based on the toxicological profiles of structurally similar compounds, a predictive hazard assessment for Ethyl 2-[2-(Methylthio)phenoxy]acetate is presented below. This serves as a preliminary guide for focusing initial safety studies.

Acute Toxicity

The ethyl ester and phenoxyacetic acid moieties suggest a potential for low to moderate acute oral toxicity. For instance, phenoxyacetic acid itself is classified as harmful if swallowed.[1][2]

Dermal and Ocular Irritation

Compounds containing phenoxyacetic acid and methylthio groups have been reported to cause skin and eye irritation.[1][2][3][4] Therefore, Ethyl 2-[2-(Methylthio)phenoxy]acetate should be handled with appropriate personal protective equipment.

Genotoxicity

The genotoxic potential is not readily predictable without experimental data. A standard battery of in vitro genotoxicity tests is essential to assess for mutagenicity and clastogenicity.[5][6][7]

Toxicokinetics (Absorption, Distribution, Metabolism, Excretion - ADME)

• Absorption: The ester functionality may allow for dermal and oral absorption.

• Metabolism: It is anticipated that the ethyl ester will be hydrolyzed by esterases to the corresponding carboxylic acid and ethanol. The methylthio group may undergo oxidation to sulfoxide and sulfone metabolites.

• Excretion: The metabolites are likely to be excreted renally.

A Tiered Approach to Toxicological Evaluation

A tiered approach to safety testing, starting with in vitro assays and progressing to in vivo studies as necessary, is recommended to minimize animal use and gain mechanistic insights.[8][9][10][11]

Caption: A tiered workflow for the toxicological evaluation of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Detailed Experimental Protocols

The following protocols are based on internationally recognized OECD guidelines to ensure data quality and regulatory acceptance.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (Following OECD TG 439)

This test evaluates the potential of a substance to cause skin irritation by assessing its effect on a reconstructed human epidermis model.[12][13][14]

Methodology:

• Model Preparation: Reconstituted human epidermis tissue cultures are equilibrated in an appropriate culture medium.

• Test Substance Application: A defined amount of Ethyl 2-[2-(Methylthio)phenoxy]acetate is applied topically to the surface of the epidermis tissue.

• Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).

• Washing: The test substance is thoroughly washed from the tissue surface.

• Post-Incubation: Tissues are transferred to fresh medium and incubated for a further period (e.g., 42 hours).

• Viability Assessment: Cell viability is determined using a quantitative assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Data Analysis: The percentage of viable cells in the treated tissues is compared to that of negative controls. A reduction in viability below a certain threshold (e.g., 50%) indicates a potential for skin irritation.[13]

Acute Oral Toxicity - Acute Toxic Class Method (Following OECD TG 423)

This in vivo method is a stepwise procedure to determine the acute oral toxicity of a substance with a reduced number of animals.[15][16]

Methodology:

• Animal Selection: Healthy, young adult rodents (typically female rats) are used.

• Dose Selection: A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

• Administration: The test substance is administered by oral gavage to a group of three animals.

• Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

• Stepwise Procedure:

  • If mortality is observed, the next step involves dosing a new group of animals at a lower dose level.

  • If no mortality is observed, the next step involves dosing a new group at a higher dose level.

• Endpoint: The test is concluded when a dose that causes mortality or a dose that causes no mortality is identified, allowing for classification of the substance according to its acute oral toxicity.

In Vitro Mammalian Cell Gene Mutation Test (Following OECD TG 476)

This assay is used to detect gene mutations induced by chemical substances in cultured mammalian cells.

Methodology:

• Cell Culture: A suitable mammalian cell line (e.g., L5178Y mouse lymphoma cells) is cultured.

• Treatment: Cells are exposed to various concentrations of Ethyl 2-[2-(Methylthio)phenoxy]acetate, with and without an external metabolic activation system (S9 mix).

• Expression Period: After treatment, the cells are cultured for a period to allow for the expression of any induced mutations.

• Selection: Cells are then cultured in a selective medium that allows only mutant cells to grow.

• Colony Counting: The number of mutant colonies is counted and compared to the number of viable cells to determine the mutation frequency.

• Data Analysis: A dose-related increase in mutation frequency indicates a mutagenic potential.

Caption: A generalized workflow for an in vitro mammalian cell gene mutation test.

Concluding Remarks and Future Directions

This guide provides a predictive toxicological profile and a structured framework for the safety assessment of Ethyl 2-[2-(Methylthio)phenoxy]acetate. The proposed tiered approach, utilizing validated in vitro and in vivo methods, will enable a thorough and efficient evaluation of its potential hazards. It is imperative that all experimental work is conducted in compliance with Good Laboratory Practices (GLP) to ensure data integrity and regulatory acceptance. The insights gained from these studies will be critical for making informed decisions regarding the future development of this novel chemical entity.

References

• ChemSafetyPro. (2018, February 11). Understanding In Vitro and In Vivo Toxicology Testing for Chemicals. ChemSafetyPro.COM.
• Wikipedia. (n.d.). In vitro toxicology. In Wikipedia. Retrieved February 17, 2026.
• National Toxicology Program. (2012, October 2).
• Slideshare. (n.d.). OECD Guideline 420: Acute oral Toxicity - Fixed Dose Procedure.
• OECD. (2010, July 22). OECD GUIDELINE FOR THE TESTING OF CHEMICALS 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method.
• Fiveable. (2025, August 15). In vitro testing methods | Toxicology Class Notes.
• OECD. (2013, July 26). OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method.
• nano-test.de. (2026, January 11). Skin irritation and corrosion toxicity tests: OECD Guideline 439.
• ISS. (2021, July 27). OECD Test Guidelines for Genetic Toxicology.
• Slideshare. (n.d.).
• OECD. (2002, May 10). Guidance Document on Acute Oral Toxicity Testing.
• ECHA. (n.d.).
• OECD. (2024, December 16). Guidance Document on Integrated Approaches to Testing and Assessment (IATA)
• ResearchGate. (2001, December 17). OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method.
• Avantea. (n.d.). In vitro toxicity test.
• OECD. (2017, August 22). Overview of the set of OECD Genetic Toxicology Test Guidelines and updates performed in 2014-2015 - Second edition.
• ECETOC. (n.d.).
• National Toxicology Program. (n.d.). OECD Test Guideline 425.
• Charles River Laboratories. (n.d.). In Vitro Toxicology Testing.
• Oxford Academic. (2023, May 26).
• ECHA. (2016, July 5). Advice on skin and eye irritation testing helps reduce animal tests - All news.
• OECD. (2002, February 8). Test No. 423: Acute Oral toxicity - Acute Toxic Class Method.
• GOV.UK. (2024, July 18).
• Slideshare. (n.d.). OECD Guidlines By Genotoxicity.
• OECD. (2002, April 24). 404 | oecd guideline for the testing of chemicals.
• PubMed. (1998, November). Fatty Acid Ethyl Esters: Potentially Toxic Products of Myocardial Ethanol Metabolism.
• Eurofins Scientific. (2025, April 7). Toxicology Studies.
• ACS Publications. (2022, March 8). Toxic Chemical Formation during Vaping of Ethyl Ester Flavor Additives: A Chemical Kinetic Modeling Study.
• New Jersey Department of Health. (n.d.). 2910 - Hazardous Substance Fact Sheet.
• Australian Industrial Chemicals Introduction Scheme. (2016, July 1). Selected 2-ethylhexyl esters: Human health tier II assessment.
• ResearchGate. (n.d.).
• PubMed. (2005, December 1). Toxicity assessment of industrial chemicals and airborne contaminants: transition from in vivo to in vitro test methods: a review.
• InterBioTox. (n.d.). In vivo Toxicology.
• Nuvisan. (n.d.). In vivo toxicology and safety pharmacology.
• Santa Cruz Biotechnology. (n.d.). 3-(Methylthio)propionaldehyde.
• Synerzine. (n.d.). SAFETY DATA SHEET Methyl-2-(methylthio)
• PubChem. (n.d.). 1-Methylthio-2-propanone.
• PMC. (2025, October 17). Discovery and characterization of phenoxyacetic acid derivatives as potential antiepileptic agents.
• MDPI. (2023, October 26). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition.
• Fisher Scientific. (2010, November 16).
• Sigma-Aldrich. (2024, September 7).
• MedChemExpress. (n.d.). 3-(Methylthio)propionic acid-SDS.
• Loba Chemie. (n.d.). PHENOXYACETIC ACID FOR SYNTHESIS.
• CPAChem. (2023, March 16). Safety data sheet - Methyl 3-(methylthio)

Sources

• 1. fishersci.com [fishersci.com]
• 2. lobachemie.com [lobachemie.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. synerzine.com [synerzine.com]
• 5. OECD Test Guidelines for Genetic Toxicology - ISS [iss.it]
• 6. gov.uk [gov.uk]
• 7. OECD Guidlines By Genotoxicity | PPTX [slideshare.net]
• 8. chemsafetypro.com [chemsafetypro.com]
• 9. In vitro toxicology - Wikipedia [en.wikipedia.org]
• 10. fiveable.me [fiveable.me]
• 11. criver.com [criver.com]
• 12. siesascs.edu.in [siesascs.edu.in]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. nano-test.de [nano-test.de]
• 15. researchgate.net [researchgate.net]
• 16. oecd.org [oecd.org]

Protocols & Analytical Methods

Application Note: High-Throughput Analytical Strategies for the Detection and Quantification of Ethyl 2-[2-(Methylthio)phenoxy]acetate

Abstract

This document provides a comprehensive guide to the analytical methodologies for the detection, quantification, and structural confirmation of Ethyl 2-[2-(Methylthio)phenoxy]acetate. As a compound of interest in pharmaceutical synthesis and specialty chemical development, robust and validated analytical methods are crucial for ensuring product quality, purity, and consistency. We present detailed protocols for a primary high-performance liquid chromatography (HPLC) method suitable for routine quality control and a confirmatory gas chromatography-mass spectrometry (GC-MS) method for impurity profiling and structural verification. The strategic rationale behind method selection, based on the analyte's physicochemical properties, is discussed in detail to provide researchers with a framework for adapting these protocols to their specific applications.

Introduction and Analytical Strategy

Ethyl 2-[2-(Methylthio)phenoxy]acetate is an organic molecule featuring a phenoxyacetate core structure with both an ester functional group and a thioether (methylsulfanyl) moiety. The presence of these groups dictates its chemical behavior and provides distinct handles for analytical detection. The aromatic ring serves as a strong chromophore, making it highly suitable for UV-based detection, while the sulfur atom and overall structure present unique characteristics for mass spectrometry and gas chromatography.

The analytical challenge lies in selecting and optimizing methods that are sensitive, specific, and robust, particularly for identifying potential process-related impurities or degradants. Our recommended strategy involves a two-pronged approach:

• Primary Quantification: A reversed-phase high-performance liquid chromatography with UV detection (RP-HPLC-UV) method is proposed as the principal technique for routine analysis and quantification. This method is ubiquitous in pharmaceutical laboratories and offers excellent precision and accuracy for assay and purity determinations.

• Confirmatory Analysis: A gas chromatography-mass spectrometry (GC-MS) method serves as an orthogonal technique. It is invaluable for confirming the identity of the main component and for identifying and characterizing unknown impurities, leveraging the high sensitivity and structural elucidation capabilities of mass spectrometry.

This dual-methodology ensures a comprehensive characterization of the analyte, aligning with the rigorous standards of drug development and quality control.

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is fundamental to method development.

Property	Value	Source
IUPAC Name	ethyl 2-(2-methylsulfanylphenoxy)acetate	[1]
Molecular Formula	C₁₁H₁₄O₃S	[1]
Molecular Weight	226.29 g/mol	[1]
Chemical Structure	(As per PubChem CID 63649302)[1]

Overall Analytical Workflow

The following diagram illustrates the decision-making process and workflow for the comprehensive analysis of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Caption: Overall analytical workflow from sample preparation to final reporting.

Primary Method: Reversed-Phase HPLC with UV Detection

Rationale for Method Selection: The phenoxyacetate structure is analogous to several phenoxyacid herbicides, for which numerous robust RP-HPLC methods have been developed.[2] The phenyl group acts as a chromophore, allowing for sensitive UV detection. This technique is ideal for quantifying the main component and separating it from potential starting materials or by-products with different polarities. A C18 stationary phase is selected for its hydrophobic character, which will effectively retain the analyte.

Protocol 1: Quantitative Analysis by RP-HPLC-UV

1. Materials and Reagents:

• Ethyl 2-[2-(Methylthio)phenoxy]acetate Reference Standard (≥98% purity)
• Acetonitrile (ACN), HPLC grade
• Water, HPLC grade or ultrapure (18.2 MΩ·cm)
• Formic Acid (optional, for pH adjustment), HPLC grade
• Methanol, HPLC grade (for cleaning)

2. Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II, Waters Alliance e2695, or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and DAD or UV-Vis detector.
• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
• Data Acquisition: Chromatography Data System (CDS) such as Empower or Chromeleon.

Parameter	Recommended Setting	Rationale
Mobile Phase A	Water + 0.1% Formic Acid	The acid suppresses the ionization of any potential acidic impurities, leading to better peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a common organic modifier providing good peak shape and low UV cutoff.
Gradient Program	0-2 min: 50% B2-15 min: 50% to 95% B15-18 min: 95% B18-18.1 min: 95% to 50% B18.1-25 min: 50% B	A gradient elution ensures the separation of compounds with a wide range of polarities and efficient column cleaning post-injection.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical volume to balance sensitivity and peak shape.
Detection Wavelength	275 nm (Monitor 254 nm as secondary)	The phenoxy group is expected to have a strong absorbance around 270-280 nm. A DAD detector should be used to confirm the optimal wavelength.

3. Standard and Sample Preparation:

• Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.
• Working Standard (0.1 mg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with acetonitrile.
• Sample Solution (0.1 mg/mL): Accurately weigh approximately 25 mg of the sample into a 25 mL volumetric flask. Dissolve and dilute to volume with acetonitrile. Pipette 2.5 mL of this solution into a 25 mL volumetric flask and dilute to volume with acetonitrile.
• Filtration: Filter all solutions through a 0.45 µm PTFE syringe filter before injection.

4. System Suitability and Analysis:

• Equilibrate the system with the initial mobile phase conditions until a stable baseline is achieved.
• Inject the working standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.
• Inject a blank (acetonitrile) to ensure no carryover.
• Inject the standard and sample solutions in sequence.

5. Data Analysis and Calculations:

• Identify the peak for Ethyl 2-[2-(Methylthio)phenoxy]acetate based on the retention time of the reference standard.
• Calculate the assay (% w/w) of the sample using the external standard formula: > Assay (%) = (Area_Sample / Area_Standard) × (Conc_Standard / Conc_Sample) × Purity_Standard

Confirmatory Method: Gas Chromatography-Mass Spectrometry

Rationale for Method Selection: GC-MS is a powerful tool for confirming molecular identity and detecting volatile and semi-volatile impurities. The molecular weight of 226.29 g/mol is well within the range for GC analysis. A critical consideration for sulfur-containing compounds is the potential for interaction with active sites in the GC system, which can lead to poor peak shape and signal loss.[3] Therefore, using an inert flow path and a highly inert column is paramount. Electron Ionization (EI) will provide a reproducible fragmentation pattern for structural confirmation and library searching.

Protocol 2: Identification by GC-MS

1. Materials and Reagents:

• Ethyl 2-[2-(Methylthio)phenoxy]acetate sample
• Dichloromethane (DCM) or Ethyl Acetate, GC grade
• Helium (Carrier Gas), ultra-high purity (99.999%)

2. Instrumentation and Conditions:

• GC-MS System: Agilent 8890 GC with 5977B MSD, or equivalent.
• Column: Low-bleed, inert capillary column such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).
• Data System: MassHunter, Xcalibur, or equivalent.

Parameter	Recommended Setting	Rationale
Inlet Temperature	250 °C	Hot enough to ensure rapid volatilization without causing thermal degradation of the ester or thioether.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading from a concentrated sample, ensuring sharp peaks.
Injection Volume	1 µL	Standard volume for capillary GC.
Carrier Gas	Helium at a constant flow of 1.2 mL/min	Provides good chromatographic efficiency and is compatible with MS detection.
Oven Program	Initial: 100 °C (hold 1 min)Ramp: 15 °C/min to 280 °CHold: 5 min at 280 °C	A starting temperature below the solvent boiling point, followed by a ramp to elute the analyte and any higher-boiling impurities.
MS Source Temp.	230 °C	Standard temperature for EI source.
MS Quad Temp.	150 °C	Standard temperature for quadrupole.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI energy provides reproducible fragmentation patterns for library comparison.
Scan Range	40 - 450 m/z	Covers the molecular ion (226.29) and expected fragment ions.

3. Sample Preparation:

• Prepare a dilute solution of the sample (approx. 100 µg/mL) in dichloromethane or ethyl acetate.

4. Analysis:

• Perform a solvent blank injection to ensure system cleanliness.
• Inject the sample solution.

5. Data Analysis:

• Examine the total ion chromatogram (TIC) for the main peak and any impurity peaks.
• Extract the mass spectrum for the main peak. Confirm the presence of the molecular ion (M⁺) at m/z ≈ 226.
• Analyze the fragmentation pattern. Expected fragments may include loss of the ethoxy group (-OC₂H₅, m/z 45), loss of the ethyl ester group (-COOC₂H₅, m/z 73), and fragments corresponding to the phenoxy or methylthiophenyl moieties.
• For any impurity peaks, obtain their mass spectra and perform a library search (e.g., NIST) to tentatively identify them.

Method Validation and Trustworthiness

Both protocols described must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure they are fit for purpose. Key validation parameters include:

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of impurities, degradants, or matrix components.

• Linearity: Establish a linear relationship between concentration and detector response over a defined range.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: Determine the closeness of the test results to the true value (assessed via recovery studies).

• Precision: Evaluate the method's repeatability (intra-assay) and intermediate precision (inter-assay).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.

By performing a thorough validation, the trustworthiness and reliability of the data generated by these methods are scientifically guaranteed.

References

• PubChem. Ethyl 2-[2-(Methylthio)phenoxy]acetate. National Center for Biotechnology Information. [Link]

• CIPAC. MT 155 - Analytical HPLC method for determination of phenolic impurities in phenoxyalkanoic herbicides. Collaborative International Pesticides Analytical Council. [Link]

• Olkowski, A. A., et al. (2002). A RAPID HPLC METHOD FOR DETERMINATION OF MAJOR PHENOLIC ACIDS IN PLANT MATERIAL. Polish Journal of Food and Nutrition Sciences. [Link]

• Gastaca, B., et al. (2015). GC/MS Analyses of Thiosemicarbazones Synthesized from Acetophenones: Thermal Decay and Mass Spectra Features. International Journal of Analytical Mass Spectrometry and Chromatography. [Link]

• ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

Sources

• 1. Ethyl 2-[2-(Methylthio)phenoxy]acetate | C11H14O3S | CID 63649302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. MT 155 - Analytical HPLC method for determination of phenoloc impurities in phenoxyalkanoic herbicides [cipac.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Advanced Protocol: HPLC-MS/MS Analysis of Phenoxyacetic Acids in Soil

Executive Summary

This application note details a robust, high-sensitivity workflow for the quantitation of phenoxyacetic acid herbicides (e.g., 2,4-D, MCPA, 2,4,5-T, Mecoprop) in complex soil matrices. Unlike standard pesticide screens, phenoxy acids present unique challenges due to their anionic nature, potential for covalent binding to soil organic matter, and susceptibility to loss during conventional amine-based cleanup (e.g., PSA).

Key Technical Differentiators:

• Alkaline Hydrolysis: Integrated step to release "bound residues" and hydrolyze ester formulations to the free acid form for total residue analysis.

• Modified QuEChERS: A specific "Acidic-QuEChERS" protocol that excludes Primary Secondary Amine (PSA) sorbents to prevent analyte loss.

• Negative Mode ESI: Optimized source parameters for maximum sensitivity of deprotonated molecular ions

  .

Introduction & Scientific Rationale

The Analyte Class

Phenoxyacetic acids are systemic herbicides acting as synthetic auxins. In soil, they exist in equilibrium between their free acid, salt, and ester forms. Furthermore, they often form "bound residues" by covalently linking to humic and fulvic acids.

• Challenge: Simple solvent extraction (e.g., pure acetonitrile) often yields low recovery (<60%) because it fails to extract bound residues or hydrolyze esters.

• Solution: Harsh alkaline hydrolysis (pH > 12) breaks ester bonds and disrupts soil-analyte interactions, ensuring "Total Residue" quantification.

The Separation & Detection Strategy

While Gas Chromatography (GC) requires laborious derivatization (esterification) to make these acids volatile, HPLC-MS/MS allows for direct analysis of the free acid forms.

• Chromatography: A C18 column with high carbon load is used. An acidic mobile phase suppresses the ionization of the carboxylic acid group (

  ) during the run, keeping the analyte neutral and increasing retention on the hydrophobic stationary phase.

• Mass Spectrometry: Electrospray Ionization in Negative Mode (ESI-) is utilized. Despite the acidic mobile phase, the high voltage and nebulization in the source efficiently deprotonate the acids into

  , which are then fragmented.

Workflow Visualization

The following diagram illustrates the critical path from soil sample to data, highlighting the decision points that ensure data integrity.

Figure 1: Analytical workflow for total phenoxy acid determination in soil. Note the critical exclusion of PSA in the cleanup step.

Experimental Protocol

Reagents and Standards

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: Formic Acid (FA), Ammonium Formate.

• Extraction Salts: QuEChERS Citrate extraction packets (4g MgSO4, 1g NaCl, 1g NaCitrate, 0.5g disodium citrate sesquihydrate).

• Hydrolysis Agents: 5N NaOH, 5N H2SO4.

• Internal Standard (ISTD): 2,4-D-d3 or MCPA-d3 (10 µg/mL in ACN).

Sample Preparation (Step-by-Step)

Step 1: Hydrolysis (The "Release" Phase)

• Weigh 10.0 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water and 1 mL of 5N NaOH.

• Shake vigorously for 1 min, then place on a horizontal shaker for 30 minutes at 250 rpm.

  • Why: High pH hydrolyzes esters and disrupts humic acid binding.

Step 2: Acidification & Extraction

• Add 1.5 mL of 5N H2SO4 to the tube.

  • Validation: Check pH with a strip; it must be < 2. This protonates the acids, making them soluble in organic solvent.

• Add 10 mL of Acetonitrile.

• Add Internal Standard (e.g., 50 µL of 10 µg/mL solution).

• Shake vigorously for 1 minute.

Step 3: Partitioning

• Add the QuEChERS Salt Packet (MgSO4/NaCl/Citrates).

  • Note: Adding salts after the solvent prevents the formation of soil agglomerates.

• Vortex immediately for 1 minute to prevent MgSO4 clumping.

• Centrifuge at 4,000 rpm for 5 minutes .

Step 4: Cleanup (The "No-PSA" Rule)

• Transfer 1.5 mL of the supernatant (top ACN layer) to a d-SPE tube containing 150 mg MgSO4 and 50 mg C18 .

  • Critical Warning:Do NOT use tubes containing PSA (Primary Secondary Amine). PSA will bind the acidic herbicides and remove them from the sample, resulting in 0% recovery.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

• Transfer supernatant to an LC vial. Dilute 1:1 with water (to match initial mobile phase) if peak shape is poor.

Instrumental Method (HPLC-MS/MS)

Chromatographic Conditions

• System: UHPLC (e.g., Agilent 1290, Waters Acquity, Shimadzu Nexera).

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Note: Use of Ammonium Formate (5mM) is optional but can stabilize retention times; however, pure acid often gives better sensitivity in negative mode for these specific analytes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 - 10 µL.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.00	5	Initial Hold
1.00	5	Start Gradient
8.00	95	Elution of Analytes
10.00	95	Column Wash
10.10	5	Re-equilibration

| 13.00 | 5 | End of Run |

Mass Spectrometry Parameters

• Source: Electrospray Ionization (ESI)

• Polarity: Negative (-)

• Gas Temp: 350°C

• Gas Flow: 10 L/min

• Nebulizer: 45 psi

• Capillary Voltage: 3000 V (Negative mode often requires lower voltage than positive to prevent arcing).

MRM Transition Table: Note: Optimize Collision Energy (CE) for your specific instrument.

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Collision Energy (V)
2,4-D	219.0	161.0	125.0	15 / 25
MCPA	199.0	141.0	105.0	15 / 25
Mecoprop (MCPP)	213.0	141.0	105.0	15 / 25
2,4,5-T	253.0	195.0	161.0	15 / 25
Dichlorprop	233.0	161.0	125.0	15 / 25
2,4-D-d3 (ISTD)	222.0	164.0	-	15

Method Validation & Performance

Self-validating the protocol ensures reliability.

Linearity & Range

• Range: 1.0 ng/g to 500 ng/g (ppb) in soil.

• Criteria:

  with residuals < 20%.

• Weighting:

  weighting is recommended due to the wide dynamic range.

Matrix Effects & Recovery

Soil extracts often suppress ionization.

• Matrix Effect Calculation:

• Acceptable Recovery: 70% - 120%.

• Mitigation: If suppression > 20%, use matrix-matched calibration curves or dilute the final extract 1:5 with water before injection.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery (<50%)	PSA used in cleanup	STOP. Ensure d-SPE tube contains only C18/MgSO4. PSA binds acidic analytes.
Poor Peak Shape (Tailing)	pH mismatch	Ensure mobile phase is acidic (0.1% FA). Injecting high pH solvent into acidic stream causes band broadening.
Signal Drift	Source contamination	Soil extracts are dirty. Divert flow to waste for the first 1 min and last 3 mins of the gradient.
High Backpressure	Particulates	Centrifuge extracts at high speed (>10k rpm) or use 0.2 µm PTFE syringe filters.

Mechanism of Action (Ionization)

Understanding the ionization process aids in troubleshooting sensitivity issues.

Figure 2: ESI Negative Mode Mechanism. The acidic mobile phase keeps the analyte neutral for chromatography (C18 retention), but the source conditions force deprotonation for MS detection.

References

• U.S. EPA. (2007). Method 8321B: Solvent-Extractable Nonvolatile Compounds by High-Performance Liquid Chromatography/Thermospray/Mass Spectrometry (HPLC/TS/MS) or Ultraviolet (UV) Detection. SW-846. [Link]

• Anastassiades, M., et al. (2003).

Application Note: Protocol for Evaluation of Herbicidal Efficacy of Ethyl 2-[2-(Methylthio)phenoxy]acetate

Executive Summary & Compound Profile

Ethyl 2-[2-(Methylthio)phenoxy]acetate (EMP-Acetate) is a synthetic phenoxyacetate ester. Structurally analogous to commercial auxinic herbicides (e.g., 2,4-D ethyl ester, MCPA-ethyl), this compound is predicted to act as a pro-herbicide . Upon foliar absorption, the ethyl ester moiety facilitates cuticle penetration, after which it is hydrolyzed by plant esterases into the active acid form. The acid form mimics Indole-3-Acetic Acid (IAA), leading to unregulated growth and plant death.

This protocol outlines a rigorous, self-validating workflow to quantify the herbicidal potency (GR50), selectivity (dicot vs. monocot), and mode of action of EMP-Acetate.

Chemical Identity & Safety[1][2]

• CAS Class: Phenoxyacetate Ester

• Predicted MoA: HRAC Group 4 (Synthetic Auxins)

• Physicochemical Note: Lipophilic (

  estimated). Low water solubility.

• Safety Hazard: Potential skin irritant and volatile organic. All handling requires fume hoods and nitrile gloves.

Experimental Workflow (Visualized)

The following diagram illustrates the critical path from formulation to data validation.

Figure 1: End-to-end workflow for evaluating EMP-Acetate efficacy.[1]

Phase 1: Formulation & Dose Preparation

Scientific Rationale: As an ethyl ester, EMP-Acetate is hydrophobic. Testing in pure water will result in precipitation and inconsistent dosing. A solvent-surfactant system is required to mimic an Emulsifiable Concentrate (EC).

Stock Solution (10,000 ppm)

• Weigh 100 mg of EMP-Acetate.

• Dissolve in 10 mL of Acetone (analytical grade).

  • Note: Acetone is chosen for its low phytotoxicity at dilute rates compared to DMSO.

Carrier Solution (The "Blank")

• Deionized Water

• 0.25% v/v Tween 20 (Surfactant to lower surface tension)

• Control Validation: You must prepare a "Solvent Control" containing Acetone + Carrier (no herbicide) to prove the solvent itself does not kill the plants.

Treatment Dilutions

Prepare a logarithmic dose series to capture the full sigmoidal response curve.

• Target Rates (g ai/ha): 0, 10, 50, 100, 250, 500, 1000.

• Calculation: Convert g/ha to mg/L based on your sprayer's calibrated output volume (typically 200 L/ha).

  • Formula:

Phase 2: Greenhouse Bioassay (Post-Emergence)

Protocol Standard: Adapted from OECD 208 and EPPO PP 1/152 .

Plant Material Selection

To demonstrate selectivity (a key feature of phenoxy herbicides), use both dicots (susceptible) and monocots (tolerant).

• Dicots (Targets): Amaranthus retroflexus (Redroot pigweed), Chenopodium album (Lambsquarters), Brassica napus (Rapeseed - highly sensitive indicator).

• Monocots (Non-Targets): Zea mays (Maize), Triticum aestivum (Wheat).

Experimental Design

• Design: Randomized Complete Block Design (RCBD).

• Replicates: 4 pots per treatment.

• Growth Stage: Spray when dicots have 2-4 true leaves (BBCH 12-14).

Application Protocol

• Calibration: Calibrate track sprayer to deliver 200 L/ha at 200-300 kPa using a flat-fan nozzle (e.g., TeeJet 8002E).

• Spraying Order: Spray from lowest concentration to highest to minimize carryover contamination.

• Drying: Allow plants to dry for 2 hours before returning to the greenhouse to prevent runoff.

Environmental Conditions

• Light: 16h photoperiod (supplemental LED if <300

  ).

• Temp: 24°C (Day) / 18°C (Night).

• Watering: Sub-irrigation only for the first 24h to avoid washing off the deposit; overhead thereafter.

Phase 3: Data Collection & Mechanism Validation

Quantitative Metrics

Collect data at 14 Days After Treatment (DAT) .

Metric	Method	Purpose
Visual Injury	0% (Healthy) to 100% (Dead)	Rapid assessment of efficacy.
Fresh Biomass	Cut at soil line, weigh immediately.	The most robust metric for GR50 calculation.
Dry Biomass	Dry at 60°C for 48h.	Confirmation of biomass reduction.

Qualitative Validation (The "Self-Validating" Check)

If EMP-Acetate acts as an auxin mimic, specific physiological symptoms must be present. If plants die without these symptoms, the mechanism is likely contact burn (solvent toxicity) or non-specific.

Key Symptoms to Document:

• Epinasty: Downward curling of leaves and twisting of stems (within 24h).

• Stem Proliferation: Thickening of the stem tissue.

• Cupping: Leaves forming a cup shape due to differential vein growth.

Mechanism of Action Diagram

The following diagram details the expected pathway if the hypothesis is correct.

Figure 2: Predicted Mode of Action (Bioactivation and Signaling).

Phase 4: Statistical Analysis

Do not rely on simple ANOVA. Herbicide efficacy requires Non-linear Regression .[2]

The Model

Fit the biomass data to a Log-Logistic 4-Parameter Model (LL.4) using the drc package in R.

• : Plant response (Biomass)[3]
• : Dose
• : Dose reducing growth by 50%
• : Slope of the curve (indicates potency speed)
• : Lower limit (usually 0)
• : Upper limit (untreated control)

Acceptance Criteria

• Solvent Control: Must not differ significantly from Untreated Control (

  ).

• Positive Control (2,4-D): Must show expected GR50 (approx 50-100 g ai/ha for sensitive species).

• Dose Response: The curve must show a clear upper plateau (no effect) and lower plateau (complete kill).

References

• OECD. (2006). Test No. 208: Terrestrial Plant Test: Seedling Emergence and Seedling Growth Test. OECD Guidelines for the Testing of Chemicals, Section 2. Link

• EPPO. (2014). PP 1/152 (4) Design and analysis of efficacy evaluation trials. European and Mediterranean Plant Protection Organization. Link

• Ritz, C., et al. (2015). Dose-Response Analysis Using R. PLOS ONE. (Standard method for herbicide GR50 calculation). Link

• Grossmann, K. (2010). Auxin herbicides: current status of mechanism of action. Pest Management Science. (Mechanistic grounding for phenoxy herbicides). Link

Sources

• 1. scispace.com [scispace.com]
• 2. caws.org.nz [caws.org.nz]
• 3. Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ethyl 2-[2-(Methylthio)phenoxy]acetate in Broadleaf Weed Control

For Researchers, Scientists, and Agrochemical Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Novel Synthetic Auxin Herbicide

Ethyl 2-[2-(methylthio)phenoxy]acetate is a member of the phenoxyalkanoic acid class of herbicides, which function as synthetic auxins. These compounds mimic the natural plant growth hormone, indole-3-acetic acid (IAA), but are resistant to the plant's natural degradation processes. This leads to an overload of auxin-like activity, causing uncontrolled and disorganized cell division and elongation, ultimately resulting in the death of susceptible broadleaf weeds. The incorporation of a methylthio (-SCH3) group at the ortho position of the phenoxy ring is a key structural feature of this molecule, potentially influencing its selectivity, uptake, and metabolic fate within the plant and the environment.

This guide provides a comprehensive overview of the application of Ethyl 2-[2-(methylthio)phenoxy]acetate in broadleaf weed control, from its fundamental mechanism of action to detailed protocols for laboratory and greenhouse evaluation.

Mechanism of Action: Disrupting Hormonal Balance

The primary mode of action of Ethyl 2-[2-(methylthio)phenoxy]acetate is the disruption of auxin homeostasis in susceptible plant species.[1] As a synthetic auxin, it binds to auxin receptors, primarily the F-box proteins of the TIR1/AFB family, which are components of the SCF (Skp1-Cullin-F-box) ubiquitin ligase complex. This binding event initiates a cascade of molecular events that lead to the degradation of Aux/IAA transcriptional repressors, unleashing the expression of auxin-responsive genes.

The sustained and excessive stimulation of these genes leads to a variety of phytotoxic effects, including:

• Epinasty: Twisting and curling of stems and petioles.

• Abnormal Growth: Proliferation of callus tissue and disorganized cell division.

• Inhibition of Root Growth: Disruption of normal root development and function.

• Senescence and Necrosis: Accelerated aging and tissue death.

Broadleaf plants (dicots) are generally more susceptible to synthetic auxins than grasses (monocots), which provides the basis for the selective control of broadleaf weeds in cereal crops and turf.

Caption: Figure 1. Simplified signaling pathway of Ethyl 2-[2-(methylthio)phenoxy]acetate.

Synthesis and Formulation

Synthesis

The synthesis of Ethyl 2-[2-(methylthio)phenoxy]acetate can be achieved through a Williamson ether synthesis. This typically involves the reaction of 2-(methylthio)phenol with an ethyl haloacetate (e.g., ethyl bromoacetate or ethyl chloroacetate) in the presence of a base.[2][3]

Caption: Figure 2. General synthesis workflow.

A general laboratory-scale synthesis protocol is provided below:

Protocol 2.1: Synthesis of Ethyl 2-[2-(methylthio)phenoxy]acetate

• Reaction Setup: To a solution of 2-(methylthio)phenol (1 equivalent) in a suitable polar aprotic solvent such as acetone or N,N-dimethylformamide (DMF), add a base such as anhydrous potassium carbonate (1.5-2 equivalents).

• Addition of Alkylating Agent: While stirring, add ethyl bromoacetate or ethyl chloroacetate (1.1-1.2 equivalents) dropwise to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure Ethyl 2-[2-(methylthio)phenoxy]acetate.

• Characterization: Confirm the structure and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Formulation

For herbicidal applications, Ethyl 2-[2-(methylthio)phenoxy]acetate is typically formulated to ensure effective delivery and uptake by the target weeds. As an ester, it has low water solubility and is often formulated as an emulsifiable concentrate (EC).[4]

An EC formulation typically contains:

• Active Ingredient: Ethyl 2-[2-(methylthio)phenoxy]acetate.

• Solvent: An organic solvent in which the active ingredient is soluble.

• Emulsifiers: A blend of surfactants that allow the formulation to form a stable emulsion when mixed with water in the spray tank.

The choice of solvents and emulsifiers is critical for the physical stability of the formulation and the biological efficacy of the herbicide.

Application Protocols

Greenhouse Bioassay for Herbicidal Efficacy

Greenhouse bioassays are essential for determining the herbicidal activity of new compounds and for understanding their dose-response relationships on different weed species.

Protocol 3.1.1: Post-emergence Herbicidal Efficacy Bioassay

• Plant Material: Grow various broadleaf weed species (e.g., Abutilon theophrasti (velvetleaf), Amaranthus retroflexus (redroot pigweed), Chenopodium album (common lambsquarters)) and a tolerant grass species (e.g., Zea mays (corn) or Triticum aestivum (wheat)) in pots containing a standard potting mix. Grow the plants in a greenhouse under controlled conditions (e.g., 25/20°C day/night temperature, 16-hour photoperiod).

• Herbicide Application: When the weed seedlings have reached the 2-4 true leaf stage, apply Ethyl 2-[2-(methylthio)phenoxy]acetate at a range of doses. Prepare a stock solution of the compound in a suitable solvent (e.g., acetone with a small amount of surfactant) and make serial dilutions. Apply the herbicide solution using a laboratory spray chamber calibrated to deliver a specific volume per unit area. Include an untreated control (sprayed with solvent and surfactant only).

• Evaluation: At 7, 14, and 21 days after treatment (DAT), visually assess the herbicidal injury on a scale of 0% (no effect) to 100% (complete plant death).[5] Symptoms to look for include epinasty, stunting, chlorosis, and necrosis.

• Data Analysis: At 21 DAT, harvest the above-ground biomass of the plants, dry in an oven at 70°C for 72 hours, and record the dry weight. Calculate the percent reduction in dry weight compared to the untreated control. Use this data to determine the GR₅₀ (the dose required to cause a 50% reduction in plant growth).

Weed Species	GR₅₀ (g a.i./ha)	Visual Injury at GR₅₀ (21 DAT)
Abutilon theophrasti	[Data to be determined]	[Description of symptoms]
Amaranthus retroflexus	[Data to be determined]	[Description of symptoms]
Chenopodium album	[Data to be determined]	[Description of symptoms]
Zea mays (tolerant)	> [Highest tested rate]	Minimal to no injury

Table 1. Example data table for greenhouse bioassay results.

Field Application

Field trials are necessary to evaluate the performance of the herbicide under real-world conditions.

Protocol 3.2.1: Small-Plot Field Trial for Broadleaf Weed Control

• Site Selection: Choose a field with a natural and uniform infestation of the target broadleaf weed species.

• Experimental Design: Use a randomized complete block design with at least four replications. Plot size should be appropriate for the application equipment (e.g., 3m x 10m).

• Treatments: Include several rates of Ethyl 2-[2-(methylthio)phenoxy]acetate, a commercial standard herbicide for comparison, and an untreated control.

• Application: Apply the herbicides using a calibrated backpack or tractor-mounted sprayer. Record environmental conditions at the time of application (temperature, humidity, wind speed).

• Evaluation: Assess weed control visually at regular intervals (e.g., 14, 28, and 56 DAT) using the 0-100% scale. At the end of the evaluation period, measure weed biomass from a designated quadrat within each plot.

• Crop Tolerance: If the trial is conducted in a crop, assess crop injury at the same intervals as weed control. At maturity, harvest the crop and determine the yield.

Analytical Methods for Residue Analysis

Determining the persistence and fate of Ethyl 2-[2-(methylthio)phenoxy]acetate in the environment requires robust analytical methods.

Protocol 4.1: Determination of Residues in Soil and Plant Tissues

• Sample Collection: Collect soil and plant tissue samples from treated field plots at various time points after application. Store samples frozen (-20°C) until analysis.

• Extraction: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based method can be adapted for the extraction of the analyte from soil and plant matrices.

  • Homogenize the sample.

  • Extract with an organic solvent (e.g., acetonitrile).

  • Partition with a salt mixture (e.g., magnesium sulfate, sodium chloride).

• Cleanup: Use dispersive solid-phase extraction (d-SPE) to remove interfering co-extractives. The choice of sorbent will depend on the matrix.

• Analysis: Quantify the concentration of Ethyl 2-[2-(methylthio)phenoxy]acetate using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).

Sources

• 1. mdpi.com [mdpi.com]
• 2. journal.walisongo.ac.id [journal.walisongo.ac.id]
• 3. Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Investigational Use of Ethyl 2-[2-(Methylthio)phenoxy]acetate in Cereal Crop Protection

Introduction: An Investigational Compound for Cereal Crop Protection

Ethyl 2-[2-(Methylthio)phenoxy]acetate is a novel chemical entity with a structure suggesting potential bioactivity in plants.[1][2] Its core is a phenoxyacetic acid moiety, a chemical class famously associated with synthetic auxin herbicides widely used for selective broadleaf weed control in cereal crops like wheat and barley.[3] The presence of an ethyl ester suggests it may act as a pro-herbicide, being metabolized into its active acidic form within the target plant.[4] Furthermore, the 2-(methylthio) substitution on the phenyl ring introduces a sulfur-containing group, a feature common in other classes of pesticides, which could influence its activity, selectivity, or metabolic fate.[5][6]

These application notes are designed for researchers and agricultural scientists to provide a foundational framework for investigating the potential of Ethyl 2-[2-(Methylthio)phenoxy]acetate as a selective herbicide in cereal crops. The protocols outlined herein are intended as a starting point for systematic evaluation, from laboratory synthesis and greenhouse screening to initial field trials.

Physicochemical Properties

A summary of the known and computed properties of Ethyl 2-[2-(Methylthio)phenoxy]acetate is presented below. This data is essential for preparing stock solutions and understanding the compound's potential environmental behavior.

Property	Value	Source
CAS Number	3395-41-3	[2]
Molecular Formula	C₁₁H₁₄O₃S	[1]
Molecular Weight	226.29 g/mol	[1]
IUPAC Name	ethyl 2-(2-methylsulfanylphenoxy)acetate	[1]
Purity (Typical)	>95%	[2]
LogP (Computed)	2.42	[2]

Hypothesized Mechanism of Action: A Synthetic Auxin Herbicide

Based on its structural similarity to phenoxyacetic acid herbicides such as 2,4-D and MCPA, the primary hypothesized mechanism of action for Ethyl 2-[2-(Methylthio)phenoxy]acetate is that of a synthetic auxin.[3][4][7] Synthetic auxins mimic the natural plant hormone indole-3-acetic acid (IAA), but are more stable and persist at higher concentrations within the plant.[8][9] This leads to an overload of the auxin signaling pathway, causing uncontrolled and disorganized cell division and elongation, ultimately resulting in the death of susceptible plants.[10]

The selectivity of phenoxy herbicides for broadleaf (dicot) weeds over grass (monocot) crops like cereals is a key feature.[11] This selectivity is often attributed to differences in translocation, metabolism, and vascular structure between monocots and dicots.[10]

Proposed Signaling Pathway

The diagram below illustrates the hypothesized mechanism of action, where Ethyl 2-[2-(Methylthio)phenoxy]acetate (hydrolyzed to its active acid form) binds to auxin receptors, leading to the degradation of Aux/IAA transcriptional repressors and subsequent expression of auxin-responsive genes, causing unregulated growth.

Caption: Hypothesized auxin-mimic signaling pathway.

Synthesis and Formulation

Laboratory-Scale Synthesis Protocol

The following protocol describes a general method for the synthesis of Ethyl 2-[2-(Methylthio)phenoxy]acetate, adapted from procedures for similar phenoxyacetate compounds.[12][13][14]

Materials:

• 2-(Methylthio)phenol

• Ethyl bromoacetate

• Potassium carbonate (anhydrous)

• Dry acetone

• Dichloromethane

• Water

• Anhydrous sodium sulfate

• Standard laboratory glassware, magnetic stirrer, heating mantle, and rotary evaporator.

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-(methylthio)phenol (1.0 eq) and dry acetone.

• Add anhydrous potassium carbonate (2.0 eq) to the solution.

• Slowly add ethyl bromoacetate (1.1 eq) to the stirring mixture.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and filter to remove the potassium salts.

• Evaporate the acetone under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in dichloromethane and wash with water (3x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude product by silica gel column chromatography if necessary.

Formulation for Experimental Use

For greenhouse and field trials, a stock solution and a sprayable formulation should be prepared.

Stock Solution (100 mg/mL):

• Accurately weigh 1 g of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

• Dissolve in a suitable organic solvent (e.g., acetone or DMSO) and bring the final volume to 10 mL. Store in a sealed glass vial at 4°C.

Sprayable Emulsifiable Concentrate (EC) Formulation (Example):

• Ethyl 2-[2-(Methylthio)phenoxy]acetate: 10% (w/v)

• Surfactant (e.g., Tween 80): 1% (v/v)

• Solvent (e.g., acetone or other suitable organic solvent): to 100%

• Prepare fresh on the day of application by diluting the stock solution and adding the surfactant.

Investigational Protocols for Efficacy and Selectivity

A phased approach, starting with controlled greenhouse experiments followed by small-scale field trials, is recommended.

Phase 1: Greenhouse Efficacy and Crop Tolerance Screening

Objective: To determine the herbicidal activity of Ethyl 2-[2-(Methylthio)phenoxy]acetate on representative broadleaf weeds and to assess the tolerance of key cereal crops (wheat and barley).

Experimental Design:

• Plant Species:

  • Cereal Crops: Wheat (Triticum aestivum), Barley (Hordeum vulgare)

  • Broadleaf Weeds: Common lambsquarters (Chenopodium album), Wild mustard (Sinapis arvensis)

• Treatment Rates: A logarithmic series of application rates is recommended to establish a dose-response curve. A known phenoxy herbicide (e.g., 2,4-D ethyl ester) should be included as a positive control.

Treatment No.	Compound	Application Rate (g a.i./ha)
1	Untreated Control	0
2	Ethyl 2-[2-(Methylthio)phenoxy]acetate	50
3	Ethyl 2-[2-(Methylthio)phenoxy]acetate	100
4	Ethyl 2-[2-(Methylthio)phenoxy]acetate	200
5	Ethyl 2-[2-(Methylthio)phenoxy]acetate	400
6	Ethyl 2-[2-(Methylthio)phenoxy]acetate	800
7	2,4-D Ethyl Ester (Positive Control)	500

Protocol Steps:

• Sow seeds of all test species in pots filled with a standard potting mix.

• Grow plants in a greenhouse under controlled conditions (e.g., 22/18°C day/night, 16h photoperiod).

• Apply treatments post-emergence when weeds are at the 2-4 leaf stage and cereal crops are at the 3-4 leaf stage (Zadoks scale Z13-14).

• Use a calibrated laboratory track sprayer to ensure uniform application.

• Assessments:

  • Visual Injury/Efficacy (%): Evaluate at 3, 7, 14, and 21 days after treatment (DAT) on a scale of 0% (no effect) to 100% (plant death).

  • Phytotoxicity Symptoms: Record any observed symptoms on cereal crops (e.g., leaf cupping, stem twisting, stunting).

  • Biomass Reduction: At 21 DAT, harvest the above-ground biomass of all plants, dry in an oven at 70°C for 48 hours, and record the dry weight.

Phase 2: Field Trial Protocol (Small Plot)

Objective: To evaluate the efficacy and crop safety of promising rates of Ethyl 2-[2-(Methylthio)phenoxy]acetate under field conditions.

Experimental Workflow:

Sources

• 1. Ethyl 2-[2-(Methylthio)phenoxy]acetate | C11H14O3S | CID 63649302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Weed resistance to synthetic auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phenoxy herbicide - Wikipedia [en.wikipedia.org]
• 5. my.ucanr.edu [my.ucanr.edu]
• 6. researchgate.net [researchgate.net]
• 7. www2.lsuagcenter.com [www2.lsuagcenter.com]
• 8. researchgate.net [researchgate.net]
• 9. cdn.nufarm.com [cdn.nufarm.com]
• 10. 17.3 Herbicides that Mimic or Interfere with Auxin – Principles of Weed Control [ohiostate.pressbooks.pub]
• 11. researchgate.net [researchgate.net]
• 12. journal.walisongo.ac.id [journal.walisongo.ac.id]
• 13. rsc.org [rsc.org]
• 14. mdpi.com [mdpi.com]

Application Notes &amp; Protocols for the Development of Novel Herbicidal Formulations with Phenoxyacetates

These application notes provide a comprehensive guide for researchers, scientists, and formulation development professionals on the creation of advanced and effective herbicidal formulations based on phenoxyacetates. This document emphasizes scientific integrity, field-proven insights, and detailed, validated protocols.

Introduction: The Enduring Significance and Evolving Challenges of Phenoxyacetate Herbicides

Phenoxyacetic acid herbicides, such as 2,4-Dichlorophenoxyacetic acid (2,4-D), 2-methyl-4-chlorophenoxyacetic acid (MCPA), and Mecoprop (MCPP), have been foundational in selective broadleaf weed control for decades.[1][2][3] Their mode of action as synthetic auxins disrupts normal plant growth, leading to effective weed management in various agricultural and non-agricultural settings.[1][4] In their pure form, these herbicides are crystalline solids with low water solubility, necessitating formulation to be effective.[5][6][7][8]

Traditionally, phenoxyacetates have been formulated as amine salts or esters to enhance their solubility and efficacy.[5] Ester formulations are known for their rapid absorption by weeds but are also associated with higher volatility, which can lead to off-target crop damage.[1][2] Conversely, amine salt formulations are less volatile but may exhibit reduced efficacy under certain conditions.[2][5]

The evolving landscape of agriculture and environmental regulation presents new challenges and demands for herbicide formulations. These include the need for:

• Enhanced Efficacy: To combat the development of herbicide-resistant weeds.

• Improved Safety: For applicators, non-target organisms, and the environment.[9]

• Reduced Environmental Impact: Minimizing issues like spray drift, volatilization, and leaching into groundwater.

• Sustainability: Developing formulations with a smaller environmental footprint, potentially utilizing bio-based ingredients.[10]

This guide will explore the development of novel formulations that address these challenges, with a particular focus on controlled-release technologies and advanced adjuvant systems.

Foundational Principles of Phenoxyacetate Formulation Development

The primary objective of herbicide formulation is to optimize the biological activity of the active ingredient (AI) while ensuring the final product is safe, stable, and convenient to use.[11] The development process is a multi-stage endeavor, beginning with the selection of the appropriate form of the phenoxyacetate and culminating in a stable, efficacious product.

Selection of the Active Ingredient Form

The choice between an ester or an amine salt of a phenoxyacetate is a critical first step.

Formulation Type	Advantages	Disadvantages
Ester Formulations	More readily absorbed by weeds, potentially more effective under dry conditions, rainfast more quickly.[12]	Higher volatility, increased risk of off-target damage, potential for greater crop injury.[2]
Amine Salt Formulations	Lower volatility, generally safer for use near sensitive crops.[1][2]	May be less effective than esters, particularly on waxy-leafed weeds, can react with hard water cations.[12]

Recent innovations have led to the development of novel amine salts, such as the choline salt of 2,4-D, which offers reduced volatility compared to traditional amine formulations.[1][5]

The Role of Adjuvants and Surfactants

Adjuvants are substances added to a herbicide formulation or tank-mix to improve the herbicide's performance.[13][14] Surfactants, a type of adjuvant, are crucial for overcoming the natural barriers of the plant, such as the waxy cuticle on leaves.[15] They achieve this by:

• Reducing Surface Tension: Allowing spray droplets to spread more evenly over the leaf surface.[15][16]

• Improving Wetting: Enhancing the contact between the herbicide and the plant.[16]

• Increasing Penetration: Facilitating the movement of the active ingredient through the leaf cuticle.[15]

The selection of the appropriate surfactant system is critical and depends on the specific phenoxyacetate, the target weed species, and the environmental conditions.

Advanced Formulation Strategies: Moving Beyond Conventional Approaches

To meet the demands for safer and more sustainable herbicides, researchers are increasingly turning to advanced formulation technologies.

• Water-Based Formulations: Suspension Concentrates (SC), Emulsions-in-Water (EW), and Microemulsions (ME) are replacing solvent-based Emulsifiable Concentrates (EC) to reduce the use of volatile organic compounds (VOCs).[11]

• Controlled-Release Formulations (CRFs): These formulations are designed to release the active ingredient over an extended period, offering several advantages:

  • Reduced environmental contamination by minimizing leaching and runoff.[17][18]

  • Enhanced efficacy at lower application rates.[19][20]

  • Improved safety for non-target organisms.[21]

  • Protection of the active ingredient from environmental degradation.[18]

• Nano-enabled Formulations: The use of nanotechnology, particularly nanoencapsulation, is a promising approach for developing highly effective and environmentally friendly herbicides.[10][17][21] Nano-formulations can improve the solubility and bioavailability of the active ingredient, allowing for more targeted delivery.[10]

Experimental Protocols for Novel Phenoxyacetate Formulations

The following protocols provide detailed, step-by-step methodologies for the development and characterization of advanced phenoxyacetate herbicide formulations.

Protocol for the Preparation of a Controlled-Release Nano-Encapsulated Phenoxyacetate Formulation

This protocol describes the preparation of a nano-encapsulated phenoxyacetate herbicide using a natural polymer matrix, such as chitosan and alginate.[19][20]

Materials:

• Phenoxyacetate herbicide (e.g., 2,4-D acid)

• Chitosan

• Sodium alginate

• Acetic acid

• Calcium chloride

• Deionized water

• Magnetic stirrer

• High-speed homogenizer

• Centrifuge

Procedure:

• Preparation of Chitosan Solution: Dissolve 1 g of chitosan in 100 mL of a 1% (v/v) acetic acid solution with continuous stirring until a clear solution is obtained.

• Preparation of Alginate-Herbicide Solution: Dissolve 1 g of sodium alginate in 100 mL of deionized water. To this solution, add the desired amount of the phenoxyacetate herbicide and stir until fully dissolved.

• Nano-encapsulation: Slowly add the alginate-herbicide solution to the chitosan solution under continuous stirring.

• Homogenization: Subject the resulting mixture to high-speed homogenization at 10,000 rpm for 15 minutes to form nano-sized particles.

• Cross-linking: Add a 2% (w/v) calcium chloride solution dropwise to the nano-emulsion while stirring to induce cross-linking of the alginate.

• Purification: Centrifuge the suspension at 15,000 rpm for 30 minutes. Discard the supernatant and wash the nanoparticle pellet with deionized water three times to remove any un-encapsulated herbicide.

• Drying: Lyophilize the purified nanoparticles to obtain a dry powder.

Diagram of the Nano-encapsulation Workflow:

Caption: Workflow for the preparation of nano-encapsulated phenoxyacetate.

Protocol for the Characterization of Herbicide Formulations

Thorough characterization is essential to ensure the quality, stability, and efficacy of the developed formulation.

3.2.1. Particle Size and Zeta Potential Analysis

• Objective: To determine the size distribution and surface charge of the formulated particles.

• Instrumentation: Dynamic Light Scattering (DLS) instrument.

• Procedure:

  • Disperse a small amount of the formulation in deionized water.

  • Sonicate the suspension for 5 minutes to ensure proper dispersion.

  • Analyze the sample using the DLS instrument to obtain the average particle size, polydispersity index (PDI), and zeta potential.

3.2.2. Encapsulation Efficiency and Loading Capacity

• Objective: To quantify the amount of herbicide successfully encapsulated within the formulation.

• Procedure:

  • Accurately weigh a known amount of the nano-encapsulated formulation.

  • Disperse the formulation in a suitable solvent to break the capsules and release the herbicide.

  • Centrifuge the suspension to separate the polymeric debris.

  • Analyze the supernatant for herbicide content using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

  • Calculate the Encapsulation Efficiency (EE) and Loading Capacity (LC) using the following formulas:

    EE (%) = (Total amount of herbicide - Amount of free herbicide) / Total amount of herbicide x 100

    LC (%) = (Total amount of herbicide - Amount of free herbicide) / Weight of nanoparticles x 100

3.2.3. In Vitro Release Study

• Objective: To evaluate the release kinetics of the herbicide from the controlled-release formulation.

• Procedure:

  • Disperse a known amount of the formulation in a buffer solution with a pH relevant to the target application environment.

  • Place the dispersion in a dialysis bag and immerse it in a larger volume of the same buffer.

  • At predetermined time intervals, withdraw aliquots from the external buffer and replace them with fresh buffer.

  • Analyze the herbicide concentration in the withdrawn aliquots using HPLC or another suitable method.

  • Plot the cumulative percentage of herbicide released against time to determine the release profile.

Protocol for Efficacy and Stability Testing

3.3.1. Greenhouse Bio-efficacy Study

• Objective: To assess the herbicidal activity of the novel formulation on target weed species.

• Procedure:

  • Grow target weed species in pots under controlled greenhouse conditions.

  • Apply the novel formulation at different concentrations to the weeds at a specific growth stage.

  • Include positive controls (commercial formulation) and negative controls (untreated).

  • Visually assess the herbicidal efficacy at regular intervals, recording symptoms such as chlorosis, necrosis, and plant death.

  • At the end of the study, harvest the above-ground biomass and measure the dry weight to quantify the herbicidal effect.

3.3.2. Accelerated Stability Study

• Objective: To evaluate the physical and chemical stability of the formulation under stressed conditions.

• Procedure:

  • Store samples of the formulation at elevated temperatures (e.g., 40°C and 54°C) for a specified period (e.g., 14 days).

  • At regular intervals, analyze the samples for changes in physical appearance, particle size, and active ingredient concentration.

  • The results of the accelerated stability study can be used to predict the shelf-life of the formulation under normal storage conditions.

Diagram of the Formulation Development and Evaluation Pipeline:

Caption: A logical pipeline for novel herbicide formulation development.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Physicochemical Properties of Novel Phenoxyacetate Formulations

Formulation ID	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Loading Capacity (%)
F1	250 ± 15	0.21 ± 0.02	-25.3 ± 1.8	85.2 ± 3.1	12.7 ± 0.9
F2	310 ± 20	0.28 ± 0.03	-22.1 ± 2.1	78.9 ± 2.8	10.5 ± 0.7
F3	190 ± 12	0.19 ± 0.01	-28.6 ± 1.5	92.5 ± 2.5	15.3 ± 1.1

Table 2: Efficacy of Novel Formulations on Abutilon theophrasti (Velvetleaf)

Treatment	Application Rate (g a.i./ha)	Weed Control (%) at 14 DAT*	Dry Weight Reduction (%)
Untreated Control	0	0	0
Commercial 2,4-D Amine	560	85	78
Formulation F1	280	88	82
Formulation F1	560	95	92
Formulation F3	280	92	89
Formulation F3	560	98	96

*DAT: Days After Treatment

Conclusion and Future Perspectives

The development of novel herbicidal formulations with phenoxyacetates is crucial for addressing the challenges of modern agriculture. By leveraging advanced technologies such as nano-encapsulation and controlled-release systems, it is possible to create formulations with enhanced efficacy, improved safety profiles, and reduced environmental impact. The protocols and methodologies outlined in these application notes provide a robust framework for the rational design and evaluation of next-generation herbicide formulations. Future research should continue to explore the use of biodegradable polymers, smart delivery systems that respond to specific environmental triggers, and the combination of phenoxyacetates with other active ingredients to manage herbicide resistance effectively.

References

• The future of herbicide application: controlled-release formulations for enhanced agricultural sustainability - PMC. (2025, May 27).
• Basic Technology and Recent Trends in Agricultural Formulation and Application ... - PMC.
• Controlled Release of Herbicides Using Nano-Formulation - Journal of Chemical Reviews. Journal of Chemical Reviews.
• NANOENCAPSULATION TO CONTROL HERBICIDE RESIDUES AND RESISTANCES: A REVIEW - EM International - Journals.
• Properties and Characteristics of Amine and Ester Formul
• Agricultural Emulsifiers For Herbicides: 2026 Trends - Farmonaut. (2026, January 8). Farmonaut.
• Advances in Pesticide Formulation Technology - American Chemical Society. American Chemical Society.
• Full article: The future of herbicide application: controlled-release formulations for enhanced agricultural sustainability - Taylor & Francis. (2025, May 27). Taylor & Francis Online.
• Recent Advancement in Pesticide Formulations for User and Environment Friendly Pest Management - International Journal of Research and Review. (2015, February 18).
• 2,4-D 101: Everything Farmers Need to Know About 2,4-D - FBN. (2025, May 13). FBN.
• Advancement in Pesticide Formulation Technology for Reducing Load of Contaminants. (2024, April 8). SpringerLink.
• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management - PMC. (2025, October 13).
• Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management - RSC Publishing. Royal Society of Chemistry.
• Future of pesticide formulations lies in low-cost, interdisciplinary innovations: Institute of Pesticide Formulation Technology (IPFT). (2025, August 25).
• 2,4-D Esters vs Amine Salts - Bayer Crop Science. (2021, November 22). Bayer Crop Science.
• 2,4-D Past, Present, and Future: A Review - ASACIM. ASACIM.
• Mecoprop C hemicalWatch Factsheet - Beyond Pesticides. Beyond Pesticides.
• Herbicide Surfactants and Adjuvants - Mountain Scholar. Mountain Scholar.
• Herbicide Surfactants and Adjuvants no. 0.559.
• Concept of Adjuvant, Surfactant, Herbicide Formulation and their Use - CUTM Courseware. CUTM Courseware.
• (PDF) Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management - ResearchGate. (2025, October 7).
• MCPP (Mecoprop) - Active Ingredient Page - Chemical Warehouse. Chemical Warehouse.
• Mecoprop: A Selective Herbicide for Broadleaf Weed Control - YouTube. (2024, May 14). YouTube.
• Herbicide formulations - PubMed.
• Surfactants 101: Understanding the Extras in Your Tank Mix - FBN. (2025, May 10). FBN.

Sources

• 1. fbn.com [fbn.com]
• 2. 2,4-D Esters vs Amine Salts | Crop Science US [cropscience.bayer.us]
• 3. beyondpesticides.org [beyondpesticides.org]
• 4. chemicalwarehouse.com [chemicalwarehouse.com]
• 5. 24d.info [24d.info]
• 6. Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Basic Technology and Recent Trends in Agricultural Formulation and Application Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Future of pesticide formulations lies in low-cost, interdisciplinary innovations: Institute of Pesticide Formulation Technology (IPFT) [indianchemicalnews.com]
• 11. ijrrjournal.com [ijrrjournal.com]
• 12. asacim.org.ar [asacim.org.ar]
• 13. archives.mountainscholar.org [archives.mountainscholar.org]
• 14. erams.com [erams.com]
• 15. fbn.com [fbn.com]
• 16. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 17. jchemrev.com [jchemrev.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. The future of herbicide application: controlled-release formulations for enhanced agricultural sustainability - PMC [pmc.ncbi.nlm.nih.gov]
• 20. tandfonline.com [tandfonline.com]
• 21. envirobiotechjournals.com [envirobiotechjournals.com]

Application Notes and Protocols for Assessing the Biological Activity of Ethyl 2-[2-(Methylthio)phenoxy]acetate

Introduction

Ethyl 2-[2-(Methylthio)phenoxy]acetate is a molecule belonging to the phenoxyacetic acid derivative family. This class of compounds is recognized for a diverse range of biological activities, including anti-inflammatory, antimicrobial, anticancer, and herbicidal properties.[1][2] The inclusion of a methylthio group further suggests the potential for interesting pharmacological effects, as sulfur-containing moieties are prevalent in numerous bioactive molecules and drug candidates.[3][4]

Given the novelty of Ethyl 2-[2-(Methylthio)phenoxy]acetate, a systematic in vitro evaluation is paramount to elucidating its biological potential. This document provides a comprehensive guide for researchers, scientists, and drug development professionals to conduct an initial screening of this compound's activity. The protocols herein are designed to be self-validating and are grounded in established scientific principles. We will first establish a cytotoxicity profile, a critical baseline for any further biological assessment. Subsequently, we will explore potential anti-inflammatory, antioxidant, and enzyme-inhibiting activities.

PART 1: Foundational Assessment - Cytotoxicity Profile

Before investigating any specific biological activity, it is crucial to determine the cytotoxic potential of Ethyl 2-[2-(Methylthio)phenoxy]acetate.[5][6] This foundational step helps in identifying a non-toxic concentration range for subsequent, more specific assays and provides initial insights into the compound's safety profile.[7] In vitro cytotoxicity assays are rapid, cost-effective, and reduce the need for animal testing.[5][8]

Principle of Cytotoxicity Assays

Cytotoxicity assays measure the degree to which a substance can cause damage to cells.[8][9] This can occur through various mechanisms, such as compromising cell membrane integrity, inhibiting essential metabolic processes, or inducing apoptosis (programmed cell death).[9] We will describe two common and reliable colorimetric assays: the MTT assay, which measures metabolic activity, and the Lactate Dehydrogenase (LDH) release assay, which assesses membrane integrity.

Experimental Workflow: Cytotoxicity Screening

Caption: General workflow for in vitro cytotoxicity assessment.

Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Ethyl 2-[2-(Methylthio)phenoxy]acetate

• Selected human cell line (e.g., HeLa, HepG2, or a cell line relevant to the intended research area)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Preparation: Prepare a stock solution of Ethyl 2-[2-(Methylthio)phenoxy]acetate in DMSO. Further dilute the stock solution in a complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 100, 1000 µM). Ensure the final DMSO concentration in the wells is below 0.5% to avoid solvent toxicity.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent). Incubate for 24, 48, or 72 hours.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

Plot the % cell viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol: Lactate Dehydrogenase (LDH) Release Assay

The LDH assay is a cytotoxicity assay that quantifies the release of lactate dehydrogenase from damaged cells into the culture medium.[9] LDH is a stable cytosolic enzyme that is released upon cell lysis.

Materials:

• Commercially available LDH cytotoxicity assay kit

• Ethyl 2-[2-(Methylthio)phenoxy]acetate

• Selected human cell line

• Complete cell culture medium

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT assay protocol.

• Sample Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 4 minutes.

• Supernatant Transfer: Carefully transfer a portion of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture from the kit to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for the time specified in the kit's instructions, protected from light.

• Stop Reaction: Add the stop solution provided in the kit.

• Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit's protocol (usually around 490 nm).

Data Analysis: Calculate the percentage of cytotoxicity using the formula provided in the kit's manual, which typically involves subtracting the background and comparing the LDH release in treated wells to a maximum LDH release control (cells lysed with a lysis buffer).

PART 2: Screening for Potential Therapeutic Activities

Once a non-toxic concentration range for Ethyl 2-[2-(Methylthio)phenoxy]acetate has been established, the next step is to screen for potential therapeutic activities. Based on the known activities of phenoxyacetic acid derivatives, we will focus on anti-inflammatory and antioxidant assays.[1]

Anti-inflammatory Activity

Inflammation is a biological response to harmful stimuli, but chronic inflammation can contribute to various diseases.[10][11] In vitro anti-inflammatory assays provide a preliminary assessment of a compound's ability to modulate inflammatory processes.[12]

Denaturation of proteins is a well-documented cause of inflammation.[10][11] The ability of a compound to prevent protein denaturation can be a good indicator of its anti-inflammatory potential.[10][13] This assay uses heat-induced denaturation of bovine serum albumin (BSA) or egg albumin as a model.[13][14]

Materials:

• Ethyl 2-[2-(Methylthio)phenoxy]acetate

• Bovine Serum Albumin (BSA) or Egg Albumin

• Phosphate Buffered Saline (PBS, pH 6.4)

• Aspirin (as a standard anti-inflammatory drug)

• Water bath

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture consisting of 0.2 mL of albumin solution (either 1% BSA or fresh hen's egg albumin) and 2.8 mL of PBS.

• Compound Addition: Add 2 mL of varying concentrations of Ethyl 2-[2-(Methylthio)phenoxy]acetate (e.g., 10-1000 µg/mL) to the reaction mixture. Prepare a similar set of solutions with aspirin as the standard. A control solution should be prepared with 2 mL of distilled water instead of the compound.

• Incubation: Incubate all the solutions at 37°C for 15 minutes.

• Heat-Induced Denaturation: Induce denaturation by heating the solutions in a water bath at 70°C for 5 minutes.

• Cooling and Measurement: After cooling, measure the absorbance of the solutions at 660 nm.

Data Analysis: Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = ((Absorbance of control - Absorbance of test sample) / Absorbance of control) x 100

Antioxidant Activity

Oxidative stress, caused by an imbalance between free radicals and antioxidants, is implicated in many diseases. Antioxidants can neutralize these harmful free radicals.[15] A variety of in vitro assays are available to assess the antioxidant capacity of a compound.[15][16]

DPPH is a stable free radical that has a deep violet color in solution.[17] In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced, and the color of the solution changes from violet to pale yellow. The degree of discoloration indicates the scavenging potential of the antioxidant compound and is measured spectrophotometrically.[17]

Materials:

• Ethyl 2-[2-(Methylthio)phenoxy]acetate

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• Ascorbic acid or Trolox (as a standard antioxidant)

• Spectrophotometer or microplate reader

Procedure:

• DPPH Solution Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare various concentrations of Ethyl 2-[2-(Methylthio)phenoxy]acetate in methanol (e.g., 10-1000 µg/mL). Also, prepare a range of concentrations of the standard antioxidant.

• Reaction: In a 96-well plate or cuvettes, add a small volume of the sample or standard solution to the DPPH solution (e.g., 40 µL of sample and 160 µL of DPPH solution).[18]

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[17]

• Absorbance Measurement: Measure the absorbance at 517 nm.[17]

Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging Activity = ((Absorbance of control - Absorbance of sample) / Absorbance of control) x 100

Plot the % scavenging activity against the compound concentration to determine the IC50 value.

PART 3: Exploring a Mechanism of Action - Enzyme Inhibition Assays

Enzyme activity assays are crucial in drug discovery for identifying and characterizing compounds that can modulate the function of disease-related enzymes.[19][20] These assays can help to elucidate the mechanism of action of a novel compound.[21]

Principle of Enzyme Inhibition Assays

Enzyme inhibition assays measure the ability of a compound to reduce the rate of an enzyme-catalyzed reaction.[19][21] By monitoring the effect of different concentrations of the compound on the enzyme's activity, one can determine the potency of inhibition (e.g., IC50 value).[21]

General Protocol for an Enzyme Inhibition Assay

The specific protocol will depend on the enzyme of interest. However, a general workflow can be outlined.

Caption: General workflow for an enzyme inhibition assay.

Considerations for selecting a target enzyme: The choice of enzyme will depend on the therapeutic area of interest. For example, based on the potential anti-inflammatory activity, cyclooxygenase (COX) or lipoxygenase (LOX) enzymes could be relevant targets.[10][12]

Data Presentation:

Assay Type	Endpoint Measured	Key Parameter	Example Standard
Cytotoxicity (MTT)	Cell Viability	IC50 (µM)	Doxorubicin
Cytotoxicity (LDH)	Cell Lysis	% Cytotoxicity	Triton X-100
Anti-inflammatory	Protein Denaturation	% Inhibition	Aspirin
Antioxidant (DPPH)	Radical Scavenging	IC50 (µg/mL)	Ascorbic Acid
Enzyme Inhibition	Enzyme Activity	IC50 (µM)	Specific Inhibitor

PART 4: Investigating Effects on Gene Expression

To gain deeper insights into the molecular mechanisms of Ethyl 2-[2-(Methylthio)phenoxy]acetate, its effect on the expression of relevant genes can be analyzed.[7][22] Gene expression analysis can reveal if the compound modulates pathways related to inflammation, oxidative stress, or other cellular processes.[7][23]

Principle of Gene Expression Analysis (qPCR)

Quantitative Polymerase Chain Reaction (qPCR) is a highly sensitive and specific technique used to measure the amount of a specific RNA transcript.[24][25] This is achieved by reverse transcribing the RNA into complementary DNA (cDNA), followed by amplification of the cDNA with gene-specific primers.[24] The level of gene expression is quantified by measuring the fluorescence signal generated during amplification.[24]

Protocol: Gene Expression Analysis using qPCR

Materials:

• Cells treated with non-toxic concentrations of Ethyl 2-[2-(Methylthio)phenoxy]acetate

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix with a fluorescent dye (e.g., SYBR Green)

• Gene-specific primers for target genes (e.g., inflammatory cytokines like TNF-α, IL-6) and a housekeeping gene (e.g., GAPDH, β-actin)

• qPCR instrument

Procedure:

• Cell Treatment: Treat cells with the compound for a specified period (e.g., 6, 12, or 24 hours).

• RNA Extraction: Isolate total RNA from the treated and control cells using an RNA extraction kit according to the manufacturer's protocol.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• qPCR Reaction: Set up the qPCR reaction by mixing the cDNA, qPCR master mix, and gene-specific primers.

• Data Acquisition: Run the qPCR reaction in a qPCR instrument.

• Data Analysis: Analyze the qPCR data to determine the relative expression of the target genes in the treated cells compared to the control cells, normalized to the expression of a housekeeping gene.

Conclusion

This comprehensive guide provides a foundational framework for the initial in vitro assessment of the biological activity of Ethyl 2-[2-(Methylthio)phenoxy]acetate. By systematically evaluating its cytotoxicity, anti-inflammatory, antioxidant, enzyme inhibitory potential, and effects on gene expression, researchers can gain valuable insights into the pharmacological profile of this novel compound. The data generated from these assays will be instrumental in guiding further preclinical development and exploring its therapeutic potential.

References

• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. [Link]

• Aslantürk, Ö. S. (n.d.). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. IntechOpen. [Link]

• SciSpace. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. SciSpace. [Link]

• ResearchGate. (2020, May 19). Which assays are suitable for in vitro antioxidant determination of natural plant extracts?. ResearchGate. [Link]

• Panczyk, K., & Woźniak, E. (2025, April 7). Study of the Relationship Between the Structures and Biological Activity of Herbicides Derived from Phenoxyacetic Acid. MDPI. [Link]

• BioIVT. (n.d.). Antioxidant Assays. BioIVT. [Link]

• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Alfa Cytology. [Link]

• MDPI. (2025, November 19). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

• Zhang, H., et al. (2015, November 15). Design, synthesis and biological activity of phenoxyacetic acid derivatives as novel free fatty acid receptor 1 agonists. PubMed. [Link]

• Preprints.org. (2025, February 26). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Preprints.org. [Link]

• JETIR. (n.d.). Biological Profile and Synthesis of Phenoxyacetic Acid Derivatives: A Review. JETIR.org. [Link]

• MDPI. (2023, September 11). Antioxidant Assays. Encyclopedia MDPI. [Link]

• Flieger, J., et al. (n.d.). Analytical Methods Used in Determining Antioxidant Activity: A Review. PMC. [Link]

• ResearchGate. (2023, December 26). (PDF) Methods for determining in vitro antioxidant activity: Methodologies for the DPPH, FRAP, and H2O2 assays. ResearchGate. [Link]

• ResearchGate. (2025, February 22). (PDF) Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. ResearchGate. [Link]

• ResearchGate. (2025, August 6). (PDF) MINI REVIEW ON THERAPEUTIC PROFILE OF PHENOXY ACIDS AND THIER DERIVATIVES Review Article. ResearchGate. [Link]

• BellBrook Labs. (2025, February 18). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. BellBrook Labs. [Link]

• PMC. (2025, June 27). Strategic applications of methylene thioacetal bonds as disulfide surrogates in peptide drug discovery. PMC. [Link]

• BioResources. (2024, January 30). In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species. BioResources. [Link]

• Da-Ta Biotech. (2024, April 8). In Vitro Enzyme Assay: Cutting Edge Research. Da-Ta Biotech. [Link]

• Docslib. (n.d.). In Vitro Gene Expression Protocol Book (1).docx. Docslib. [Link]

• Charles River Laboratories. (n.d.). Gene Expression Analysis. Charles River Laboratories. [Link]

• Chemical Engineering Transactions. (2023, September 28). In Vitro Analysis of the Anti-Inflammatory Activity in Dairy Products Containing Salicornia Europaea. Chemical Engineering Transactions. [Link]

• Bio-Rad. (n.d.). What is Gene Expression Analysis?. Bio-Rad. [Link]

• LinkedIn. (2024, September 2). Mastering the Chemistry of Methylthio Compounds： A Guide for Global Chemical Buyers. LinkedIn. [Link]

• PMC. (2025, May 30). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. PMC. [Link]

• ResearchGate. (2012, December 30). In vitro enzymatic assay. ResearchGate. [Link]

• JoVE. (2014, November 17). An In Vitro Enzymatic Assay to Measure Transcription Inhibition by Gallium(III) and H3 5,10,15-tris(pentafluorophenyl)corroles. JoVE. [Link]

• ResearchGate. (n.d.). (A) Functional compounds containing methylthio groups and related.... ResearchGate. [Link]

• NIH. (2012, May 1). Mechanism of Action Assays for Enzymes - Assay Guidance Manual. NCBI Bookshelf. [Link]

• PubMed. (n.d.). Gene expression assays. PubMed. [Link]

• PMC. (n.d.). Discovery, Synthesis, and In Vitro Characterization of 2,3 Derivatives of 4,5,6,7-Tetrahydro-Benzothiophene as Potent Modulators of Retinoic Acid Receptor-Related Orphan Receptor γt. PMC. [Link]

• ResearchGate. (2025, August 6). Structure based drug design and in vitro metabolism study: Discovery of N -(4-methylthiophenyl)- N ,2-dimethyl-cyclopenta[ d ]pyrimidine as a potent microtubule targeting agent. ResearchGate. [Link]

• ResearchGate. (2025, October 11). Synthesis and Biological Activity of Ethyl 4-Alkyl-2-(2-(substituted phenoxy)acetamido)thiazole-5-carboxylate | Request PDF. ResearchGate. [Link]

• Indonesian Journal of Chemistry. (n.d.). STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2- METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. Indonesian Journal of Chemistry. [Link]

• MDPI. (2023, October 26). In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. MDPI. [Link]

• PMC. (2021, February 1). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. PMC. [Link]

• MDPI. (2017, March 6). Synthesis and Biological Activities of Ethyl 2-(2-pyridylacetate) Derivatives Containing Thiourea, 1,2,4-triazole, Thiadiazole and Oxadiazole Moieties. MDPI. [Link]

• MDPI. (2024, December 6). In Vitro and In Silico Biological Activities Investigation of Ethyl Acetate Extract of Rubus ulmifolius Schott Leaves Collected in Algeria. MDPI. [Link]

• Clinics in Oncology. (2019, October 10). Identification of Ethylenediurea and Benzyl (Phenoxy) Acetic Acid Derivatives, a potential Cocktail Therapy for Ischemia. Clinics in Oncology. [Link]

• Amanote Research. (2013, September 1). (PDF) Synthesis of Ethyl 2-(Methylthio)-. Amanote Research. [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Synthesis of ethyl 2-(2-methyl-4-oxoquinazolin-3(4H)-yl) acetate as important analog and intermediate of. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• NIH. (n.d.). 2-(Methylthio)ethyl acetate | C5H10O2S | CID 4447651. PubChem. [Link]

• NIH. (n.d.). Ethyl (methylthio)acetate | C5H10O2S | CID 78199. PubChem. [Link]

• ResearchGate. (2024, February 14). Chemistry and Biological Activities of Ethyl-2-benzothiazolyl Acetate and its Corresponding Hydrazides. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jetir.org [jetir.org]
• 3. chemneo.com [chemneo.com]
• 4. researchgate.net [researchgate.net]
• 5. kosheeka.com [kosheeka.com]
• 6. In Vitro Cytotoxicity Testing for Cancer Drug Development - Alfa Cytology [alfacytology.com]
• 7. repository.i3l.ac.id [repository.i3l.ac.id]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. In vitro assessment on anti-inflammatory and anti-lipidemic properties of selected plant species :: BioResources [bioresources.cnr.ncsu.edu]
• 12. journalajrb.com [journalajrb.com]
• 13. cetjournal.it [cetjournal.it]
• 14. Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bioivt.com [bioivt.com]
• 16. encyclopedia.pub [encyclopedia.pub]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. bellbrooklabs.com [bellbrooklabs.com]
• 20. In Vitro Enzyme Assay: Cutting Edge Research | Da-ta Biotech [databiotech.co.il]
• 21. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. Gene expression assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. criver.com [criver.com]
• 24. What is Gene Expression Analysis? | Bio-Rad [bio-rad.com]
• 25. 遺伝子発現解析 | Thermo Fisher Scientific - JP [thermofisher.com]

Application Notes and Protocols: Field Trial Design for Evaluating Ethyl 2-[2-(Methylthio)phenoxy]acetate Performance

Abstract: This document provides a comprehensive framework and detailed protocols for designing and executing scientifically robust field trials to evaluate the performance of Ethyl 2-[2-(Methylthio)phenoxy]acetate (ETMPA). As ETMPA is a novel compound, this guide establishes a foundational methodology built on established principles of agricultural and environmental research. The protocols herein are designed to be adaptable for assessing ETMPA's potential efficacy as a herbicide, its selectivity, and its safety profile on a target crop. The core of this guide is the implementation of a Randomized Complete Block Design (RCBD) to ensure statistical validity and to account for the inherent variability of field conditions.[1][2] This document is intended for researchers, agronomists, and product development professionals tasked with advancing new chemical entities from the laboratory to real-world application.

Introduction and Rationale

The discovery and development of new active ingredients are critical for advancing agricultural productivity and sustainability.[3] Ethyl 2-[2-(Methylthio)phenoxy]acetate (ETMPA) represents a new chemical entity with a phenoxyacetate structure, suggesting potential utility as a plant growth regulator or herbicide, analogous to well-known compounds in this class. The "-methylthio" group introduces a unique chemical feature that necessitates a thorough performance evaluation under realistic field conditions.

The transition from laboratory and greenhouse screening to field trials is a pivotal step in development.[4] Field trials are indispensable for assessing a product's performance under the complex and often unpredictable interplay of environmental factors like soil type, climate, and pest pressure.[5] The primary objectives of the field trial protocol described herein are:

• Primary Objective: To determine the dose-response relationship of ETMPA for controlling a spectrum of common agricultural weeds.

• Secondary Objective 1: To evaluate the crop safety and selectivity of ETMPA on a representative crop species (e.g., corn, soybean, or wheat).

• Secondary Objective 2: To benchmark the performance of ETMPA against an untreated control and a current commercial standard.

This guide emphasizes the principles of Replication, Randomization, and Local Control to ensure that the data generated are reliable, reproducible, and can withstand rigorous statistical scrutiny.[6][7]

Pre-Trial Planning and Design

A successful field trial begins with meticulous planning. Before establishing the trial in the field, several key decisions must be made to ensure the experiment is well-controlled and the objectives can be met.

Site Selection and Characterization

The choice of a trial site is critical as it represents the environment where the product is intended to be used.[8]

• Site History: The site should have a known history, including previous crops, herbicide applications, and fertilization records. Avoid areas with a history of herbicide carryover or patchy weed infestations that could confound results.

• Soil Analysis: Conduct a comprehensive soil analysis to determine soil type, pH, organic matter content, and nutrient levels. Soil properties can significantly influence herbicide efficacy and persistence.[9]

• Weed Population: The site must have a uniform and sufficiently dense population of the target weed species. Recent surveys from organizations like the Weed Science Society of America (WSSA) can help identify the most common and troublesome weeds to target.[10][11]

• Gradient Identification: Assess the field for any obvious gradients in slope, soil type, or drainage.[12] This information is crucial for orienting the experimental blocks to minimize variability.[13]

Experimental Design: Randomized Complete Block Design (RCBD)

The Randomized Complete Block Design (RCBD) is the chosen statistical design for this trial.[1][2] It is exceptionally well-suited for agricultural field experiments where environmental gradients (e.g., soil fertility, moisture) are a known source of variation.[12][13]

Causality and Rationale: Fields are rarely uniform. An RCBD controls for variability in one direction by grouping experimental plots into "blocks."[2] Within each block, conditions are as uniform as possible. Treatments are then randomly assigned to plots within each block.[14] This arrangement ensures that each treatment is tested across the range of field conditions, allowing the statistical analysis to separate the treatment effects from the "noise" created by the field's heterogeneity.[12][13]

Diagram: Conceptual Layout of the Randomized Complete Block Design

Caption: RCBD layout with 4 blocks and 4 treatments randomized within each block.

Treatment Structure

The design of the treatment list is fundamental to answering the research questions. A well-structured list includes a range of rates for the test product and essential controls for comparison.

Trustworthiness through Controls:

• Untreated Control (T1): This is the absolute baseline. It allows for the quantification of weed pressure and demonstrates what happens in the absence of treatment.[15] All efficacy and yield data are compared against this control.

• Commercial Standard (Positive Control): This treatment involves a leading registered herbicide with a similar intended use. It provides a benchmark for performance, answering the critical question: "Is the new product better, worse, or the same as what is currently available?"

• Dose-Response Rates: Including multiple rates of ETMPA (e.g., a low, medium, and high rate) is crucial for understanding its biological activity. This helps identify the optimal application rate that balances efficacy with cost and crop safety.[16]

• Crop Safety Rate: A rate of 2x the proposed highest field rate should be included to assess the margin of safety for the crop.[17] This is a common requirement for regulatory data packages.

Treatment ID	Product	Active Ingredient	Application Rate (g a.i./ha)	Purpose
T1	Untreated Control	N/A	0	Baseline for weed pressure and crop yield
T2	ETMPA	Ethyl 2-[2-(Methylthio)phenoxy]acetate	50 (0.5x Rate)	Efficacy dose-response (Low)
T3	ETMPA	Ethyl 2-[2-(Methylthio)phenoxy]acetate	100 (1x Rate)	Efficacy dose-response (Target)
T4	ETMPA	Ethyl 2-[2-(Methylthio)phenoxy]acetate	200 (2x Rate)	Efficacy dose-response (High) & Crop Safety
T5	Commercial Standard	Herbicide X (e.g., Dicamba)	Manufacturer's Recommended Rate	Benchmark performance

Plot Dimensions and Replication

• Replication: A minimum of four replications (blocks) is recommended to provide sufficient statistical power to detect meaningful differences between treatments.[8]

• Plot Size: Plot dimensions should be practical for the available application and harvesting equipment. A typical small-plot research trial might use plots that are 3 meters wide by 10 meters long.[18]

• Buffers: Leave buffer zones between plots and around the entire trial area to prevent spray drift and other inter-plot interference.

Field Protocols and Execution

Adherence to standardized protocols is essential for data integrity.

Protocol: Treatment Application

• Equipment Calibration: Calibrate the sprayer before application to ensure precise and accurate delivery of the treatments.[9] Use a research-grade sprayer with a boom, appropriate nozzles, and constant pressure (e.g., CO2-pressurized backpack sprayer).

• Timing of Application: Apply treatments at the correct crop and weed growth stage as defined by the research objective (e.g., post-emergence when weeds are 5-10 cm tall).[19]

• Weather Conditions: Record environmental conditions at the time of application, including temperature, relative humidity, wind speed, and direction.[9][16] Avoid application in high winds to prevent drift.

• Spray Volume: Use a consistent spray volume (e.g., 200 L/ha) across all plots to ensure uniform coverage.

• Application Order: To minimize contamination, apply treatments in order of increasing concentration, starting with the untreated control (water only) and finishing with the highest rate. Clean the sprayer thoroughly between treatments.

Protocol: Data Collection and Efficacy Assessment

Data collection must be systematic and objective. Assessments should be conducted at regular intervals (e.g., 7, 14, 28, and 56 days after treatment - DAT).

• Weed Control Efficacy:

  • Method: Visual assessment of percent weed control on a scale of 0% (no effect) to 100% (complete death of all weeds) compared to the untreated control plots within the same block.[19]

  • Data Points: Assess control for each major weed species present in the plot separately.

• Crop Injury (Phytotoxicity):

  • Method: Visual assessment of crop injury on a scale of 0% (no visible injury) to 100% (complete crop death).[16]

  • Data Points: Note specific symptoms, such as stunting, chlorosis (yellowing), necrosis (tissue death), or malformation.

• Weed Biomass:

  • Method: At a late-season timepoint (e.g., 56 DAT), place a quadrat (e.g., 0.25 m²) in a representative area of each plot. Cut all weeds within the quadrat at the soil surface, place them in a labeled paper bag, dry them in an oven until a constant weight is achieved, and record the dry weight.

• Crop Yield:

  • Method: At crop maturity, harvest the central rows of each plot, avoiding the plot edges to minimize border effects. Measure the harvested area precisely and determine the grain weight. Adjust for moisture content to a standard percentage.

  • Data Points: Record yield as kg/ha .

Assessment Type	Metric	Timing (Days After Treatment - DAT)
Weed Control	Visual Rating (%)	7, 14, 28, 56
Crop Injury	Visual Rating (%)	7, 14, 28
Weed Biomass	Dry Weight (g/m²)	56 (or pre-harvest)
Crop Yield	kg/ha (adjusted for moisture)	At maturity

Data Management and Statistical Analysis

Data Recording and Management

• Use standardized data collection forms or digital applications to ensure consistency.

• Record all raw data, including plot numbers, treatments, assessment dates, and assessor's initials.

• Perform quality control checks on data to identify and correct any errors promptly.

Statistical Analysis Plan

• Analysis of Variance (ANOVA): The primary statistical tool for analyzing data from an RCBD is ANOVA.[20][22] ANOVA will be used to determine if there are statistically significant differences among the treatment means for each parameter measured (e.g., weed control, crop yield). The model will partition the total variation into components attributable to treatments, blocks, and random error.[13][23]

• Mean Separation Test: If the ANOVA indicates a significant treatment effect (typically at p < 0.05), a mean separation test, such as Tukey's HSD or Dunnett's test, will be performed. This test will identify which specific treatment means are significantly different from each other. For example, it can determine if the ETMPA treatments provided significantly better weed control than the untreated control.

• Software: Use recognized statistical software packages (e.g., R, SAS, or agricultural-specific software) to perform the analyses.

Diagram: Field Trial Workflow and Logic

Sources

• 1. pbgworks.org [pbgworks.org]
• 2. medium.com [medium.com]
• 3. Field Trial Analysis : complete guide- Alteia [alteia.com]
• 4. Process of Testing & Trialing a New Agricultural Chemical Formulation [cjbappliedtechnologies.com]
• 5. agmatix.com [agmatix.com]
• 6. api.pageplace.de [api.pageplace.de]
• 7. funaab.edu.ng [funaab.edu.ng]
• 8. 6 Steps for Successful On-Farm Trials | AgriGold [agrigold.com]
• 9. cropaia.com [cropaia.com]
• 10. Weed Science Society of America survey shows an urgent need for new weed control strategies — Invasive Species Corporation [invasivespeciescorporation.com]
• 11. growiwm.org [growiwm.org]
• 12. pbea.agron.iastate.edu [pbea.agron.iastate.edu]
• 13. m.youtube.com [m.youtube.com]
• 14. scribd.com [scribd.com]
• 15. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 16. Guidelines for efficacy evaluation of herbicides: weeds in Australian forests | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 17. openknowledge.fao.org [openknowledge.fao.org]
• 18. images.chemycal.com [images.chemycal.com]
• 19. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 20. sare.org [sare.org]
• 21. eolss.net [eolss.net]
• 22. assets.echocommunity.org [assets.echocommunity.org]
• 23. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming solubility issues of Ethyl 2-[2-(Methylthio)phenoxy]acetate in assays

Technical Support Center: Optimizing Solubility & Stability of Ethyl 2-[2-(Methylthio)phenoxy]acetate

Executive Summary: Physicochemical Profile

Compound: Ethyl 2-[2-(Methylthio)phenoxy]acetate CAS: 63649302 (PubChem CID) Molecular Formula: C₁₁H₁₄O₃S Molecular Weight: 226.29 g/mol [1]

Technical Assessment: This compound presents a "Triad of Instability" for biological assays:

• Lipophilicity (LogP ~2.9): High risk of precipitation in aqueous buffers and adsorption to plasticware.

• Ester Linkage: Susceptible to rapid hydrolysis by serum esterases (in FBS) or spontaneous hydrolysis in high-pH buffers.

• Thioether Moiety: Vulnerable to S-oxidation (sulfoxide/sulfone formation) if stored improperly or exposed to reactive oxygen species (ROS).

Troubleshooting Guide (Q&A Format)

Topic 1: Precipitation & "Crash-Out" Events

Q: My compound precipitates immediately when I dilute my DMSO stock into the assay buffer. How do I prevent this?

A: You are likely experiencing "Solvent Shock." When a hydrophobic compound in 100% DMSO is introduced directly into a highly aqueous buffer, the local solubility limit is instantly exceeded before diffusion occurs.

Corrective Protocol:

• Adopt the "Intermediate Dilution" Method: Do not jump from 10 mM stock to 10 µM aqueous. Create a 100x intermediate in DMSO first, then dilute 1:100 into the buffer.[2]

• Kinetic Solubilization: Pre-warm your culture media/buffer to 37°C. Cold buffers drastically reduce solubility.

• Mixing Dynamics: Vortex the buffer while slowly adding the compound stock. Do not add the compound to a static well.

Q: I see high variability in my IC50 values between replicates. Could solubility be the cause?

A: Yes, specifically due to "Plastic Adsorption." Ethyl 2-[2-(Methylthio)phenoxy]acetate is lipophilic. If you prepare serial dilutions in standard polystyrene plates, the compound will bind to the plastic walls, reducing the effective concentration in the solution.

Corrective Protocol:

• Switch to Low-Binding Plastics: Use polypropylene (PP) plates or glass-coated consumables for stock preparation.

• Minimize Transfer Steps: Every pipette transfer is a surface area opportunity for loss. Use acoustic dispensing (e.g., Echo) if available, or minimize serial dilution steps.

• Add Carrier Proteins: If the assay permits, include 0.1% BSA (Bovine Serum Albumin) or 0.01% Tween-20 in the buffer before adding the compound. The protein/surfactant acts as a chaperone, keeping the compound in solution.

Topic 2: Compound Stability (Hydrolysis & Oxidation)

Q: My compound loses activity after 24 hours in cell culture media. Is it degrading?

A: Highly likely. You are facing Ester Hydrolysis. Cell culture media often contains Fetal Bovine Serum (FBS), which is rich in esterases. These enzymes will cleave the ethyl ester group, converting your compound into [2-(Methylthio)phenoxy]acetic acid .

Diagnostic Test:

• Run an LC-MS time-course analysis of media + compound (incubated at 37°C) at T=0, 4h, and 24h.

• Result: If the parent mass (226.29 Da) decreases and the acid mass (198.24 Da) appears, hydrolysis is the culprit.

Corrective Protocol:

• Heat-Inactivate Serum: Heat FBS to 56°C for 30 minutes to deactivate complement and some esterases (though not all).

• Switch to Serum-Free Media: If cells tolerate it, use chemically defined media for the duration of the drug treatment.

• Fresh Preparation: Do not store diluted working solutions. Prepare immediately before use.

Step-by-Step Protocols

Protocol A: The "3-Step" Solubilization Workflow

Designed to minimize precipitation and solvent shock.

Materials:

• Stock Compound (10 mM in 100% DMSO)

• Intermediate Solvent (100% DMSO)[2]

• Assay Buffer (Pre-warmed to 37°C)

Procedure:

• Thaw & Vortex: Thaw the 10 mM stock. Vortex for 30 seconds. Inspect for crystals. If cloudy, sonicate for 5 minutes.

• Intermediate Dilution (The "Step-Down"):

  • Target: 100 µM Working Stock.

  • Mix 10 µL of 10 mM Stock + 990 µL of 100% DMSO .

  • Why? This keeps the compound in a favorable solvent while lowering concentration.

• Final Assay Dilution:

  • Target: 1 µM Assay Concentration (1% DMSO final).

  • Add 10 µL of the 100 µM Intermediate Stock into 990 µL of Assay Buffer .

  • CRITICAL: Inject the stock into the center of the liquid while vortexing or swirling. Do not pipette onto the tube wall.

Protocol B: Visual Solubility Check (Nephelometry Surrogate)

For labs without a nephelometer.

• Prepare the highest concentration intended for the assay (e.g., 100 µM) in a clear-bottom 96-well plate.

• Place the plate over a printed piece of paper with small text (e.g., size 8 font).

• Look through the liquid from the top.

• Fail: If the text is blurry or distorted compared to a DMSO-only control, micro-precipitation has occurred.

• Pass: Text is crisp and identical to control.

Quantitative Data Summaries

Table 1: Solvent Compatibility Matrix

Solvent	Solubility Rating	Recommended Max Final %	Notes
DMSO	Excellent	0.1% - 0.5%	Standard solvent.[3] Avoid >1% to prevent cell toxicity.[3][4]
Ethanol	Good	< 0.5%	High volatility.[3] Keep plates sealed to prevent evaporation.
PBS (pH 7.4)	Poor	N/A	Do not dissolve directly. Requires co-solvent.
Media + 10% FBS	Moderate	N/A	Serum proteins aid solubility but induce hydrolysis.

Table 2: Troubleshooting Decision Matrix

Observation	Root Cause	Immediate Action
Cloudy solution	Saturation / Crash-out	Reduce concentration; Sonicate stock; Warm buffer.
Loss of Potency (Time)	Ester Hydrolysis	Check LC-MS; Use serum-free media; Test free acid version.
Edge Effect	Evaporation	Seal plates; Fill edge wells with water; Use humidity chamber.

Workflow Visualization

Caption: Optimized solubilization workflow emphasizing the intermediate dilution step to prevent solvent shock and highlighting the risk of ester hydrolysis in serum-containing media.

References

• Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. ScienceDirect. (Chapter on Solubility and Dissolution).[5]

• PubChem. (n.d.).[1] Compound Summary: Ethyl 2-[2-(methylthio)phenoxy]acetate.[1] National Library of Medicine.[1] [1]

• Assay Guidance Manual. (2012). Compound Management and Solubility in Assay Development. NCBI Bookshelf.

• Sigma-Aldrich. (n.d.). Technical Note: Handling Lipophilic Compounds in Cell Culture.

Sources

• 1. Ethyl 2-[2-(Methylthio)phenoxy]acetate | C11H14O3S | CID 63649302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 5. researchgate.net [researchgate.net]

Improving the yield of Ethyl 2-[2-(Methylthio)phenoxy]acetate synthesis

Technical Support Center: Optimization of Ethyl 2-[2-(Methylthio)phenoxy]acetate Synthesis

Subject: Yield Improvement & Protocol Standardization for Ortho-Thio Functionalized Phenol Ethers Case ID: OPT-SME-2026 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The synthesis of Ethyl 2-[2-(Methylthio)phenoxy]acetate presents a classic but deceptive challenge in nucleophilic substitution. While ostensibly a standard Williamson ether synthesis, the presence of the ortho-methylthio (-SMe) group introduces two critical yield-limiting factors:

• Steric Hindrance: The bulky -SMe group at the ortho position creates steric strain, impeding the trajectory of the electrophile (ethyl bromoacetate).

• Electronic Deactivation: While sulfur is generally electron-donating by resonance, the inductive effect and the sheer bulk can reduce the nucleophilicity of the phenoxide oxygen compared to a simple phenol.

• Oxidation Susceptibility: The thioether moiety is prone to oxidation (to sulfoxide/sulfone) under vigorous reflux in aerobic conditions.

This guide moves beyond standard textbook protocols to provide an optimized "High-Performance" method utilizing the Cesium Effect and inert atmosphere handling to maximize conversion.

Optimized Standard Operating Procedure (SOP)

Objective: Maximize O-alkylation selectivity and conversion rate.

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
2-(Methylthio)phenol	Substrate	1.0	Purity >98% recommended.
Ethyl Bromoacetate	Electrophile	1.2	Excess drives kinetics. Do not use Chloroacetate without KI.
Cesium Carbonate ( )	Base	1.5 - 2.0	Critical: Replaces for higher solubility and "naked anion" effect.
Acetonitrile ( )	Solvent	[0.2 M]	Anhydrous. Polar aprotic promotes .
TBAI (Optional)	Phase Catalyst	0.05	Tetrabutylammonium iodide; accelerates rate if using .

Step-by-Step Protocol

• Inert Setup: Flame-dry a 2-neck round bottom flask and equip it with a magnetic stir bar, reflux condenser, and nitrogen/argon inlet. Crucial: The reaction must be performed under inert gas to prevent S-oxidation.

• Solvation: Dissolve 2-(Methylthio)phenol (1.0 eq) in anhydrous Acetonitrile (0.2 M concentration).

• Deprotonation: Add Cesium Carbonate (1.5 eq) in a single portion. Stir at Room Temperature (RT) for 15-30 minutes.

  • Technical Insight: You will observe a color change (often yellow/orange) indicating phenoxide formation.

• Addition: Add Ethyl Bromoacetate (1.2 eq) dropwise via syringe.

• Reaction: Heat to 60°C - 80°C (gentle reflux) for 4–6 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 8:2) every 2 hours. Look for the disappearance of the phenol (lower

    ) and appearance of the ether (higher ).

• Workup:

  • Cool to RT.

  • Filter off the inorganic salts (

    , Excess ) through a Celite pad.

  • Concentrate the filtrate in vacuo.

  • Redissolve residue in Ethyl Acetate, wash with Water (2x) and Brine (1x).

  • Dry over

    , filter, and concentrate.

Critical Process Parameters (Visualization)

The following diagram outlines the decision logic for optimizing this specific reaction.

Figure 1: Optimization logic flow for the synthesis of ortho-substituted phenoxy esters.

Troubleshooting & FAQs

Q1: Why is my yield stuck at ~60% even after overnight reflux? Diagnosis: This is likely the "Ortho Effect." The -SMe group physically blocks the approach of the electrophile. Solution:

• Switch to Cesium Carbonate (

  ): Cesium is a larger cation than Potassium. In organic solvents like Acetonitrile, it forms a "loose ion pair" with the phenoxide.[1] This creates a "naked" phenoxide anion that is significantly more nucleophilic and reactive than the tight ion pair formed with Potassium [1, 2].

• Add Iodide Catalyst: Add 5-10 mol% Sodium Iodide (NaI) or Tetrabutylammonium Iodide (TBAI). This converts the Ethyl Bromoacetate into Ethyl Iodoacetate in situ (Finkelstein reaction), which is a much better leaving group [3].

Q2: I see a new spot on TLC that is more polar than my product. What is it? Diagnosis: This is likely the Sulfoxide (S=O) derivative. The sulfur atom in your starting material is electron-rich and prone to oxidation. Solution:

• Strict Inert Atmosphere: You must sparge your solvent with Nitrogen or Argon for 15 minutes before adding reagents.

• Peroxide Check: Ensure your ether or THF (if used) is peroxide-free. Acetonitrile is safer in this regard.

Q3: Can I use Ethyl Chloroacetate instead of Bromoacetate? Diagnosis: Yes, but it is significantly slower (Cl is a poorer leaving group). Solution: If you must use the chloro-derivative, the addition of Potassium Iodide (KI) is mandatory (1.0 eq) to facilitate the reaction via the Finkelstein mechanism. Without KI, the reaction may require 24+ hours and higher temperatures, leading to degradation.

Q4: The ester hydrolyzed to the acid. Why? Diagnosis: Presence of water in the solvent or base. Solution:

• Use anhydrous Acetonitrile.

• Dry your

  or in an oven (120°C) before use. Carbonates are hygroscopic; wet base generates Hydroxide ( ), which rapidly hydrolyzes the ethyl ester.

References

• Lee, J. C., Yuk, J. Y., & Cho, S. H. (1995).[1] Facile Synthesis of Alkyl Phenyl Ethers Using Cesium Carbonate.[1] Synthetic Communications, 25(9), 1367-1370.[1] Link

  • Establishes the superiority of Cs2CO3/MeCN over K2CO3/Acetone for phenol alkyl

• Flessner, T., & Doye, S. (1999). Cesium carbonate: A powerful base for the alkylation of phenols. Journal für Praktische Chemie, 341(2), 186-190. Link

  • Details the "Cesium Effect" mechanism regarding solubility and naked anions.

• Dhal, R., et al. (2007). Finkelstein Reaction: A review of the uses of iodides in organic synthesis. Tetrahedron. Link

  • General reference for the acceleration of alkylation using iodide c

Sources

• 1. Phenol Alkylation using Cs2CO3 as base , Hive Novel Discourse [chemistry.mdma.ch]

Technical Support Center: Mitigating Off-target Effects of Phenoxyacetate Herbicides

This technical support center provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) to minimize the off-target effects of phenoxyacetate herbicides in experimental settings. Phenoxyacetate herbicides, such as 2,4-D and MCPA, are synthetic auxins that can cause significant damage to non-target plants and lead to confounding experimental results if not handled with precision.[1][2] This guide is designed to provide not just procedural steps, but the scientific rationale behind them, ensuring robust and reproducible experimental outcomes.

Section 1: Troubleshooting Guide for Unexpected Experimental Outcomes

This section addresses common problems encountered during or after the application of phenoxyacetate herbicides, providing a systematic approach to identify the cause and implement corrective actions.

Issue 1: Non-target plants in or near the experimental plot show signs of injury (e.g., leaf cupping, stem twisting, epinasty).[2][3][4][5][6]

Possible Cause: Herbicide drift (spray or vapor) or unintended root uptake.

Diagnostic Workflow:

• Symptom Analysis: Carefully document the symptoms on the affected non-target plants. Phenoxy herbicide injury typically manifests as distorted growth on the newest leaves and shoots.[2][3] Compare the observed symptoms with established visual guides for herbicide injury.

• Pattern of Injury Assessment:

  • Spray Drift: Injury from spray drift often shows a distinct pattern, with the most severe damage closest to the application area and decreasing with distance.[4] The pattern may also align with the prevailing wind direction at the time of application.[5]

  • Vapor Drift: Volatilization of the herbicide can lead to more widespread and less predictable patterns of injury, especially under warm and dry conditions.[1][6] Ester formulations are more prone to volatilization than amine formulations.[7][3][8]

  • Root Uptake: If the injury is widespread and not clearly linked to a drift pattern, consider the possibility of root uptake from contaminated soil or water runoff.[9][10]

• Review of Application Parameters: Meticulously review the application records, paying close attention to:

  • Environmental Conditions: Wind speed and direction, temperature, and relative humidity at the time of application.[11][12]

  • Application Equipment: Nozzle type, spray pressure, and boom height.[11][12][13]

  • Herbicide Formulation: Whether an ester or amine formulation was used.[7][3]

Corrective and Preventive Actions:

• Immediate Action: If drift is suspected, immediately cease all applications. If safe and practical, gently washing the foliage of affected non-target plants with water may help reduce absorption, although this is most effective if done very shortly after exposure.[14]

• Future Prevention:

  • Optimize Application Conditions: Apply herbicides only when wind speeds are low (ideally between 3 and 7 mph) and blowing away from sensitive areas.[11][12] Avoid applications during temperature inversions, which can trap fine spray droplets and promote long-distance drift.[11][12]

  • Select Appropriate Nozzles: Use low-drift nozzles, such as air-induction or turbo teejet induction nozzles, which produce larger, heavier droplets that are less prone to drift.[5][6][11][12]

  • Modify Spray Pressure and Boom Height: Use lower spray pressures and maintain a low boom height to minimize the release of fine, drift-prone droplets.[11][12][13]

  • Utilize Drift-Reducing Adjuvants: Incorporate a drift control agent into the spray tank mixture. These adjuvants increase the viscosity of the spray solution, leading to larger droplet sizes.[15][16][17][18]

  • Choose Low-Volatility Formulations: Whenever possible, select amine salt formulations over ester formulations, especially in warmer conditions, to reduce the risk of vapor drift.[7][3][19]

  • Establish Buffer Zones: Maintain a significant buffer zone between the treated area and any sensitive non-target plants.[1]

Section 2: Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the use of phenoxyacetate herbicides and the mitigation of their off-target effects.

Q1: What is the primary mechanism of off-target effects with phenoxyacetate herbicides?

A1: The primary mechanisms are spray drift and vapor drift .[1] Spray drift is the physical movement of liquid spray droplets away from the target area during application.[11][12] Vapor drift, or volatilization, is the process where the herbicide turns into a gas after application and moves with the wind to unintended areas.[1][6] Root uptake from contaminated soil or runoff can also be a concern.[10]

Q2: How does droplet size influence spray drift?

A2: Droplet size is a critical factor in spray drift.[11][12][20] Smaller droplets (less than 200 microns in diameter) are lighter, remain airborne for longer, and are more easily carried by wind currents, increasing the potential for drift.[11][12][20] Conversely, larger droplets are heavier and fall more quickly to the target, reducing drift potential.[5][20]

Q3: What are the key environmental factors to consider before applying phenoxyacetate herbicides?

A3: The most critical environmental factors are:

• Wind Speed and Direction: Avoid spraying in windy conditions (greater than 7-10 mph) or when the wind is blowing towards sensitive areas.[5][11][12]

• Temperature: High temperatures can increase the volatilization of ester formulations, leading to vapor drift.[7][11][12] It is recommended to apply phenoxy herbicides when temperatures are below 80-85°F.[11][12][19]

• Temperature Inversions: Avoid spraying during temperature inversions, which are stable atmospheric conditions where a layer of warm air traps cooler air near the ground. This can suspend fine spray droplets and allow them to travel long distances.[11][12]

Q4: How can adjuvants help in reducing off-target effects?

A4: Adjuvants can significantly reduce off-target effects in several ways:

• Drift Control Agents: These increase the viscosity of the spray solution, resulting in larger, heavier spray droplets that are less prone to drift.[15][16][17]

• Surfactants: While some surfactants can increase the proportion of small droplets, others are formulated to improve deposition and reduce bounce off the target leaf surface, ensuring more of the herbicide reaches its intended target.[13][21]

• Water Conditioners: Adjuvants like ammonium sulfate (AMS) can improve the efficacy of the herbicide by preventing antagonistic interactions with hard water ions, potentially allowing for lower application rates and reducing the overall environmental load.[21]

Q5: What are the typical symptoms of phenoxyacetate herbicide injury on sensitive broadleaf plants?

A5: Symptoms of phenoxyacetate herbicide injury are characteristic of uncontrolled growth and typically appear on the newest growth first.[2][3] Common symptoms include:

• Epinasty: Twisting and bending of stems and petioles.[2][7]

• Leaf Cupping and Curling: Leaves may cup upwards or downwards and appear distorted.[2][9][22]

• Leaf Malformations: Leaves may become narrow, strapped, or have parallel veins.[2][3]

• Callus Formation: Abnormal tissue growth may occur on stems.[2]

• Chlorosis and Necrosis: In severe cases, yellowing (chlorosis) and browning (necrosis) of the plant tissue can occur.[7][9]

Q6: How long do phenoxyacetate herbicides persist in the environment?

A6: The persistence of phenoxyacetate herbicides in the soil is generally low, with a half-life of less than 20 days for many, though MCPA can be moderately persistent.[23][24] Degradation is primarily through microbial action and photodecomposition (breakdown by sunlight).[25][26][27] However, factors such as soil type, temperature, moisture, and microbial activity can influence their persistence.[10][28]

Section 3: Experimental Protocols and Data Presentation

Protocol 1: Bioassay for Detecting Phenoxyacetate Herbicide Residues in Soil or Compost

This protocol helps determine if soil or compost is contaminated with phenoxyacetate herbicide residues that could harm sensitive plants.

Materials:

• Test soil or compost

• Control (uncontaminated) potting mix

• Pots or containers

• Seeds of a sensitive indicator plant (e.g., tomato, bean, or pea)[22]

• Water

Procedure:

• Fill several pots with the test soil or compost.

• Fill an equal number of pots with the control potting mix.

• Plant seeds of the indicator species in all pots according to the seed packet instructions.

• Place all pots in a suitable growing environment (e.g., greenhouse or growth chamber) with adequate light, temperature, and water.

• Observe the plants for at least four weeks, looking for any symptoms of herbicide injury in the plants grown in the test soil compared to the control plants.[22] Symptoms to watch for include stunted growth, leaf cupping, and stem twisting.[22]

• If symptoms appear in the test plants but not the control plants, it is likely that the soil or compost is contaminated.[22]

Table 1: Summary of Factors Influencing Off-Target Effects and Mitigation Strategies

Factor	Influence on Off-Target Effects	Mitigation Strategy
Droplet Size	Smaller droplets increase drift potential.[11][12][20]	Use low-drift nozzles, lower spray pressure, and drift-reducing adjuvants.[5][11][12][15]
Wind Speed	Higher wind speeds increase drift distance.[11][12]	Apply when wind speeds are low (3-7 mph).[11][12]
Temperature	High temperatures increase volatilization of ester formulations.[7][11][12]	Use amine formulations; apply when temperatures are below 80-85°F.[7][11][12][19]
Temperature Inversion	Traps fine droplets, leading to long-distance drift.[11][12]	Avoid applications during inversions.
Boom Height	Higher boom height increases drift potential.[13]	Maintain a low boom height (e.g., 50 cm above the target).[13]
Herbicide Formulation	Ester formulations are more volatile than amine formulations.[7][3][8]	Choose amine formulations, especially in warm conditions.[7][3][19]

Section 4: Visualizations

Diagram 1: Decision-Making Workflow for Minimizing Herbicide Drift

Caption: Workflow for minimizing herbicide drift.

Diagram 2: Degradation Pathways of Phenoxyacetate Herbicides

Caption: Degradation of phenoxyacetate herbicides.

References

• Reduce Spray Drift with Drift Reduction Agents DRA - Exacto Inc. (n.d.).
• InterLock® Adjuvant | Deposition & Drift Aid - WinField® United. (2023, April 2).
• APPLICATOR'S GUIDE TO SPRAY DROPLET SIZE, DRIFT, NOZZLE SELECTION, AND SPRAY COVERAGE. (n.d.). UC Cooperative Extension, Fresno County.
• APPLICATION GUIDE TO SPRAY DROPLET SIZE, DRIFT, SPRAY TIP SELECTION AND SPRAY COVERAGE. (n.d.). UC Cooperative Extension, Fresno County.
• Maximizing control with phenoxy herbicides. (n.d.). Nufarm.
• Adjuvants with Herbicides. When and Why They Are Needed. (2024, May 20). Crop Protection Network.
• Understanding Droplet Size. (n.d.). Pesticide Environmental Stewardship.
• Do coarse nozzles compromise summer spray efficacy? (2022, September 26). WeedSmart.
• Pesticide Drift from Spray applications. (2024, May 19). Brewer International.
• Study of the Degradation of the Herbicides 2,4-D and MCPA at Different Depths in Contaminated Agricultural Soil. (2001, October 2). Environmental Science & Technology - ACS Publications.
• Study of the degradation of the herbicides 2,4-D and MCPA at different depths in contaminated agricultural soil. (2001, November 1). PubMed.
• Adjuvants for Enhancing Herbicide Performance. (n.d.). Apparent Ag.
• GUIDELINES FOR APPLICATION OF 2,4-D AND OTHER PHENOXY HERBICIDES IN PROXIMITY TO GRAPES. (n.d.).
• Products - Adjuvants. (n.d.). Rainbow Ecoscience.
• Adsorption and degradation of phenoxyalkanoic acid herbicides in soils: A review. (2025, August 6).
• Herbicide Mode of Action and Injury Symptoms. (n.d.).
• Physical properties of the phenoxyacid herbicides. (n.d.). ResearchGate.
• Adsorption of Phenoxyacetic Herbicides from Water on Carbonaceous and Non-Carbonaceous Adsorbents. (2023, July 14). MDPI.
• Herbicide Injury in the Nursery and Landscape. (2017, February 15). Oklahoma State University Extension.
• The movement, persistence, and fate of the phenoxy herbicides and TCDD in the forest. (n.d.).
• Sorption, Degradation and Leaching of the Phenoxyacid Herbicide MCPA in Two Agricultural Soils. (n.d.). Polish Journal of Environmental Studies.
• MCPE Phenoxy Herbicide WARNING AVISO. (n.d.). CDMS.net.
• Herbicide Injury. (n.d.). USU - Utah State University Extension.
• Phenoxyacid Herbicides in Stormwater Retention Ponds: Urban Inputs. (2011, December 15). SciRP.org.
• Herbicide Injuries to Trees-Symptoms and Solutions. (n.d.). Arboriculture & Urban Forestry.
• Preventing Phenoxy Herbicide Damage to Grape Vineyards. (n.d.). Oregon State University.
• Herbicide Injury to Garden Plants. (2023, July 15).
• Herbicide Behavior in Soils. (n.d.).
• Herbicide Drift: What to do? (2017, May 5). Integrated Pest Management.
• Preventing Herbicide Damage To Sensitive Crops. (n.d.). Maryland Department of Agriculture.
• Troubleshooting Field Crop Problems. (2025, March 31). MU Extension.
• Avoiding herbicide spray drift to prevent residues in crops. (n.d.).
• Preventing Off-target Herbicide Problems in Cotton Fields. (n.d.).

Sources

• 1. gaiavisions.org [gaiavisions.org]
• 2. Herbicide Mode of Action and Injury Symptoms [cof.orst.edu]
• 3. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 4. extension.missouri.edu [extension.missouri.edu]
• 5. brewerint.com [brewerint.com]
• 6. Avoiding herbicide spray drift to prevent residues in crops | Department of Primary Industries and Regional Development [dpird.wa.gov.au]
• 7. extension.okstate.edu [extension.okstate.edu]
• 8. herbicidestewardship.tennessee.edu [herbicidestewardship.tennessee.edu]
• 9. Herbicide Injury | USU [extension.usu.edu]
• 10. erams.com [erams.com]
• 11. ucanr.edu [ucanr.edu]
• 12. alfalfa.ucdavis.edu [alfalfa.ucdavis.edu]
• 13. weedsmart.org.au [weedsmart.org.au]
• 14. Herbicide Injuries to Trees-Symptoms and Solutions | Arboriculture & Urban Forestry [auf.isa-arbor.com]
• 15. Reduce Spray Drift with Drift Reduction Agents DRA [exactoinc.com]
• 16. apparentag.com.au [apparentag.com.au]
• 17. rainbowecoscience.com [rainbowecoscience.com]
• 18. mda.maryland.gov [mda.maryland.gov]
• 19. Herbicide Drift: What to do? // Missouri Environment and Garden News Article // Integrated Pest Management, University of Missouri [ipm.missouri.edu]
• 20. Understanding Droplet Size – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 21. Crop Protection Network [cropprotectionnetwork.org]
• 22. Herbicide Injury to Garden Plants | Yard and Garden [yardandgarden.extension.iastate.edu]
• 23. researchgate.net [researchgate.net]
• 24. scirp.org [scirp.org]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Study of the degradation of the herbicides 2,4-D and MCPA at different depths in contaminated agricultural soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. pjoes.com [pjoes.com]

Optimizing spray droplet size for Ethyl 2-[2-(Methylthio)phenoxy]acetate application

Technical Support Center: Ethyl 2-[2-(Methylthio)phenoxy]acetate

A Guide to Optimizing Spray Droplet Size for Efficacy and Safety

Welcome to the technical support center for Ethyl 2-[2-(Methylthio)phenoxy]acetate. As a novel compound, establishing a robust and repeatable application methodology is paramount to achieving desired experimental outcomes. This guide, structured in a question-and-answer format, provides researchers, scientists, and drug development professionals with the foundational knowledge and practical troubleshooting steps required to optimize spray droplet size.

As Senior Application Scientists, we understand that success lies not just in following steps, but in understanding the principles behind them. This document is designed to be a self-validating system, explaining the causality behind each experimental choice to ensure scientific integrity and logical decision-making in your work.

Section 1: Foundational Concepts & FAQs

This section addresses the fundamental principles governing spray application. Understanding these concepts is the first step toward effective optimization and troubleshooting.

Q1: Why is optimizing spray droplet size so critical for a novel compound like Ethyl 2-[2-(Methylthio)phenoxy]acetate?

Optimizing droplet size is a balancing act between maximizing biological efficacy, ensuring target coverage, and minimizing environmental loss.[1][2] The size of a spray droplet dictates its trajectory, evaporation rate, and how it interacts with the target surface.[2]

• Efficacy: For a systemic compound like a phenoxyacetate derivative, achieving uniform coverage is key. Droplets must be small enough to cover the target surface adequately but large enough to be retained and absorbed.[3]

• Coverage vs. Drift: There is an inherent trade-off. Finer droplets (<150 microns) provide excellent coverage but are highly susceptible to spray drift—movement off-target due to wind—which can cause unintended environmental impact and loss of expensive material.[4][5] Conversely, very coarse droplets (>500 microns) have poor retention, often bouncing or running off the target surface, leading to wasted product and inadequate coverage.[2][5]

• Repeatability: A well-defined droplet size spectrum is essential for reproducible experimental results. Uncontrolled droplet size introduces significant variability, making it difficult to assess the true performance of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Q2: What are the standard classifications for spray droplet size and their typical applications?

The American Society of Agricultural and Biological Engineers (ASABE) has established a standard (ASABE S572.2) that classifies spray quality into categories based on Volume Median Diameter (Dv0.5 or VMD).[6] The VMD is the droplet size that divides the spray volume into two equal halves.[7]

Droplet Size Classification	Volume Median Diameter (VMD/Dv0.5)	General Characteristics & Use-Case for a Systemic Compound
Very Fine (VF)	< 150 µm	Excellent coverage, but extremely high drift potential. Generally not recommended.
Fine (F)	150 - 250 µm	Good coverage, often used for insecticides/fungicides needing thorough surface coating. High drift risk.
Medium (M)	250 - 375 µm	A good balance of coverage and drift management. Often a starting point for systemic compounds.
Coarse (C)	375 - 450 µm	Reduced drift potential. Good for systemic herbicides where complete coverage is less critical than deposition.[6][8]
Very Coarse (VC)	450 - 550 µm	Excellent drift control.[8] May require higher spray volumes to ensure adequate coverage.[6]
Extremely Coarse (XC)	> 550 µm	Primarily for drift reduction in sensitive areas. Coverage is significantly reduced.[8]

This table provides generalized ranges. Always refer to nozzle manufacturer specifications for precise VMD data at various pressures.[6]

Caption: Relationship between droplet size, coverage, drift, and efficacy.

Section 2: Troubleshooting Guide

This section provides solutions to specific issues you may encounter during your experiments.

Q3: My spray pressure is fluctuating, leading to inconsistent results. What are the likely causes?

Pressure fluctuation is a common problem that directly impacts droplet size and flow rate.[9] An unstable pressure reading will produce a wide, uncontrolled droplet spectrum.

• Air Leaks: The most common cause is an air leak in the suction line between the tank and the pump.[10][11] Inspect all hoses, clamps, and fittings for cracks or loose connections. Even a small leak can cause the pump to lose its prime and fluctuate.[10]

• Clogged Filters: Check all filters in the system, including the main tank filter, in-line filters, and individual nozzle strainers.[10][11] Chemical residue or particulates can cause partial blockages.[12]

• Worn Pump Components: For diaphragm or piston pumps, worn seals or diaphragms can prevent the pump from holding a steady pressure.[10][11] If you observe leaks around the pump body or have ruled out other causes, inspect these internal components.

• Incorrect Agitation: Overly aggressive agitation can introduce air into the system, while inadequate agitation can allow the formulation to settle, causing inconsistent flow to the pump.[11]

Q4: I'm observing uneven spray patterns and patchy coverage on my target. How do I fix this?

An uneven spray pattern is a clear indication of a problem at the boom and nozzle level.[10][13]

• Clogged or Worn Nozzles: This is the primary culprit.[10] Remove all nozzle tips and strainers and clean them with a soft brush and water or a designated cleaning solution.[9][12] Never use a metal object like a wire, as this can damage the orifice and ruin the spray pattern.[10] Worn nozzles will have a higher output and a distorted pattern; they must be replaced.

• Incorrect Boom Height: The boom height must be set according to the nozzle's spray angle to ensure proper overlap.[5] For most flat-fan nozzles, a 100% overlap is desired.[14] If the boom is too low, you will see distinct spray bands; if it's too high, drift potential increases dramatically.[5]

• Mismatched Nozzles: Ensure every nozzle on the boom is identical in type, spray angle, and size. A single mismatched nozzle will create a significant disruption in the overall spray distribution.[10]

Q5: I selected a coarse, low-drift nozzle, but I am still seeing significant off-target drift. Why?

While nozzle selection is the most significant factor, other parameters can override its low-drift characteristics.[4]

• Excessive Pressure: Operating a nozzle above its recommended pressure range will cause the liquid sheet to shatter into smaller, more drift-prone droplets.[4][15] Always operate within the manufacturer's specified pressure range.

• Formulation & Adjuvants: The physicochemical properties of your spray solution heavily influence droplet size.[16][17]

  • Surfactants (Wetting Agents): These reduce the surface tension of the liquid, which can lead to the formation of smaller droplets.[16][18]

  • Oil-Based Adjuvants: These often increase the viscosity and can lead to larger, less driftable droplets.[18]

  • When working with Ethyl 2-[2-(Methylthio)phenoxy]acetate, it is crucial to test your final tank-mix formulation, as adjuvants can alter the droplet spectrum produced by a given nozzle.[18]

• Environmental Conditions: Spraying in high wind is the most obvious cause of drift.[1] However, high temperatures and low humidity can cause smaller droplets to evaporate before they reach the target, effectively becoming an invisible vapor drift.[4]

Section 3: Experimental Protocol & Workflow

This section provides a detailed, step-by-step methodology for characterizing and optimizing the droplet size for your specific formulation of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Protocol: Determining Optimal Droplet Size Spectrum

Objective: To identify the optimal nozzle, operating pressure, and adjuvant combination for applying Ethyl 2-[2-(Methylthio)phenoxy]acetate that balances target coverage with drift mitigation.

Materials:

• Pressurized spray system with adjustable pressure regulator.

• A selection of hydraulic spray nozzles (e.g., flat-fan, low-drift/air-induction types in various sizes).[15]

• Droplet size analyzer (e.g., Laser Diffraction or Phase Doppler Particle Analysis instrument).[7][19]

• Your prepared formulation of Ethyl 2-[2-(Methylthio)phenoxy]acetate, including any necessary solvents and adjuvants.

• Water-sensitive paper (for visual assessment of coverage).

Methodology:

• System Preparation & Calibration:

  • Thoroughly clean the entire sprayer system to remove any previous chemical residues.[12]

  • Calibrate the sprayer with water to ensure the flow rate for each nozzle is within ±5% of the manufacturer's specification. Replace any nozzles that are outside this range.

• Nozzle Selection and Parameter Scoping:

  • Based on the data in Section 1, select 2-3 candidate nozzles. A good starting point would be a standard flat-fan (for coverage) and an air-induction nozzle (for drift control).[6]

  • For each nozzle, identify a low, medium, and high pressure setting within its recommended operating range (e.g., 30, 45, 60 PSI).[9]

• Droplet Size Analysis:

  • Prepare your complete tank-mix of Ethyl 2-[2-(Methylthio)phenoxy]acetate as it will be used in experiments.

  • Set up the droplet size analyzer according to the manufacturer's instructions. Common techniques include Laser Diffraction and Phase Doppler Particle Analysis (PDPA).[7][19][20]

  • Position the selected nozzle to spray through the instrument's measurement zone.

  • For each nozzle and pressure combination, perform at least three replicate measurements to ensure statistical validity.

  • Record the key droplet size parameters: Dv0.1, Dv0.5 (VMD), and Dv0.9. These values represent the droplet diameters below which 10%, 50%, and 90% of the spray volume is contained, respectively.[7]

• Data Analysis and Interpretation:

  • Compile the data into a table for easy comparison (see sample table below).

  • Analyze the Dv0.1 value: this is an indicator of the volume of very fine, drift-prone droplets. A lower Dv0.1 is desirable for drift control.

  • Analyze the Dv0.5 (VMD): Use this to classify the spray quality (e.g., Medium, Coarse) according to ASABE S572.2 standards.[6]

  • Analyze the Relative Span Factor (RSF), calculated as (Dv0.9 - Dv0.1) / Dv0.5. A smaller RSF indicates a more uniform droplet size distribution, which is generally preferred for consistent results.

• Coverage Validation (Optional but Recommended):

  • For the most promising nozzle/pressure combinations, place water-sensitive paper at the target distance and spray.

  • Visually assess the droplet density and uniformity of coverage. This provides a practical validation of the instrument data.

Caption: Experimental workflow for droplet size optimization.

Sample Data Output Table

Nozzle Type	Pressure (PSI)	Dv0.1 (µm)	Dv0.5 (VMD) (µm)	Dv0.9 (µm)	Relative Span Factor (RSF)	ASABE S572.2 Class
Standard Flat Fan 11004	30	145	310	520	1.21	Medium (M)
Standard Flat Fan 11004	45	120	275	460	1.24	Medium (M)
Standard Flat Fan 11004	60	95	240	410	1.31	Fine (F)
Air Induction 11004	40	190	410	650	1.12	Coarse (C)
Air Induction 11004	60	175	380	610	1.14	Coarse (C)
Air Induction 11004	80	160	350	580	1.20	Medium (M)

Interpretation: In this example, the Air Induction nozzle at 60 PSI provides a Coarse spray with a relatively low RSF, representing a good candidate for balancing efficacy and drift reduction. The Standard Flat Fan at 60 PSI produces a Fine spray with a high potential for drift (low Dv0.1).

References

• Precise Spray Droplet Sizes for Optimizing Herbicide Applications. (2018). CropWatch, University of Nebraska-Lincoln. [Link]

• Sijs, R., Kooij, S., Holterman, H. J., van de Zande, J., & Bonn, D. (2021). Drop size measurement techniques for sprays: Comparison of image analysis, phase Doppler particle analysis, and laser diffraction. AIP Publishing. [Link]

• Manetto, G., et al. (2023). Drop Size Measurement Techniques for Agricultural Sprays: A State-of-The-Art Review. MDPI. [Link]

• Droplet size: what to understand about the measuring methods. Ikeuchi. [Link]

• ASTM E641-01(2012)e1, Standard Methods for Testing Hydraulic Spray Nozzles Used in Agriculture (Withdrawn 2021). ASTM International. [Link]

• ASTM E641-01, Standard Methods for Testing Hydraulic Spray Nozzles Used in Agriculture. ANSI Webstore. [Link]

• The Art of Herbicide Application: Droplet Size and Beyond. (2024). Greenway Weed Solutions. [Link]

• Applicator's Guide to Spray Droplet Size, Drift, Nozzle Selection, and Spray Coverage. University of Missouri Extension. [Link]

• ASTM E641-01, Standard Methods for Testing Hydraulic Spray Nozzles Used in Agriculture. IHS Markit. [Link]

• Troubleshooting Common Sprayer Problems on the Farm. (2026). Silvan Australia. [Link]

• Troubleshooting an Agriculture Sprayer That Won't Spray. (2025). Pandora Sprayer. [Link]

• Adjuvant Effect on Spray Droplets. Vicchem. [Link]

• Understanding the Use of Adjuvants in Agriculture. (2025). Agri Spray Drones. [Link]

• Common Problems with Agriculture Spray Pumps and How to Troubleshoot Them. (2023). Pad Corp. [Link]

• Sijs, R., et al. (2021). Drop size measurement techniques for sprays: Comparison of image analysis, phase Doppler particle analysis, and laser diffraction. UvA-DARE (Digital Academic Repository). [Link]

• Adjuvants in agriculture: Benefits for crop protection. Croda Crop Care. [Link]

• Understanding adjuvants used with agriculture chemicals. Crops and Soils. [Link]

• Common Problems with Sprayer Used in Agriculture: Causes and Prevention. (2025). Aspee. [Link]

• Spray Technology: Understanding Droplet Size. BETE. [Link]

• SPRAY ADJUVANTS & WATER QUALITY. USDA Forest Service. [Link]

• Wolf, T. (2015). Four Rules of Nozzle Selection. Sprayers 101. [Link]

• How To Guide - How to Select the Right Spray Nozzle. (2025). Goizper. [Link]

• Do coarse nozzles compromise summer spray efficacy? (2022). WeedSmart. [Link]

• The importance of optimising droplet size to ensure proper spray application. Syngenta Australia. [Link]

• Hoffmann, W. C., et al. (2010). Spray Drift Reduction Evaluations of Spray Nozzles Using a Standardized Testing Protocol. USDA ARS. [Link]

• ANSI/ASABE S641.1 MAY2018 (R2022), Droplet Size Classification of Aerial Application Nozzles. ASABE Technical Library. [Link]

• SPRAYER NOZZLES: Selection and Calibration. University of Kentucky. [Link]

• Spray Nozzle Selection. Warren County Cooperative Extension Service. [Link]

• MF3178 Agricultural Spray Nozzles: Selection and Sizing. KSRE Bookstore. [Link]

• Spanoghe, P., et al. (2007). Physicochemical classes of commercial pesticide formulations. ResearchGate. [Link]

• Sijs, R., et al. (2021). How surfactants influence the drop size in sprays from flat fan and hollow cone nozzles. Physics of Fluids. [Link]

• Kovačič, B., et al. (2022). Development of a Semi-Empirical Model for Droplet Size Determination of a Three-Channel Spray Nozzle for Pellet Coating Based on the Optical Method Concept. MDPI. [Link]

• Characterization of Droplet Formation in Ultrasonic Spray Coating. Document Server@UHasselt. [Link]

• Wang, Z., et al. (2022). Effect of Fuel Physicochemical Properties on Spray and Particulate Emissions. ACS Omega. [Link]

Sources

• 1. greenwayweedsolutions.com [greenwayweedsolutions.com]
• 2. youtube.com [youtube.com]
• 3. How To Guide - How to Select the Right Spray Nozzle [agrigem.co.uk]
• 4. ucanr.edu [ucanr.edu]
• 5. weedsmart.org.au [weedsmart.org.au]
• 6. Four Rules of Nozzle Selection – Sprayers 101 [sprayers101.com]
• 7. mdpi.com [mdpi.com]
• 8. Precise Spray Droplet Sizes for Optimizing Herbicide Applications | CropWatch | Nebraska [cropwatch.unl.edu]
• 9. easternmfg.ca [easternmfg.ca]
• 10. silvan.com.au [silvan.com.au]
• 11. padgilwar.com [padgilwar.com]
• 12. Troubleshooting an Agriculture Sprayer That Won't Spray-Taizhou City Chunfeng Machinery Co., Ltd. ,Electric,sprayer [cnpandora.com]
• 13. aspee.com [aspee.com]
• 14. bookstore.ksre.ksu.edu [bookstore.ksre.ksu.edu]
• 15. uky.edu [uky.edu]
• 16. pubs.aip.org [pubs.aip.org]
• 17. mdpi.com [mdpi.com]
• 18. vicchem.com.au [vicchem.com.au]
• 19. pubs.aip.org [pubs.aip.org]
• 20. pure.uva.nl [pure.uva.nl]

Troubleshooting poor chromatogram peaks for Ethyl 2-[2-(Methylthio)phenoxy]acetate

Troubleshooting Guide & FAQ for Chromatographic Anomalies

Molecule Profile & Chromatographic Behavior

Before troubleshooting, we must understand the physicochemical "personality" of Ethyl 2-[2-(Methylthio)phenoxy]acetate. This molecule contains two chemically sensitive functional groups that are the primary culprits for chromatographic failure: a thioether (sulfide) and an ethyl ester .

Property	Characteristic	Chromatographic Implication
Functional Group A	Thioether (-S-CH₃)	High Oxidation Risk. Susceptible to oxidation into sulfoxide ( ) and sulfone ( ). These appear as early-eluting "ghost" peaks or fronting shoulders.
Functional Group B	Ethyl Ester (-COOEt)	Hydrolysis Risk. Unstable at high pH (>7.5) or in aqueous mobile phases over long sequences. Degrades into the free acid.
Polarity	Lipophilic (Neutral)	Requires high organic content (ACN/MeOH) for elution. Unlikely to tail due to silanol interactions (unlike amines).
UV Activity	Phenoxy Chromophore	Good absorbance at 254 nm (aromatic) and 210-220 nm (thio/ester).

Diagnostic Pathways (Symptom-Based)

Scenario A: "I see a small peak eluting just before my main peak."

Diagnosis: Oxidative Degradation (Sulfoxide Formation) The methylthio group is an electron-rich center easily oxidized by dissolved oxygen or peroxides in your solvents. The resulting sulfoxide is more polar than the parent thioether, causing it to elute earlier in Reversed-Phase (RP) HPLC.

Root Causes:

• Peroxides in Solvents: Tetrahydrofuran (THF) or aged ethers are notorious for peroxide accumulation.

• Aerated Mobile Phase: Dissolved oxygen in water/methanol can slowly oxidize the sample in the autosampler.

• Sample Diluent: Using non-degassed diluents for long sequences.

Corrective Protocol:

• Avoid THF: Do not use THF in the mobile phase or diluent.

• Fresh Solvents: Use HPLC-grade Acetonitrile (ACN) rather than ether-based solvents.

• Antioxidant Addition: If the problem persists, add 0.05% Ascorbic Acid or Thiodiglycol to the sample diluent as a sacrificial antioxidant.

• Amber Glass: Store samples in amber vials to prevent photo-oxidation.

Scenario B: "My peak is splitting or has a 'shoulder'."

Diagnosis: Solvent Mismatch or Hydrolysis Peak splitting in this specific molecule is rarely due to column failure immediately. It is usually a "Strong Solvent Effect" or the ester hydrolyzing.

Differentiation Test:

• Inject a smaller volume (e.g., 1 µL vs 10 µL).

  • If split disappears: It is Solvent Mismatch . Your sample diluent (e.g., 100% ACN) is stronger than your initial mobile phase.

  • If split remains: It is Chemical Hydrolysis . The ester has cleaved into the acid form.

Corrective Protocol:

• Match Diluent: Dissolve the sample in the starting mobile phase (e.g., 50:50 Water:ACN) rather than pure ACN.

• Check pH: Ensure mobile phase pH is 3.0 – 5.0 . Avoid pH > 7.0, which rapidly hydrolyzes the ethyl ester.

• Buffer Choice: Use Ammonium Acetate or Formate (10-20 mM) to stabilize the pH.

Scenario C: "The peak is tailing (Asymmetry > 1.5)."

Diagnosis: Column Physicality or Overload Since Ethyl 2-[2-(Methylthio)phenoxy]acetate is neutral, it does not typically interact with silanols to cause tailing. Tailing here indicates physical column issues or mass overload.[1]

Corrective Protocol:

• Check Void: Inject a non-retained marker (e.g., Uracil). If that peak tails, your column inlet is voided. Replace Column.

• Reduce Load: Dilute the sample 10x. If symmetry improves, you were overloading the stationary phase.

Visualizing the Degradation Logic

The following diagram maps the chemical fate of the molecule during chromatography, helping you identify impurities based on relative retention time (RRT).

Caption: Chemical degradation pathways leading to specific chromatographic artifacts. Note that Sulfoxides elute earlier (lower RRT) in Reversed-Phase.

Master Troubleshooting Workflow

Follow this logic tree to isolate the root cause of your peak issues.

Caption: Step-by-step decision tree for diagnosing peak anomalies.

Recommended "Gold Standard" Method

To eliminate method-based errors, validate your system using these baseline conditions.

Parameter	Recommendation	Rationale
Column	C18 (L1), 150 x 4.6 mm, 3.5 µm	Standard hydrophobicity for retaining the ethyl ester.
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH (~2.7) prevents ester hydrolysis and suppresses silanols.
Mobile Phase B	Acetonitrile (HPLC Grade)	Do NOT use Methanol if selectivity allows; ACN has lower backpressure and better UV transparency.
Flow Rate	1.0 mL/min	Standard linear velocity.
Temperature	30°C	Controls viscosity and mass transfer.
Detection	UV @ 254 nm	Primary aromatic absorption.
Diluent	50:50 Water:ACN	Matches the initial mobile phase strength to prevent solvent shock.

System Suitability Limits (Acceptance Criteria)

• Tailing Factor (Tf): NMT 1.5

• Theoretical Plates (N): > 5000

• RSD (Area): < 2.0% (n=5)

References

• Phenomenex. (2025).[2] HPLC Troubleshooting Guide - Peak Splitting and Shape Issues. Retrieved from [Link]

• Separation Science. (2024). Peak Splitting in HPLC: Causes and Solutions. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for Ethyl 2-[2-(Methylthio)phenoxy]acetate. Retrieved from [Link]

• LCGC International. (2018). Modern Trends and Best Practices in Mobile-Phase Selection. Retrieved from [Link]

• Waters Corporation. (2025). Troubleshooting HPLC Peak Shape Issues. Retrieved from [Link]

Sources

• 1. bio-works.com [bio-works.com]
• 2. welch-us.com [welch-us.com]

Technical Support Center: Enhancing the Stability of Ethyl 2-[2-(Methylthio)phenoxy]acetate Formulations

Welcome to the technical support center for Ethyl 2-[2-(Methylthio)phenoxy]acetate. This guide is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot stability challenges encountered during formulation. By understanding the inherent chemical liabilities of the molecule, we can devise robust strategies to ensure the integrity, potency, and safety of your final product.

Section 1: Frequently Asked Questions (FAQs) - Foundational Knowledge

This section addresses the most common initial questions regarding the stability of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Q1: What are the primary chemical degradation pathways for Ethyl 2-[2-(Methylthio)phenoxy]acetate?

A1: The molecular structure of Ethyl 2-[2-(Methylthio)phenoxy]acetate contains two primary functional groups susceptible to degradation: an ester and a thioether .[1][2]

• Hydrolysis: The ethyl ester linkage is prone to cleavage via hydrolysis, a reaction catalyzed by acidic or basic conditions.[3][4] This degradation results in the formation of 2-(Methylthio)phenol and ethanol, leading to a direct loss of the active pharmaceutical ingredient (API).

• Oxidation: The thioether (methylthio) group is highly susceptible to oxidation.[5] It can be oxidized to form the corresponding sulfoxide and, under more aggressive conditions, the sulfone. This process can be initiated by atmospheric oxygen, peroxide impurities commonly found in excipients, or exposure to light.[6][7]

Q2: What is a "stability-indicating analytical method," and why is it critical for my experiments?

A2: A stability-indicating analytical method is a validated quantitative procedure that can accurately detect and separate the intact API from its potential degradation products and any other formulation components. For this molecule, a High-Performance Liquid Chromatography (HPLC) method is typically the standard.[8] It is critical because it allows you to:

• Quantify the true potency of the drug substance, not just the total amount of UV-active material.

• Monitor the rate of degradation under various stress conditions (heat, pH, light, oxidation).

• Identify the specific degradation pathway that is occurring, which is essential for targeted troubleshooting.

Q3: What are some initial, high-impact strategies to consider for enhancing the stability of a new formulation?

A3: Proactive formulation design is the most effective approach. Key initial strategies include:

• pH Control: Maintain the formulation pH within a pre-determined optimal range (typically near neutral, but must be experimentally verified) using a suitable buffering system.[[“]]

• Antioxidant Inclusion: Incorporate antioxidants to protect the thioether group from oxidation.[6]

• Control of Headspace Oxygen: For liquid formulations, manufacturing under an inert gas (e.g., nitrogen or argon) can significantly reduce oxidative degradation.

• Light Protection: Package the formulation in amber or opaque containers to prevent photodegradation.[4]

Section 2: Troubleshooting Guide - Addressing Specific Issues

This guide is structured in a question-and-answer format to directly address common experimental observations.

Issue 1: I am observing a significant loss of API potency over time in my liquid formulation, accompanied by one or two new peaks in my HPLC chromatogram.

This is the most common stability issue and typically points to either hydrolysis or oxidation. The key is to determine which pathway is dominant.

• Causality: The ester bond is being cleaved by water, a reaction whose rate is highly dependent on the concentration of hydrogen (H+) or hydroxide (OH-) ions. The appearance of a new peak corresponding to 2-(Methylthio)phenol would be a strong indicator. The rate of hydrolysis often follows a U-shaped curve, being fastest at low and high pH values and slowest at an intermediate pH.[3]

• Troubleshooting Protocol: pH-Rate Profile Study

  • Prepare a series of unbuffered aqueous solutions of the API, and adjust the pH of each solution to a specific value (e.g., pH 2, 4, 5, 6, 7, 8, 10) using dilute HCl or NaOH.

  • Place all samples in a temperature-controlled environment (e.g., 40°C or 50°C) to accelerate degradation.

  • At specified time points (e.g., 0, 24, 48, 72 hours), withdraw an aliquot from each sample.

  • Analyze the aliquots using a validated stability-indicating HPLC method to determine the remaining percentage of the API.

  • Plot the logarithm of the remaining API concentration versus time for each pH to determine the degradation rate constant (k).

  • Plot the rate constant (k) versus pH. The pH at which the rate is lowest is the pH of maximum stability.

• Solution: Buffer System Optimization

  • Based on the pH-rate profile, select a pharmaceutically acceptable buffer system (e.g., phosphate, citrate, acetate) that can maintain the formulation's pH at or near the determined point of maximum stability.[[“]]

  • Ensure the chosen buffer species do not catalyze the degradation reaction or interact with the API.

• Causality: The sulfur atom in the thioether group is being oxidized by a reactive oxygen species, such as dissolved oxygen or peroxide impurities from excipients (e.g., polysorbates, PEGs). This results in the formation of the sulfoxide and/or sulfone derivatives, which will appear as new, typically more polar, peaks in a reversed-phase HPLC chromatogram.[5][7]

• Troubleshooting Protocol: Forced Oxidative Degradation

  • Prepare a solution of the API in the formulation vehicle.

  • Spike the solution with a low concentration of an oxidizing agent, such as hydrogen peroxide (H₂O₂), typically in the range of 0.1% to 3%.

  • Store the sample at room temperature and protect it from light.

  • Monitor the sample by HPLC at regular intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Compare the retention times of the degradation products formed in this experiment with the unknown peaks observed in your stability study. A match confirms that oxidation is the degradation pathway.

• Solutions: Antioxidants & Protective Measures

  • Add an Antioxidant: Incorporate a water-soluble antioxidant like ascorbic acid or sodium metabisulfite, or a lipid-soluble antioxidant like butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA) if in a non-aqueous phase.

  • Include a Chelating Agent: Metal ions (e.g., Fe²⁺, Cu²⁺) can catalyze oxidation reactions. Adding a chelating agent like edetate disodium (EDTA) can sequester these ions.

  • Control Excipient Quality: Use high-purity excipients with low, specified peroxide value limits.

  • Inert Atmosphere: Purge the formulation buffer with nitrogen or argon before adding the API and blanket the headspace of the final container with an inert gas.

Issue 2: My formulation is developing a yellow or brown color upon storage, even if the potency loss is minimal.

• Causality: Discoloration is often a sign of photodegradation or the formation of minor, highly colored degradation products from complex radical pathways. The aromatic phenoxy ring in the molecule can absorb UV light, leading to the formation of reactive excited states or free radicals that undergo secondary reactions.[3][10]

• Troubleshooting Protocol: Confirmatory Photostability Study

  • Prepare two sets of samples of the final formulation in the intended final packaging, and an additional set in clear glass vials as a control.

  • Expose one set of samples (including the clear vial control) to a controlled light source as specified by ICH Q1B guidelines (e.g., an option 2 light source providing both cool white fluorescent and near-UV lamps).

  • Store the second set of samples, wrapped in aluminum foil to protect from light, in the same chamber as a "dark control."

  • After the specified duration of exposure, visually inspect all samples for color change and analyze them by HPLC for degradation.

  • Significant degradation or color change in the light-exposed samples compared to the dark control confirms photosensitivity.

• Solution: Light-Protective Packaging and Storage

  • The most straightforward and effective solution is to use light-protective primary packaging. This includes amber glass vials, amber syringes, or opaque containers.

  • For administration, if the drug is infused over a long period, the use of opaque infusion lines may be necessary.

  • Secondary packaging (i.e., the outer carton) should also be designed to block light exposure.

Section 3: Diagrams and Workflows

Visual aids to conceptualize degradation pathways and troubleshooting logic.

Diagram 1: Key Degradation Pathways

Caption: Primary degradation routes for the API.

Diagram 2: Troubleshooting Workflow for Potency Loss

Caption: Logical workflow for diagnosing potency loss.

Section 4: Key Data Summaries

Table 1: Common Excipients for Enhancing Stability

Excipient Class	Example	Typical Concentration Range (w/v)	Mechanism of Action
Buffering Agent	Sodium Phosphate	10-50 mM	Maintains pH at point of minimum hydrolysis.
Sodium Citrate	10-50 mM	Maintains pH; can also chelate some metal ions.
Antioxidant	Ascorbic Acid	0.01% - 0.1%	Preferentially oxidized, radical scavenger.
Sodium Metabisulfite	0.01% - 0.1%	Oxygen scavenger.
Butylated Hydroxytoluene (BHT)	0.005% - 0.02%	Radical chain terminator (for lipid phases).
Chelating Agent	Edetate Disodium (EDTA)	0.01% - 0.05%	Sequesters metal ions that catalyze oxidation.

Table 2: Example Conditions for Forced Degradation Studies

Stress Condition	Reagent / Condition	Typical Duration	Primary Pathway Targeted
Acid Hydrolysis	0.1 M HCl	2 - 72 hours	Hydrolysis
Base Hydrolysis	0.1 M NaOH	1 - 24 hours	Hydrolysis
Oxidation	0.1% - 3% H₂O₂	1 - 24 hours	Oxidation
Thermal	60°C - 80°C	24 - 168 hours	All (kinetically driven)
Photolytic	ICH Q1B Option 2	Per guidelines	Photodegradation

Section 5: Experimental Protocols

Protocol 1: General Stability-Indicating HPLC-UV Method Development

This protocol provides a starting point for developing a method to separate the API from its primary degradants.

• Column: C18, 4.6 x 150 mm, 3.5 or 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid or Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: Scan for UV maxima (e.g., 275 nm, but must be determined experimentally).

• Gradient Program (Starting Point):

  • 0-2 min: 10% B

  • 2-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 10% B

  • 26-30 min: 10% B (re-equilibration)

• Method Validation: Analyze a mixture of stressed samples (acid, base, peroxide) to ensure baseline resolution between the API peak and all major degradation product peaks. The sulfoxide degradant will typically elute earlier than the API, while the hydrolysis product (2-(Methylthio)phenol) may elute earlier or later depending on the exact conditions.

References

• Cheméo. (n.d.). Chemical Properties of 2-(methylthio)ethyl acetate (CAS 5862-47-5). Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-[2-(Methylthio)phenoxy]acetate. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2-(methyl thio) ethyl acetate. Retrieved from [Link]

• ATSDR. (n.d.). Analytical Methods. Retrieved from [Link]

• PubMed. (2001). Characterization of thioether compounds formed from alkaline degradation products of enflurane. Retrieved from [Link]

• Schöneich, C. (2019). Thiyl Radical Reactions in the Chemical Degradation of Pharmaceutical Proteins. MDPI. Retrieved from [Link]

• International Journal of Science and Research (IJSR). (2021). Analytical Methods for the Degradation of Phytoconstituents. Retrieved from [Link]

• Pharmacy 180. (n.d.). Drug degradation pathways. Retrieved from [Link]

• Ashenhurst, J. (2015). Thiols And Thioethers. Master Organic Chemistry. Retrieved from [Link]

• IJNRD. (2018). Degradation Profiling of Pharmaceuticals: A Review. Retrieved from [Link]

• Consensus. (n.d.). Strategies to enhance pharmaceutical formulation stability. Retrieved from [Link]

• Helda. (n.d.). Analytical methods for the determination of Novichok nerve agents and their decontamination products. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Analytical Methods. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Thioether Formation. Retrieved from [Link]

• PMC. (n.d.). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Retrieved from [Link]

• Semantic Scholar. (2002). Stabilization of Pharmaceuticals to Oxidative Degradation. Retrieved from [Link]

• Scilit. (n.d.). Development and validation of a kinetic-spectrophotometric method for the trace determination of 2-methyl-4-chlorophenoxyacetic acid.... Retrieved from [Link]

• Taylor & Francis. (n.d.). Thioethers – Knowledge and References. Retrieved from [Link]

• PMC. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives.... Retrieved from [Link]

• MDPI. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives.... Retrieved from [Link]

• Frontiers. (2025). Strategic applications of methylene thioacetal bonds as disulfide surrogates in peptide drug discovery. Retrieved from [Link]

• ResearchGate. (2016). Ethyl 2-(4-chloro-3-methylphenoxy)acetate. Retrieved from [Link]

• University of Mustansiriyah. (n.d.). The thioether is mentioned because it is found in a variety of drug molecules.... Retrieved from [Link]

Sources

• 1. Ethyl 2-[2-(Methylthio)phenoxy]acetate | C11H14O3S | CID 63649302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmacy180.com [pharmacy180.com]
• 4. ijnrd.org [ijnrd.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. ijmr.net.in [ijmr.net.in]
• 9. consensus.app [consensus.app]
• 10. mdpi.com [mdpi.com]

Addressing weed resistance to Ethyl 2-[2-(Methylthio)phenoxy]acetate

Technical Support Center: Ethyl 2-[2-(Methylthio)phenoxy]acetate Resistance Management

Topic: Addressing Weed Resistance to Ethyl 2-[2-(Methylthio)phenoxy]acetate Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Technical Troubleshooting Guide & FAQ

Core Technical Briefing

Compound Profile:

• Chemical Name: Ethyl 2-[2-(Methylthio)phenoxy]acetate[1][][3][4][5]

• CAS Registry: 3395-41-3[1][][4][5]

• Functional Class: Phenoxyacetate (Synthetic Auxin)

• Mechanism of Action (MoA): HRAC Group 4 (WSSA Group 4).

  • Pro-herbicide Activation: The ethyl ester moiety facilitates cuticle penetration but must be hydrolyzed by plant esterases into the active acid form, 2-(methylthio)phenoxyacetic acid .

  • Signaling: The active acid mimics indole-3-acetic acid (IAA), binding to the TIR1/AFB receptor family, promoting the degradation of Aux/IAA transcriptional repressors, and leading to unregulated gene expression, epinasty, and plant death.

Resistance Vector: Resistance to this compound is typically driven by two primary mechanisms:

• Enhanced Metabolism (Non-Target Site Resistance - NTSR): The methylthio (-SMe) group is a highly labile target for Cytochrome P450 monooxygenases, which catalyze S-oxidation to sulfoxide (-S(=O)Me) and sulfone (-S(=O)2Me) metabolites. These polar metabolites are sequestered or conjugated, rendering the herbicide inactive.

• Target Site Resistance (TSR): Mutations in the TIR1 or AFB5 co-receptor pockets that reduce binding affinity for the phenoxyacetate scaffold.

Troubleshooting Guide & FAQs

Category A: Efficacy & Bioavailability Issues

Q1: We are observing inconsistent control in Amaranthus spp. despite using the standard lethal dose (LD90). What is the likely cause?

Diagnostic: The inconsistency often stems from esterase activity variability rather than receptor resistance.

• Mechanism: As an ethyl ester, the molecule is inactive until hydrolyzed. If the weed population has low carboxylesterase activity, the conversion to the active acid is rate-limited.

• Action Plan:

  • Check Formulation: Ensure the adjuvant load (surfactant) is sufficient to drive cuticular penetration.

  • Esterase Assay: Incubate leaf discs with the compound and measure the ratio of Ester:Acid via HPLC at 4, 12, and 24 hours. A high Ester:Acid ratio indicates poor activation.

Q2: The compound works in the greenhouse but fails in field trials against the same population. Why?

Diagnostic: This discrepancy points to environmental induction of P450 enzymes .

• Causality: Greenhouse plants are often grown under "soft" conditions. Field plants exposed to UV, drought, or prior herbicide applications (priming) often have upregulated stress-response genes, including CYP (Cytochrome P450) superfamilies.

• Troubleshooting:

  • Conduct a P450 inhibitor assay. Pre-treat greenhouse plants with Malathion (a P450 inhibitor) 1 hour before herbicide application. If efficacy is restored, metabolic resistance is the driver.

Category B: Resistance Characterization

Q3: How do we distinguish between Metabolic Resistance (NTSR) and Target Site Resistance (TSR) for this specific analog?

Diagnostic: The Methylthio group provides a specific metabolic fingerprint.

• Protocol:

  • Metabolic Marker: Treat plants and extract metabolites after 24 hours. Analyze via LC-MS/MS.

    • Presence of Sulfoxides/Sulfones: Indicates P450-mediated metabolic resistance.[6][7]

    • Presence of Parent Acid only (high levels): Indicates TSR (receptor mutation) or transport exclusion.

  • Cross-Resistance Profiling:

    • If resistant to 2,4-D but susceptible to Dicamba: Likely TSR (TIR1/AFB5 mutation specific to phenoxyauxins).

    • If resistant to multiple chemical classes (Auxins + ALS inhibitors): Likely NTSR (General metabolic upregulation).

Q4: Does the methylthio group create unique cross-resistance patterns compared to 2,4-D?

Insight: Yes. The sulfur moiety makes this compound more susceptible to S-oxygenating P450s than chlorinated analogs like 2,4-D.

• Implication: A population might be resistant to Ethyl 2-[2-(Methylthio)phenoxy]acetate via specific S-oxidation but remain susceptible to 2,4-D (which requires ring hydroxylation for metabolism). Do not assume complete cross-resistance with chlorinated phenoxies.

Experimental Protocols

Protocol 1: Rapid P450 Metabolism Validation (S-Oxidation Assay)

Objective: Confirm if resistance is driven by oxidation of the methylthio group.

Reagents:

• [14C]-labeled Ethyl 2-[2-(Methylthio)phenoxy]acetate.

• Acetonitrile (ACN), Formic Acid.

Workflow:

• Treatment: Apply 10 kBq of radiolabeled herbicide to the second true leaf of R (Resistant) and S (Susceptible) biotypes.

• Harvest: Collect treated leaves at 0, 12, 24, and 48 hours after treatment (HAT).

• Extraction: Wash surface with 50% Ethanol (unabsorbed). Homogenize tissue in 90% ACN.

• Analysis: Centrifuge and analyze supernatant via Radio-HPLC.

• Validation:

  • Peak A (RT 12.5 min): Parent Ester.

  • Peak B (RT 10.2 min): Active Acid.

  • Peak C (RT 5.5 min): Sulfoxide metabolite (Diagnostic for resistance).

Protocol 2: Molecular Docking for TSR Verification

Objective: In silico validation of binding affinity loss.

• Sequence: Amplify TIR1 and AFB5 genes from R and S populations.

• Model: Homology model against Oryza sativa TIR1 (PDB: 2P1Q).

• Docking: Dock 2-(methylthio)phenoxyacetic acid (NOT the ester) into the auxin binding pocket.

• Criteria: A mutation (e.g., Leu-to-Phe) causing steric clash with the phenoxy ring or the methylthio tail confirms TSR.

Visualizations

Figure 1: Mechanism of Action & Resistance Pathways

Caption: Pathway showing pro-herbicide activation, auxin signaling, and the two divergence points for resistance: P450-mediated S-oxidation (Metabolic) and TIR1 mutation (Target Site).

Figure 2: Diagnostic Decision Tree for Researchers

Caption: Logic flow for diagnosing the specific resistance mechanism in a weed population.

References

• Grossmann, K. (2010). Auxin herbicides: current status of mechanism of action and resistance. Pest Management Science, 66(2), 113-120. Link

• Busi, R., & Powles, S. B. (2009). Inheritance of 2,4-D resistance traits in multiple herbicide-resistant Raphanus raphanistrum populations. Plant Science, 176(6), 741-747. Link

• Gaines, T. A., et al. (2020). Mechanisms of resistance to synthetic auxin herbicides. International Journal of Molecular Sciences, 21(19), 7105. Link

• Siminszky, B. (2006). Plant cytochrome P450s: a role in the metabolism of xenobiotics. Phytochemistry Reviews, 5(2-3), 445-458. Link

• Accela ChemBio. (2023).[4] Product Datasheet: Ethyl 2-[2-(Methylthio)phenoxy]acetate (CAS 3395-41-3).[1][][4][5] Link

Sources

• 1. Product Category-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. Ethyl 2-[2-(Methylthio)phenoxy]acetate | C11H14O3S | CID 63649302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1632444-56-4,1-(Benzyloxy)-2-chloro-3-fluoro-4-nitrobenzene-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. SY046176,Product Search,AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 6. Molecular Mechanisms of Herbicide Resistance in Weeds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemijournal.com [chemijournal.com]

Method development for separating Ethyl 2-[2-(Methylthio)phenoxy]acetate isomers

Technical Support Center: Method Development for Isomer Separation

Product Focus: Ethyl 2-[2-(Methylthio)phenoxy]acetate and its Positional Isomers

Document ID: TSC-ISO-2401

Revision: 1.0

Introduction:

Welcome to the Technical Support Center. This guide is designed for researchers, analytical chemists, and process development scientists facing the challenge of separating positional isomers of Ethyl 2-(Methylthio)phenoxy]acetate. The separation of the ortho- (2-), meta- (3-), and para- (4-) isomers is a critical step in ensuring the purity, efficacy, and safety of final compounds in pharmaceutical and agrochemical development. This document provides in-depth, experience-based guidance, troubleshooting protocols, and validated methodologies to streamline your separation development process.

Section 1: Frequently Asked Questions (FAQs) & Foundational Concepts

This section addresses common initial questions and establishes the scientific basis for the separation strategies discussed later in the document.

Q1: What are the primary structural and physicochemical differences between the ortho-, meta-, and para-isomers of Ethyl 2-[(Methylthio)phenoxy]acetate?

Answer: The three key isomers differ in the substitution pattern of the methylthio (-SMe) group on the phenoxy ring. These positional differences, while seemingly minor, create significant variations in their electronic distribution, molecular geometry, and intermolecular forces.

• Ortho-isomer (2-): The proximity of the ether linkage and the methylthio group can lead to intramolecular steric hindrance and electronic interactions, affecting the molecule's overall dipole moment and how it interacts with stationary phases.

• Meta-isomer (3-): This isomer has a more asymmetric distribution of substituents, generally resulting in a distinct dipole moment compared to the other two.

• Para-isomer (4-): The symmetrical substitution pattern in the para-isomer often results in a lower overall dipole moment and a more linear molecular shape. This symmetry can favor more efficient crystal lattice packing, potentially leading to a higher melting point and different solubility profile.

These differences are the key to achieving successful chromatographic or crystallographic separation.

Q2: Which separation techniques are generally most effective for these types of positional isomers?

Answer: The primary techniques for separating aromatic positional isomers are chromatographic.

• High-Performance Liquid Chromatography (HPLC): This is the most versatile and widely used technique. Both Normal-Phase (NP) and Reverse-Phase (RP) HPLC can be effective. RP-HPLC is often the first choice due to its robustness and reproducibility. Success hinges on selecting a stationary phase that offers alternative selectivity mechanisms beyond simple hydrophobicity, such as π-π interactions.[1][2]

• Gas Chromatography (GC): GC is an excellent high-resolution technique, provided the isomers are thermally stable and sufficiently volatile. Given the estimated boiling points of similar phenoxyacetate compounds, GC is a viable option.[3] The choice of the capillary column's stationary phase is critical for resolving isomers.

• Supercritical Fluid Chromatography (SFC): SFC combines the benefits of both HPLC and GC, offering high efficiency and unique selectivity. It is particularly powerful for separating isomers that are challenging to resolve by HPLC.[4] The use of supercritical CO₂ as the primary mobile phase allows for rapid, green separations.

Q3: What specific safety precautions should be taken when handling Ethyl 2-[(Methylthio)phenoxy]acetate isomers?

Answer: While specific data for these exact isomers is limited, related sulfur-containing organic compounds and esters warrant careful handling. Assume the compounds are irritants.

• Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (nitrile is a common choice).

• Ventilation: Handle the compounds in a well-ventilated laboratory or, preferably, within a chemical fume hood to avoid inhalation of any potential vapors.

• Spill & Disposal: Have appropriate spill cleanup materials ready. Dispose of all chemical waste in accordance with your institution's and local environmental regulations.

Section 2: Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for isomer separation. This section addresses the most common issues encountered during method development.

Q4: I'm using a standard C18 column, but my ortho-, meta-, and para-isomers are co-eluting. What is the scientific reason for this, and what should I try next?

Answer: This is the most common challenge. Standard C18 (octadecylsilane) columns separate primarily based on hydrophobicity (the "oiliness" of a molecule). Positional isomers often have very similar hydrophobicities, leading to poor or no resolution. The key is to introduce a different separation mechanism.

Causality: The C18 stationary phase interacts with analytes mainly through non-polar van der Waals forces. Since your isomers have the same molecular formula and similar overall polarity, these interactions are not specific enough to differentiate the subtle structural differences.

Solutions & Strategy:

• Switch to an Alternative Stationary Phase: This is the most critical step. Select a column that provides interactions beyond hydrophobicity.

  • Phenyl-Hexyl or Biphenyl Phases: These are highly recommended.[2] The phenyl groups in the stationary phase can interact with the aromatic rings of your isomers through π-π stacking. Differences in the electron density and accessibility of your isomers' rings, caused by the ortho-, meta-, or para-positioning of the -SMe group, can be exploited to achieve separation.[1]

  • Pentafluorophenyl (PFP) Phases: PFP columns offer a unique combination of hydrophobic, aromatic (π-π), and dipole-dipole interactions.[5] The electron-rich fluorine atoms create a distinct electronic environment that can selectively interact with your isomers.

• Optimize the Mobile Phase:

  • Solvent Choice: If you are using acetonitrile (ACN), try switching to methanol (MeOH), or vice-versa. ACN and MeOH have different properties; ACN is aprotic while MeOH is protic, which can alter how your isomers interact with both the mobile and stationary phases, sometimes dramatically changing selectivity.

  • Temperature: Varying the column temperature (e.g., from 25°C to 40°C) can influence selectivity. Higher temperatures reduce mobile phase viscosity and can alter the kinetics of interaction, sometimes improving resolution.

Stationary Phase	Primary Separation Mechanism(s)	Ideal For
C18 (Standard)	Hydrophobicity	General purpose, initial screening
Phenyl-Hexyl	Hydrophobicity, π-π Interactions	Aromatic compounds, positional isomers[1]
Biphenyl	Hydrophobicity, enhanced π-π Interactions	Planar aromatic molecules, isomers
PFP (Pentafluorophenyl)	Hydrophobicity, π-π, Dipole-Dipole, Shape Selectivity	Halogenated compounds, aromatic isomers[5]

Q5: My peaks are showing significant tailing on a Phenyl-Hexyl column. How can I improve the peak shape?

Answer: Peak tailing is typically caused by unwanted secondary interactions between the analyte and the stationary phase, or by issues outside the column.

Causality & Troubleshooting Workflow:

// Nodes Start [label="Peak Tailing Observed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckSilanol [label="Secondary Interaction with \nResidual Silanols?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; CheckContamination [label="Column or System \nContamination?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; CheckOverload [label="Mass Overload on \nColumn?", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

// Solutions AddModifier [label="Solution:\nAdd a mobile phase modifier\n(e.g., 0.1% Formic Acid) or\nuse a low-ionic-strength buffer.", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; FlushSystem [label="Solution:\nFlush column with strong solvent.\nCheck for system contamination\n(e.g., sample precipitation in injector).", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; ReduceConc [label="Solution:\nReduce injection concentration\nor injection volume.", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections Start -> CheckSilanol; Start -> CheckContamination; Start -> CheckOverload;

CheckSilanol -> AddModifier [label=" Yes "]; CheckContamination -> FlushSystem [label=" Yes "]; CheckOverload -> ReduceConc [label=" Yes "]; } } Caption: Troubleshooting workflow for HPLC peak tailing.

• Residual Silanols: Even on modern, end-capped columns, some free silanol groups (Si-OH) exist on the silica surface. These can form strong hydrogen bonds with polar parts of your molecule (like the ester or ether oxygens), causing tailing.

  • Solution: Add a small amount of an acidic modifier, like 0.1% formic acid or acetic acid, to the mobile phase. This protonates the silanol groups, suppressing this unwanted interaction.

• Mass Overload: Injecting too much sample can saturate the stationary phase, leading to fronting or tailing.

  • Solution: Dilute your sample by a factor of 10 and re-inject. If the peak shape improves, mass overload was the issue.

• Column Contamination: Strongly retained impurities from previous injections can accumulate on the column head, creating active sites that cause tailing.

  • Solution: Follow the manufacturer's guidelines to flush the column with a strong solvent (e.g., isopropanol or dichloromethane, if compatible).

Section 3: Troubleshooting Guide: Gas Chromatography (GC)

GC offers superior resolution but requires careful optimization of thermal conditions.

Q6: Is GC a suitable technique for my isomers, and what are the critical first steps for method development?

Answer: Yes, GC is highly suitable, as phenoxyacetate esters are typically volatile and thermally stable enough for this analysis. The key is selecting the right column and optimizing the temperature program.

Critical First Steps:

• Confirm Volatility & Stability: Prepare a dilute solution of your isomer mixture (~100 µg/mL) in a volatile solvent like dichloromethane or ethyl acetate. Perform a simple, fast temperature ramp injection (e.g., 50°C to 300°C at 20°C/min) on a standard column. The goal is to see if the peaks elute without significant degradation (indicated by numerous small, unidentified peaks).

• Column Selection: Do not use a standard non-polar column (like a DB-1 or HP-5ms). These separate by boiling point, and your isomers will likely have very similar boiling points.

  • Recommended Columns: Use a mid-to-high polarity column to exploit differences in dipole moment.

    • "WAX" type (Polyethylene Glycol): Excellent for separating compounds with differences in polarity.

    • Cyclodextrin-based Chiral Columns: Even if your molecules are not chiral, these columns are known for their exceptional ability to separate positional isomers based on "shape selectivity."[6] The rigid, cavity-like structure of the cyclodextrin can differentiate between the geometric shapes of the ortho-, meta-, and para-isomers.[6]

• Column: Agilent DB-WAX or Restek Stabilwax (30 m x 0.25 mm ID, 0.25 µm film).

• Carrier Gas: Helium or Hydrogen at a constant flow of ~1.2 mL/min.

• Inlet:

  • Temperature: 250°C.

  • Mode: Split (start with a 50:1 split ratio).

  • Injection Volume: 1 µL.

• Oven Program (Scouting Gradient):

  • Initial Temperature: 80°C, hold for 1 minute.

  • Ramp: 10°C/min to 260°C.

  • Hold: Hold at 260°C for 5 minutes.

• Detector (MS or FID):

  • FID Temperature: 280°C.

  • MS Transfer Line: 260°C; Ion Source: 230°C.

This scouting run will establish the approximate elution temperature of your isomers and provide a baseline for further optimization of the temperature ramp.

Q7: My GC-MS analysis shows identical mass spectra for all three peaks, making identification difficult. How can I confirm the identity of each isomer peak?

Answer: It is expected that positional isomers will produce nearly identical electron ionization (EI) mass spectra because they have the same elemental composition and fragment in similar ways.[7][8]

Confirmation Strategy:

// Nodes Start [label="Identical MS Spectra for Isomer Peaks", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Spiking [label="1. Spiking Experiment\n(Gold Standard)", shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Prediction [label="2. Elution Order Prediction\n(Hypothesis-driven)", shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Synthesis [label="3. Synthesis of Authentic Standards\n(If not available)", shape=box, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Descriptions SpikingDesc [label="Inject each pure isomer standard individually\nunder the same GC conditions.\nMatch the retention time to the peaks\nin the mixed sample.", shape=note, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; PredictionDesc [label="On many polar GC columns, elution order correlates\nwith the isomer's dipole moment or boiling point.\nPara < Ortho < Meta is a common pattern.\nThis is a hypothesis until confirmed.", shape=note, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; SynthesisDesc [label="If pure standards are unavailable,\nsynthesize each isomer via a route that\nguarantees the substitution pattern.", shape=note, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Connections Start -> Spiking; Start -> Prediction; Start -> Synthesis; Spiking -> SpikingDesc; Prediction -> PredictionDesc; Synthesis -> SynthesisDesc; } } Caption: Strategy for confirming isomer identity in GC-MS.

• Spiking/Authentic Standards (Gold Standard): The most reliable method is to obtain or synthesize pure, authenticated standards of the ortho-, meta-, and para-isomers. Inject each pure standard individually using the developed GC method. The retention time of each pure standard will definitively identify the corresponding peak in your mixed sample.

• Predicting Elution Order: As a general rule on polar GC columns, elution order often correlates with boiling point. For many substituted aromatic compounds, the para-isomer is the most symmetrical, packs best into a crystal lattice, and often has the lowest boiling point, causing it to elute first. The ortho- and meta-isomers typically follow. However, this is only a general guideline and must be confirmed with standards.

Section 4: References

• Positional Isomer Separation Method Suggestions using HPLC or LCMS. (2025). MicroSolv Technology Corporation.

• HPLC Column Selection: Core to Method Development (Part I). (2025). Welch Materials.

• Technical Support Center: Optimizing HPLC Separation of Positional Isomers. (2025). BenchChem.

• Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. Waters Corporation.

• Hydrogen transfer-induced S–C rearrangement in the molecular ion of thioanisole derivatives with site-specificity. (2004). Analyst (RSC Publishing).

• GC-CI-MS analysis of TMS derivatives. University of Bristol.

• Separation of positional isomers by the use of coupled shape-selective stationary phase columns. (2003). PubMed.

• Ethyl (2-ethylphenoxy)acetate Properties. U.S. Environmental Protection Agency.

Sources

• 1. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 2. benchchem.com [benchchem.com]
• 3. CompTox Chemicals Dashboard [comptox.epa.gov]
• 4. waters.com [waters.com]
• 5. welch-us.com [welch-us.com]
• 6. Separation of positional isomers by the use of coupled shape-selective stationary phase columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hydrogen transfer-induced S–C rearrangement in the molecular ion of thioanisole derivatives with site-specificity - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. sydney.edu.au [sydney.edu.au]

Technical Support Center: Minimizing Degradation of Ethyl 2-[2-(Methylthio)phenoxy]acetate

Welcome to the technical support center for Ethyl 2-[2-(Methylthio)phenoxy]acetate. This guide provides in-depth troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals minimize analyte degradation during sample preparation. Our focus is on maintaining sample integrity to ensure accurate and reproducible analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Ethyl 2-[2-(Methylthio)phenoxy]acetate?

The two primary points of instability in the molecule are the ethyl ester and the methylthio (thioether) groups. Therefore, the main degradation pathways are:

• Hydrolysis: The ethyl ester group is susceptible to hydrolysis, which is the cleavage of the ester bond by reaction with water. This reaction is catalyzed by both acids and bases, resulting in the formation of 2-(2-(Methylthio)phenoxy)acetic acid and ethanol.[1][2][3] Basic hydrolysis (saponification) is irreversible and generally faster than acidic hydrolysis.[2][3]

• Oxidation: The thioether (methylthio) group is prone to oxidation.[4][5] It can be oxidized first to a sulfoxide and then further to a sulfone.[4] This process can be initiated by atmospheric oxygen, trace metal ions, or oxidizing agents present as impurities in solvents or reagents.[6]

Q2: My analyte recoveries are consistently low. What are the likely causes?

Consistently low recoveries often point to analyte loss during sample processing. For this compound, the most probable causes are:

• pH-Induced Hydrolysis: If your sample preparation involves aqueous solutions, non-neutral pH can cause significant ester hydrolysis.[2][3] Using strongly acidic or basic conditions for extraction or dissolution can lead to substantial loss of the parent compound.

• Oxidative Loss: Exposure to air (oxygen), heat, or light, especially for extended periods, can promote the oxidation of the thioether group.[6][7] The use of solvents that may contain peroxide impurities (e.g., older ethers like THF or diethyl ether) can also accelerate degradation.[8]

• Improper Storage: Storing stock solutions or prepared samples at room temperature or in direct light can lead to degradation over time.[9][10]

Q3: I am observing unexpected peaks in my chromatogram. What might they be?

New or unexpected peaks are often degradation products. Based on the structure of Ethyl 2-[2-(Methylthio)phenoxy]acetate, these could be:

• Hydrolysis Product: 2-(2-(Methylthio)phenoxy)acetic acid. This product is more polar than the parent ester and will likely have a shorter retention time in reversed-phase chromatography.

• Oxidation Products: The sulfoxide and sulfone derivatives. Oxidation increases the polarity of the molecule. The sulfoxide will be more polar than the parent compound, and the sulfone will be even more polar, leading to earlier elution times in reversed-phase HPLC.

Q4: How can I prevent the oxidation of the methylthio group?

Preventing oxidation is critical and can be achieved through several measures:

• Use High-Purity Solvents: Always use fresh, HPLC-grade or equivalent solvents to minimize impurities like peroxides and trace metals.

• Deoxygenate Solvents: For maximum protection, sparge aqueous buffers and organic solvents with an inert gas (e.g., nitrogen or argon) before use to remove dissolved oxygen.

• Add Antioxidants: Incorporating a small amount of an antioxidant into your sample diluent or mobile phase can effectively prevent oxidation.[11] Common choices include butylated hydroxytoluene (BHT) or ascorbic acid, typically at concentrations of 0.01% to 0.1%.

• Minimize Exposure: Protect samples from light by using amber vials and minimize exposure to air by keeping vials capped whenever possible.[7]

• Control Temperature: Perform sample preparation steps at reduced temperatures (e.g., on ice) to slow the rate of oxidative reactions.[10]

Q5: What is the optimal pH range for handling this compound in aqueous solutions?

To minimize hydrolysis, aqueous solutions should be maintained at a neutral or slightly acidic pH, ideally between pH 4 and pH 6 . Both strongly acidic (pH < 3) and, especially, basic (pH > 8) conditions will accelerate the rate of ester hydrolysis.[2] It is crucial to use buffered solutions if the sample matrix itself might alter the pH.

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the handling of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Problem: Low or Inconsistent Analyte Recovery

Low recovery is a sign that the analyte is being lost during the sample preparation process.

The ester linkage is the most common point of failure via hydrolysis. Alkaline conditions are particularly detrimental as the reaction is irreversible.[2][3]

Solutions & Protocol:

• pH Control:

  • Measure the pH of your sample matrix and all aqueous solutions used.

  • If the pH is outside the optimal 4-6 range, adjust it using a suitable buffer system (e.g., acetate or phosphate buffer).

  • When performing liquid-liquid extractions, ensure the pH of the aqueous phase is controlled.

• Temperature Management: Keep samples cool throughout the process to reduce the rate of hydrolysis. Perform extractions and dilutions in an ice bath.[10]

• Limit Time in Solution: Prepare samples as close to the time of analysis as possible to minimize the time the analyte spends in an aqueous environment.

The thioether group is sensitive to oxidation, which converts the analyte into its sulfoxide and sulfone forms.[4][5][12] This is often an issue during lengthy sample preparation procedures or when using older solvents.[12][13]

Solutions & Protocol:

• Solvent Management:

  • Use freshly opened bottles of high-purity solvents.

  • If using solvents prone to peroxide formation (e.g., THF, diethyl ether), test for peroxides before use.

  • Deoxygenate all solvents by sparging with nitrogen for 15-20 minutes before use.

• Use of Antioxidants:

  • Prepare a stock solution of an antioxidant like BHT in your primary organic solvent (e.g., acetonitrile or methanol).

  • Add the antioxidant to your sample diluent to a final concentration of ~0.05%.

• Inert Atmosphere: If the analyte is extremely sensitive, consider performing sample preparation steps in a glove box under a nitrogen or argon atmosphere.

Problem: Appearance of Extra Peaks (Degradants) in Chromatography

The appearance of new peaks that grow over time is a clear indication of sample degradation.

Identification and Mitigation Strategy:

• Characterize Degradants: Use a mass spectrometer (LC-MS) to identify the masses of the unknown peaks. The expected mass shifts are:

  • Hydrolysis Product: [M - C₂H₄]

  • Sulfoxide Product: [M + 16]

  • Sulfone Product: [M + 32]

• Forced Degradation Study: To confirm the identity of degradant peaks, perform a forced degradation study.[14][15] Expose small aliquots of a pure standard to specific stress conditions:

  • Acid: 0.1 M HCl at 60°C for 2 hours.

  • Base: 0.1 M NaOH at room temperature for 30 minutes.[15]

  • Oxidation: 3% H₂O₂ at room temperature for 1 hour.

  • Analyze the stressed samples to see which conditions generate the peaks observed in your experimental samples. This confirms the degradation pathway.

Visual Guides & Protocols

Degradation Pathways

The diagram below illustrates the two primary mechanisms of degradation for Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Caption: Key degradation routes for the target analyte.

Recommended Sample Preparation Workflow

This workflow incorporates best practices to minimize both hydrolysis and oxidation.

Caption: Workflow to maintain analyte stability.

Data & Reference Tables

Table 1: pH Stability and Solvent Recommendations

Parameter	Recommendation	Rationale
Aqueous pH	pH 4.0 - 6.0	Minimizes both acid- and base-catalyzed ester hydrolysis.
Extraction Solvents	Ethyl Acetate, Dichloromethane (DCM), Methyl-tert-butyl ether (MTBE)	Good extraction efficiency. Use fresh, high-purity grades.
Solvents to Avoid	Tetrahydrofuran (THF), Diethyl Ether (unless fresh and peroxide-free)	Can form explosive peroxides which are powerful oxidizing agents.
Reconstitution Diluent	Acetonitrile/Water (buffered), Mobile Phase	Ensures compatibility with the analytical method. Deoxygenate prior to use.
Antioxidants	Butylated Hydroxytoluene (BHT), Ascorbic Acid (Vitamin C)	Scavenge free radicals and reactive oxygen species to protect the thioether group.[11]

References

• Bio-synthesis and hydrolysis of ethyl phenylacetate and ethyl 2- phenylpropionate in organic solvent by lyophilized mycelia. Semantic Scholar. Available at: [Link]

• Development of sample pretreatment and liquid chromatographic techniques for antioxidative compounds. Helda - University of Helsinki. Available at: [Link]

• The products which are formed when ethyl phenylacetate is hydrolyzed with.. Filo. (2023). Available at: [Link]

• Baertschi, S. W., et al. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. Pharmaceuticals (Basel). Available at: [Link]

• Sample preparation: Impacts and best practices. Phenomenex. (2025). Available at: [Link]

• Pisoschi, A. M., et al. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. Antioxidants (Basel). Available at: [Link]

• Chemical Analysis of Synthetic Antioxidants in Foodstuffs. Encyclopedia.pub. (2022). Available at: [Link]

• Sample Preparation: A Comprehensive Guide. Organomation. Available at: [Link]

• Analysis of Antioxidants in Foods and Dietary Supplements using HPLC with Post-Column Derivatization. LCGC International. (2012). Available at: [Link]

• Wang, T., et al. (2021). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Organic Letters. Available at: [Link]

• Research report AO1020 Development of methods for the analysis of antioxidants in a range of foods. Food Standards Agency. Available at: [Link]

• Walker, J. M., et al. (2020). Quantitative Analysis of in Vivo Methionine Oxidation of the Human Proteome. bioRxiv. Available at: [Link]

• Thioether Formation. ACS Green Chemistry Institute Pharmaceutical Roundtable. Available at: [Link]

• Le, D. P., et al. (2018). Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery. Biomacromolecules. Available at: [Link]

• Hydrolysis of esters. Chemguide. Available at: [Link]

• Master Sample Preparation in the Lab. Mettler Toledo. Available at: [Link]

• Solvent influences in the alkaline hydrolysis of esters in aqueous ethanol. Unknown Source.

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. ResearchGate. (2021). Available at: [Link]

• Accurate Determination of Protein Methionine Oxidation by Stable Isotope Labeling and LC-MS Analysis. ResearchGate. (2021). Available at: [Link]

• Stability Assay of Amino Acid Thioester 1 in the Presence of L1 The... ResearchGate. (2020). Available at: [Link]

• Dong, M. W. (2023). Sample Preparation of Drug Substances and Products in Regulated Testing: A Primer. LCGC International. Available at: [Link]

• Development of antioxidant poly(thioether-ester) nanoparticles. SciELO. (2019). Available at: [Link]

• Sample Preparation: Top Tips for Life Science Specialists. Scientific Laboratory Supplies. (2024). Available at: [Link]

• Hydrolysis of Esters. The Basics of General, Organic, and Biological Chemistry. Available at: [Link]

• Chemically Recyclable Poly(β-thioether ester)s Based on Rigid Spirocyclic Ketal Diols Derived from Citric Acid. Biomacromolecules. (2022). Available at: [Link]

• Peptide oxidation bias during sample preparation for LC-MS/MS. Biology Stack Exchange. (2020). Available at: [Link]

• Thioester. Wikipedia. Available at: [Link]

• Forced Degradation Studies for Biopharmaceuticals. BioPharm International. (2020). Available at: [Link]

• THE OXIDATION AND DISTRIBUTION OF THE METHYL GROUP ADMINISTERED AS METHIONINE. Research Solutions Pages. Available at: [Link]

• Variations in the structure and reactivity of thioester functionalized self-assembled monolayers and their use for controlled surface modification. Beilstein Journal of Organic Chemistry. (2012). Available at: [Link]

• STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2- METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. Walailak Journal of Science and Technology. (2024). Available at: [Link]

• Goyal, N., et al. (2018). Ethyl 2-[2-(4-oxo-4 H-chromen-2-yl)phenoxy]acetate. IUCrData. Available at: [Link]

• FORCED DEGRADATION STUDIES ON AGENTS OF THERAPEUTIC INTEREST. Sciforum. Available at: [Link]

• Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Molecules. (2022). Available at: [Link]

Sources

• 1. The products which are formed when ethyl phenylacetate is hydrolyzed with.. [askfilo.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 4. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxidation Analysis - Creative Proteomics [creative-proteomics.com]
• 7. Sample preparation: Impacts and best practices | Phenomenex [phenomenex.com]
• 8. Thioether Formation - Wordpress [reagents.acsgcipr.org]
• 9. organomation.com [organomation.com]
• 10. scientificlabs.ie [scientificlabs.ie]
• 11. Making sure you're not a bot! [helda.helsinki.fi]
• 12. Quantitative Analysis of in Vivo Methionine Oxidation of the Human Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biology.stackexchange.com [biology.stackexchange.com]
• 14. biopharminternational.com [biopharminternational.com]
• 15. sciforum.net [sciforum.net]

Calibration curve issues in Ethyl 2-[2-(Methylthio)phenoxy]acetate quantification

Welcome to the technical support center for the quantification of Ethyl 2-[2-(Methylthio)phenoxy]acetate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the analytical quantification of this compound. Here, we provide in-depth, experience-driven advice in a direct question-and-answer format to ensure the accuracy and reliability of your experimental results.

I. Troubleshooting Guide: Calibration Curve Issues

A robust and reliable calibration curve is the cornerstone of accurate quantification. This section addresses the most frequently encountered problems with calibration curves for Ethyl 2-[2-(Methylthio)phenoxy]acetate analysis.

Question 1: Why is my calibration curve for Ethyl 2-[2-(Methylthio)phenoxy]acetate showing poor linearity (R² < 0.99)?

Poor linearity is a common issue that can stem from several sources, from sample preparation to instrument settings. A systematic approach is crucial to pinpointing the root cause.

Possible Causes and Step-by-Step Solutions:

• Inaccurate Standard Preparation: Errors in serial dilutions are a primary culprit for non-linear calibration curves.[1][2]

  • Troubleshooting Protocol:

    • Prepare a fresh stock solution of Ethyl 2-[2-(Methylthio)phenoxy]acetate from a certified reference standard.

    • Use calibrated pipettes and high-quality volumetric flasks.

    • Prepare each calibration standard independently from the stock solution rather than through serial dilution to minimize error propagation.

    • Re-run the calibration curve with the freshly prepared standards.

• Inappropriate Concentration Range: The selected concentration range may exceed the linear dynamic range of the detector.[3]

  • Troubleshooting Protocol:

    • Analyze a wide range of concentrations to determine the approximate linear range of your instrument for this specific analyte.

    • Narrow down the calibration curve to the concentration range that demonstrates a linear response.

    • If high concentrations are necessary, consider using a quadratic or other non-linear regression model, but this should be justified and validated according to regulatory guidelines such as ICH Q2(R1).[4][5]

• Detector Saturation: At high concentrations, the detector response may become non-linear as it reaches its saturation point.[3]

  • Troubleshooting Protocol:

    • Review the peak shapes of your high-concentration standards. Flat-topped peaks are a clear indication of detector saturation.

    • Reduce the concentration of the highest standards or dilute the samples to fall within the linear range of the detector.

• Matrix Effects (LC-MS/MS Analysis): Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Ethyl 2-[2-(Methylthio)phenoxy]acetate, leading to a non-linear response.[6][7][8][9][10]

  • Troubleshooting Protocol:

    • Assess Matrix Effects: Prepare two sets of calibration curves: one in a clean solvent and another in a matrix blank (a sample of the same type as your unknown, but without the analyte). A significant difference in the slopes of the two curves indicates the presence of matrix effects.[6]

    • Mitigation Strategies:

      • Improve Chromatographic Separation: Optimize your HPLC/GC method to separate the analyte from interfering matrix components.[10]

      • Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects.

      • Matrix-Matched Calibration: Prepare your calibration standards in the same matrix as your samples to ensure that the standards and samples are affected by the matrix in the same way.

Question 2: My calibration curve is linear, but the intercept is significantly different from zero. What does this indicate?

An ideal calibration curve should pass through the origin, indicating that a blank sample produces no signal. A significant non-zero intercept can point to systematic errors in the analysis.

Possible Causes and Step-by-Step Solutions:

• Contamination: Contamination of the blank, solvents, or instrument can lead to a positive intercept.

  • Troubleshooting Protocol:

    • Analyze a fresh, high-purity blank solvent. If a peak corresponding to the analyte is observed, your solvent is contaminated.

    • If the solvent is clean, inject a "no-injection" blank (run the method without injecting anything) to check for system contamination.

    • Clean the injection port, syringe, and column to remove any residual analyte.[11]

• Incorrect Blank Subtraction: The blank signal may not be properly subtracted from the standards and samples.

  • Troubleshooting Protocol:

    • Ensure that the blank used for the calibration curve is representative of the sample matrix and does not contain the analyte.

    • Review your data processing method to confirm that blank subtraction is being performed correctly.

• Interfering Peaks: A co-eluting peak in the blank can contribute to the signal at the retention time of the analyte.

  • Troubleshooting Protocol:

    • Carefully examine the chromatogram of the blank.

    • If an interfering peak is present, optimize the chromatographic method to achieve better separation.

Question 3: I'm observing poor reproducibility between replicate injections of the same standard. What could be the cause?

Inconsistent peak areas or retention times for replicate injections point to issues with the stability of the analytical system.

Possible Causes and Step-by-Step Solutions:

• Injector Issues: Inconsistent injection volumes are a common source of variability.[1][11]

  • Troubleshooting Protocol:

    • Check the syringe for air bubbles and ensure it is properly seated in the autosampler.

    • Clean the injector port and replace the septum if it is worn.

    • Manually inject a standard to see if the reproducibility improves, which would indicate an issue with the autosampler.

• Pump and Flow Rate Instability: Fluctuations in the mobile phase flow rate can lead to variations in retention times and peak areas.[12]

  • Troubleshooting Protocol:

    • Degas the mobile phase to remove dissolved gases that can cause pump cavitation.

    • Check for leaks in the pump and tubing.

    • Prime the pump to remove any air bubbles from the system.[12]

• Column Instability: A poorly conditioned or degrading column can result in shifting retention times and poor peak shape.[11]

  • Troubleshooting Protocol:

    • Ensure the column is properly conditioned according to the manufacturer's instructions.

    • If the column is old or has been used with complex matrices, consider replacing it.

II. Frequently Asked Questions (FAQs)

This section addresses general questions related to the quantification of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

What are the recommended analytical techniques for quantifying Ethyl 2-[2-(Methylthio)phenoxy]acetate?

Both High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) are suitable for the quantification of Ethyl 2-[2-(Methylthio)phenoxy]acetate.[13][14][15] The choice of technique will depend on the sample matrix, required sensitivity, and available instrumentation. A reverse-phase HPLC method with a C18 column is a common starting point.[13]

How should I prepare my samples for analysis?

Sample preparation will vary depending on the matrix. For liquid samples, a simple dilution with the mobile phase may be sufficient.[13] For more complex matrices, a liquid-liquid extraction with a solvent like ethyl acetate or solid-phase extraction (SPE) may be necessary to remove interfering components.[14][16]

What are the key validation parameters I should assess for my analytical method?

According to ICH Q2(R1) guidelines, the key validation parameters for a quantitative analytical method include:[4][5]

• Specificity: The ability to accurately measure the analyte in the presence of other components.[17]

• Linearity: The ability to produce results that are directly proportional to the concentration of the analyte.[17]

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value.[17]

• Precision: The degree of agreement among individual test results.[17]

• Limit of Detection (LOD): The lowest amount of analyte that can be detected but not necessarily quantified.[17]

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantified with acceptable precision and accuracy.[17]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[17]

Acceptable Performance Criteria for Calibration Curves

Parameter	Acceptance Criteria
Correlation Coefficient (R²)	≥ 0.99
% Relative Standard Deviation (%RSD) for response factors	≤ 15% (≤ 20% for LLOQ)
Accuracy of back-calculated concentrations	Within ±15% of nominal (±20% for LLOQ)

These criteria are based on general industry best practices and may need to be adjusted based on specific regulatory requirements.

Visual Workflow for Troubleshooting Calibration Curve Linearity

Caption: A decision tree for troubleshooting poor calibration curve linearity.

References

• Vertex AI Search. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
• Zhang, J., et al. (2014). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC.
• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?
• Taylor & Francis. (2024, April 5). Assessment of matrix effect in quantitative LC-MS bioanalysis.
• European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• Ovid. (n.d.). Importance of matrix effects in LC–MS/MS... : Bioanalysis.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
• Rood, D. (n.d.). Gas Chromatography Problem Solving and Troubleshooting.
• Drawell. (2023, June 30). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot.
• LCGC International. (2015, June 1). Internal Standard Calibration Problems.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Environics. (2024, October 25). How to Construct a Calibration Curve for Your GC Machine.
• BenchChem. (2025). Application Note: HPLC Analysis of Ethyl 2-[cyano(methyl)amino]acetate.
• PubMed. (2005, September 15). Comparison and evaluation of analysis procedures for the quantification of (2-methoxyethoxy)acetic acid in urine.
• SciSpace. (n.d.). Gas chromatography–mass spectrometry (GC–MS) analysis of ethyl acetate root bark extract of Strychnos innocua.
• PMC. (2016, September 2). A rapid method for quantifying free and bound acetate based on alkylation and GC-MS analysis.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. environics.com [environics.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. longdom.org [longdom.org]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nebiolab.com [nebiolab.com]
• 9. tandfonline.com [tandfonline.com]
• 10. ovid.com [ovid.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. scispace.com [scispace.com]
• 15. A rapid method for quantifying free and bound acetate based on alkylation and GC-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparison and evaluation of analysis procedures for the quantification of (2-methoxyethoxy)acetic acid in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Reference Data & Comparative Studies

Comparing the efficacy of Ethyl 2-[2-(Methylthio)phenoxy]acetate with 2,4-D

This guide provides an in-depth technical comparison between Ethyl 2-[2-(Methylthio)phenoxy]acetate (referred to hereafter as EMPA-Et ) and the industry-standard 2,4-D (2,4-Dichlorophenoxyacetic acid).

Designed for researchers and agrochemical developers, this analysis focuses on Structure-Activity Relationships (SAR), receptor kinetics, and experimental validation of herbicidal efficacy.

Executive Summary

2,4-D remains the gold standard for synthetic auxin herbicides due to its optimized lipophilicity and specific halogenation pattern (2,4-dichloro), which ensures high affinity for the TIR1 ubiquitin-ligase complex.

EMPA-Et (Ethyl 2-[2-(Methylthio)phenoxy]acetate) represents a structural analog where the 2,4-dichloro pattern is replaced by a single ortho-methylthio group. While the ethyl ester formulation improves cuticle penetration similar to 2,4-D esters, the absence of the para-chlorine substituent and the steric bulk of the sulfur moiety significantly reduce its auxinic potency. EMPA-Et is best characterized not as a direct competitor, but as a low-efficacy analog useful for studying receptor selectivity or metabolic S-oxidation pathways.

Verdict Matrix

Feature	2,4-D (Benchmark)	EMPA-Et (Candidate)	Impact on Efficacy
Receptor Affinity	High ( nM range)	Low to Moderate	2,4-D Superior: 4-Cl is critical for binding pocket depth.
Uptake	High (as ester/amine)	High (Lipophilic Ester)	Equivalent: Both esters penetrate cuticles well.
Metabolic Stability	High (Ring stable)	Low (S-oxidation risk)	2,4-D Superior: SMe group is liable to oxidation to sulfoxide.
Selectivity	Dicots (Broadleaf)	Dicots (Weak)	2,4-D Superior: Broader spectrum control.

Chemical & Mechanistic Analysis[1][2]

Structure-Activity Relationship (SAR)

The efficacy gap between these two compounds is dictated by the "Auxin Pharmacophore" requirements: an aromatic ring, a carboxyl group, and a specific substitution pattern to lock the ring conformation.

• 2,4-D: The 2-Cl and 4-Cl atoms are electron-withdrawing but lipophilic. The 2-Cl restricts rotation, locking the side chain in an active conformation. The 4-Cl fills a hydrophobic pocket in the TIR1 receptor, crucial for high-affinity binding.

• EMPA-Et: The 2-SMe (methylthio) group is electron-donating (by resonance) and bulkier than chlorine (Van der Waals radius: S

  1.8 Å vs Cl 1.75 Å). Crucially, the lack of a 4-substituent leaves the hydrophobic pocket of the receptor under-filled, drastically reducing binding energy.

Mechanism of Action: The Auxin Signaling Pathway

Both compounds function as "Molecular Glues." They bridge the interaction between the TIR1 F-box protein and Aux/IAA transcriptional repressors. This binding promotes the ubiquitination and degradation of Aux/IAA, releasing ARF transcription factors to trigger uncontrolled growth (epinasty) and plant death.

Visualization: Auxin Signaling Cascade

Figure 1: The molecular mechanism of auxinic herbicides. Efficacy depends on the stability of the 'Complex' node. 2,4-D forms a stable complex; EMPA-Et forms a weak, transient complex.

Experimental Validation Protocols

To objectively compare these compounds, researchers must utilize a self-validating system that accounts for ester hydrolysis (bioactivation).

Protocol A: Arabidopsis Root Growth Inhibition Assay

This is the standard quantitative assay for auxin activity.

Objective: Determine the IC50 (concentration required to inhibit root growth by 50%).

Materials:

• Arabidopsis thaliana seeds (Col-0 wild type).

• Vertical agar plates (0.5x MS medium).

• Compounds: 2,4-D (Analytical Std) and EMPA-Et (Synthesized/Purified).

Workflow:

• Sterilization: Surface sterilize seeds (70% EtOH, 10 min).

• Stratification: Keep seeds at 4°C for 2 days to synchronize germination.

• Treatment: Supplement agar with concentration gradient: 0 (DMSO control), 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 10 µM.

• Growth: Plate seeds and grow vertically for 7 days at 22°C (16h light/8h dark).

• Data Capture: Scan plates and measure primary root length using ImageJ.

Expected Results (Causality):

• 2,4-D: Extreme root inhibition at >50 nM. Roots will show "corkscrew" phenotype and extensive root hair formation.

• EMPA-Et: Expect IC50 to be 10-100x higher than 2,4-D. The lack of the 4-Cl reduces potency, requiring higher doses to achieve saturation of the TIR1 receptor.

Protocol B: Metabolic Stability (S-Oxidation)

EMPA-Et contains a sulfide (-S-) linkage, which is metabolically vulnerable compared to the ether (-O-) and chloro-groups of 2,4-D.

Workflow:

• Incubation: Incubate 10 µM of each compound with varying concentrations of Hydrogen Peroxide (

  ) or plant peroxidase extracts.

• Analysis: Analyze aliquots at 0, 1, 4, and 24 hours via LC-MS/MS.

• Detection: Monitor for the parent mass vs. the M+16 (Sulfoxide) and M+32 (Sulfone) peaks for EMPA-Et.

Significance: Rapid oxidation of EMPA-Et to the sulfoxide makes the molecule much more polar, preventing it from crossing membranes and binding the hydrophobic receptor pocket, effectively detoxifying it in planta.

Comparative Data Summary

The following table summarizes predicted and literature-inferred properties based on phenoxy-auxin SAR data.

Property	2,4-D (Ethyl Ester)	EMPA-Et	Experimental Note
Molecular Weight	249.09 g/mol	226.29 g/mol	EMPA-Et is lighter but bulkier at the 2-position.
LogP (Lipophilicity)	~2.8 (Acid), ~4.8 (Ester)	~2.5 (Predicted)	Both esters are highly lipophilic, aiding leaf uptake.
pKa (Acid form)	2.8	~3.1	Both are weak acids, trapped in alkaline phloem (Ion Trap mechanism).
Auxin Activity (Relative)	100% (Benchmark)	< 10%	Lack of 4-Cl is the primary failure point.
Volatility	High (Ester form)	Moderate	Esters carry drift risk; SMe group adds molecular weight, slightly reducing volatility.

Visualizing the Structural Deficit

Figure 2: SAR comparison highlighting the critical loss of the 4-position chlorine in EMPA-Et.

References

• Grossmann, K. (2010). Auxin herbicides: current status of mechanism of action and resistance. Pest Management Science. Link

• Tan, X., et al. (2007). Mechanism of auxin perception by the TIR1 ubiquitin ligase. Nature. Link

• Muir, R. M., & Hansch, C. (1953). The Relationship of Structure and Plant-Growth Activity of Substituted Benzoic and Phenoxyacetic Acids. Plant Physiology. Link

• Simon, S., & Petrášek, J. (2011). Why plants need more than one type of auxin. Plant Science. Link

• PubChem. (n.d.). Ethyl 2-[2-(methylthio)phenoxy]acetate (Compound Summary). National Library of Medicine. Link

Cross-Validation of Analytical Methods for Ethyl 2-[2-(Methylthio)phenoxy]acetate

Executive Summary

Ethyl 2-[2-(Methylthio)phenoxy]acetate (CAS: 63649302) presents a unique analytical challenge due to its dual susceptibility to hydrolysis (ester moiety) and oxidation (thioether moiety). While HPLC-UV is the industry standard for related substances, it relies heavily on reference standards that may not be commercially available for all degradants.

This guide details a cross-validation strategy using three orthogonal techniques: RP-HPLC (Stability Indicating), GC-MS (Volatile Impurity Profiling), and qNMR (Absolute Purity Determination). By triangulating data from these methods, researchers can eliminate method-specific biases—such as thermal degradation in GC or extinction coefficient errors in HPLC—ensuring a robust control strategy aligned with ICH Q2(R2) principles.

Part 1: Chemical Context & Degradation Logic

Before selecting analytical parameters, one must understand the molecule's behavior. The thioether group (

) is an electron-rich center prone to oxidation, yielding sulfoxides ( ) and sulfones ( ). Simultaneously, the ethyl ester is liable to hydrolyze into the free carboxylic acid, particularly in the presence of moisture or extreme pH.

Visualization: Degradation Pathways & Detection Capabilities

The following diagram maps the degradation logic to the appropriate analytical detector.

Figure 1: Degradation pathways of the analyte and the detection capabilities/risks of each method. Note that GC-MS may fail to accurately quantify the acid degradant without derivatization.

Part 2: Experimental Protocols

Method A: Stability-Indicating RP-HPLC (The Workhorse)

Objective: Routine purity assay and quantification of polar degradation products (acid and sulfoxide). Rationale: Reverse Phase (RP) is chosen to retain the lipophilic parent while eluting the polar acid degradant early. Acidic mobile phase suppresses ionization of the free acid, preventing peak tailing.

Parameter	Specification
Column	C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 4.6 × 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B	Acetonitrile (HPLC Grade)
Gradient	0-2 min: 10% B; 2-15 min: 10%→90% B; 15-20 min: 90% B
Flow Rate	1.0 mL/min
Detection	UV @ 275 nm (Targeting the phenoxy chromophore)
Temperature	30°C
Injection Vol	10 µL

Critical Control Point: The thioether moiety can oxidize on-column if peroxides are present in the mobile phase. Always use fresh solvents and consider adding 0.1% thiodiglycol to the mobile phase as a sacrificial antioxidant if artifactual oxidation is observed.

Method B: GC-MS (The Orthogonal Check)

Objective: Identification of volatile impurities (residual solvents, synthesis reagents) and confirmation of peak purity. Rationale: Provides mass spectral confirmation (

240.3 m/z). However, the injector temperature must be optimized to prevent thermal oxidation of the sulfur.

Parameter	Specification
Column	DB-5MS (5% Phenyl Methyl Siloxane), 30 m × 0.25 mm × 0.25 µm
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Inlet Temp	220°C (Keep low to minimize thermal degradation)
Injection Mode	Split 20:1
Oven Program	60°C (1 min) → 15°C/min → 280°C (Hold 5 min)
Transfer Line	280°C
MS Source	EI Mode, 230°C, Scan 40-400 m/z

Critical Control Point: If the "Acid" impurity is suspected, this method will likely miss it due to low volatility and adsorption in the liner. For full cross-validation, derivatization with BSTFA is required to convert the acid to its TMS-ester.

Method C: qNMR (The Primary Reference)

Objective: Absolute purity determination without a reference standard. Rationale: NMR signal intensity is molar-dependent, not chromophore-dependent. It serves as the "Judge" when HPLC and GC disagree.

Protocol:

• Solvent: Dissolve ~10 mg of sample in 0.6 mL DMSO-

  .

• Internal Standard (IS): Add accurately weighed Maleic Acid or 1,3,5-Trimethoxybenzene (must be high purity TraceCERT® grade).

• Acquisition:

  • Pulse angle: 90°

  • Relaxation delay (

    ): ≥ 30 seconds (Ensure for full relaxation).

  • Scans: 16 or 32.

• Integration:

  • Target Signal: The S-Methyl singlet (approx. 2.4 ppm) or the Phenoxy-Methylene singlet (approx. 4.8 ppm).

  • Avoid the aromatic region if overlaps occur.

Part 3: Comparative Analysis & Validation Logic

The core of this guide is not just running the methods, but interpreting the differences in their results. This "Triangulation" confirms the true purity.

Cross-Validation Matrix

Scenario	HPLC Result	GC Result	qNMR Result	Interpretation & Causality
Ideal	99.2%	99.3%	99.1%	Method validated. High confidence in purity.
Scenario A	99.5%	95.0%	99.4%	Thermal Instability. The molecule is degrading in the GC injector port. Trust HPLC/NMR.
Scenario B	98.0%	99.8%	98.1%	Non-Volatile Impurity. GC missed the hydrolysis product (Acid) or inorganic salts. HPLC/NMR are correct.
Scenario C	95.0%	95.0%	99.0%	Extinction Coefficient Bias. The impurities have much higher UV absorbance than the parent, skewing HPLC area %. qNMR provides the true weight %.

Workflow Visualization: The Decision Tree

Use this logic flow to determine the reportable value.

Figure 2: Decision tree for resolving discrepancies between orthogonal analytical methods.

References

• International Council for Harmonisation (ICH). (2023).[1][2] Validation of Analytical Procedures Q2(R2). ICH Guidelines. [Link]

• PubChem. (n.d.).[3][4] Ethyl 2-[2-(methylthio)phenoxy]acetate (CID 63649302).[5] National Library of Medicine. [Link]

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. [Link]

• Chromatography Today. (2014). HPLC vs GC - A Beginner's Guide. [Link]

Sources

• 1. intuitionlabs.ai [intuitionlabs.ai]
• 2. database.ich.org [database.ich.org]
• 3. Ethyl (methylthio)acetate | C5H10O2S | CID 78199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-(Methylthio)ethyl acetate | C5H10O2S | CID 4447651 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl 2-[2-(Methylthio)phenoxy]acetate | C11H14O3S | CID 63649302 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking Ethyl 2-[2-(Methylthio)phenoxy]acetate Against Commercial Herbicides

Abstract

The relentless evolution of herbicide resistance in weed populations necessitates a continuous search for novel active ingredients. Ethyl 2-[2-(methylthio)phenoxy]acetate, a phenoxyacetic acid derivative, presents a promising scaffold for herbicidal activity, yet its biological efficacy remains uncharacterized. This guide provides a comprehensive framework for the systematic benchmarking of this novel compound against established commercial herbicides. We will focus on a comparative analysis with three widely used synthetic auxin herbicides: 2,4-D, Dicamba, and MCPA. This document details the requisite experimental protocols, from initial greenhouse dose-response bioassays to small-scale field efficacy and crop safety trials. The objective is to furnish researchers, scientists, and drug development professionals with a robust methodology to thoroughly evaluate the herbicidal potential of Ethyl 2-[2-(methylthio)phenoxy]acetate and determine its prospective position in modern agricultural weed management.

Introduction: The Case for Novel Herbicide Discovery

The phenoxyacetic acid class of herbicides, which includes stalwarts like 2,4-D and MCPA, has been a cornerstone of broadleaf weed control for decades.[1][2] These synthetic auxins mimic the natural plant hormone indole-3-acetic acid (IAA), leading to uncontrolled and disorganized growth in susceptible dicotyledonous plants, ultimately resulting in their death.[3][4] However, the widespread and prolonged use of these herbicides has led to the emergence of resistant weed biotypes, diminishing their effectiveness and threatening crop yields.

This evolving landscape underscores the critical need for new herbicidal compounds with potentially novel modes of action or improved efficacy against resistant populations. Ethyl 2-[2-(methylthio)phenoxy]acetate is one such candidate. Its chemical structure, featuring the classic phenoxyacetate core, suggests a likely synthetic auxin mechanism of action. The presence of a methylthio- substituent on the phenyl ring, however, may confer unique properties regarding its uptake, translocation, or interaction with the target site, potentially offering advantages over existing commercial products.

This guide outlines a rigorous, multi-stage process to benchmark Ethyl 2-[2-(methylthio)phenoxy]acetate, providing a clear pathway from preliminary screening to a more comprehensive understanding of its herbicidal profile.

The Contenders: A Profile of Ethyl 2-[2-(Methylthio)phenoxy]acetate and Commercial Benchmarks

A thorough benchmarking study requires a deep understanding of the compounds under investigation. Here, we profile our candidate molecule and the selected commercial standards.

The Challenger: Ethyl 2-[2-(Methylthio)phenoxy]acetate

• Chemical Structure: C₁₁H₁₄O₃S

• Chemical Class: Phenoxyacetic acid derivative.

• Presumed Mechanism of Action: As a phenoxyacetic acid derivative, it is hypothesized to function as a synthetic auxin (HRAC Group 4), mimicking natural plant auxins to induce uncontrolled growth in susceptible broadleaf weeds.[3][4] The introduction of a thioether group could influence its lipophilicity, potentially affecting its cuticular penetration and systemic movement within the plant.

The Commercial Standards

Herbicide	Chemical Class	Mechanism of Action (HRAC Group)	Primary Use
2,4-D	Phenoxycarboxylic acid	Synthetic Auxin (Group 4)	Selective post-emergence control of broadleaf weeds in cereal crops, turf, and non-crop areas.[2][5]
Dicamba	Benzoic acid	Synthetic Auxin (Group 4)	Selective pre- and post-emergence control of broadleaf weeds in corn, sorghum, soybeans (dicamba-tolerant varieties), and non-crop areas.[6][7][8]
MCPA	Phenoxycarboxylic acid	Synthetic Auxin (Group 4)	Selective post-emergence control of broadleaf weeds in cereal crops, flax, and pastures.[1][9][10]

Experimental Workflow for Comparative Efficacy Assessment

A phased approach, moving from controlled greenhouse environments to more variable field conditions, is essential for a comprehensive evaluation.

Caption: Proposed experimental workflow for benchmarking a novel herbicide.

Detailed Experimental Protocols

The following protocols are designed to be robust and adaptable, ensuring the generation of high-quality, comparable data.

Protocol 1: Greenhouse Dose-Response Bioassays

Objective: To determine the concentration of Ethyl 2-[2-(methylthio)phenoxy]acetate and the commercial standards required to inhibit the growth of key broadleaf weed species by 50% (GR₅₀ or ED₅₀).

Materials:

• Seeds of target weed species (e.g., Amaranthus retroflexus (redroot pigweed), Abutilon theophrasti (velvetleaf), Chenopodium album (common lambsquarters)).

• Pots (10 cm diameter) filled with a standardized greenhouse potting mix.

• Ethyl 2-[2-(methylthio)phenoxy]acetate, 2,4-D, Dicamba, and MCPA.

• Appropriate solvents and surfactants.

• Track sprayer calibrated to deliver a consistent volume.

• Greenhouse with controlled temperature (25/20°C day/night), humidity (60-70%), and photoperiod (16 hours).

Methodology:

• Plant Propagation: Sow seeds of each weed species in pots and allow them to grow to the 2-4 true leaf stage.

• Herbicide Preparation: Prepare stock solutions of each herbicide. For each herbicide, create a series of dilutions to achieve a range of application rates (e.g., 0, 10, 50, 100, 200, 500 g a.i./ha). An untreated control (0 g a.i./ha) should be included.

• Herbicide Application: Apply the herbicide solutions to the plants using a calibrated track sprayer. Ensure uniform coverage.

• Experimental Design: Use a completely randomized design with at least four replicates for each treatment (herbicide and rate combination).

• Data Collection: At 21 days after treatment (DAT), visually assess plant injury on a scale of 0% (no effect) to 100% (plant death). Harvest the above-ground biomass for each pot, dry in an oven at 70°C for 72 hours, and record the dry weight.

• Data Analysis: Calculate the percent reduction in biomass relative to the untreated control. Use a statistical software package to perform a non-linear regression analysis (e.g., log-logistic dose-response curve) to determine the GR₅₀ values for each herbicide on each weed species.

Protocol 2: Field Efficacy and Crop Safety Trials

Objective: To evaluate the efficacy of Ethyl 2-[2-(methylthio)phenoxy]acetate and commercial standards on a natural weed population under field conditions and to assess its safety on a representative crop.

Materials:

• A field site with a known and relatively uniform infestation of broadleaf weeds.

• Crop seeds (e.g., wheat or corn, depending on the target application).

• Ethyl 2-[2-(methylthio)phenoxy]acetate, 2,4-D, Dicamba, and MCPA formulated for field application.

• Backpack or small-plot sprayer with appropriate nozzles.

• Plot marking equipment.

Methodology:

• Trial Design and Layout: Establish small plots (e.g., 3m x 6m) in a randomized complete block design with four replicates. Include an untreated control and a hand-weeded control in each block.

• Crop Planting: Plant the selected crop according to standard agronomic practices for the region.

• Herbicide Application: Apply the herbicides at one or two selected rates (e.g., a potential use rate and 2x that rate to assess safety margins) when the weeds are at the 2-6 leaf stage and the crop is at the appropriate growth stage for post-emergence application.

• Data Collection:

  • Weed Control: At 14, 28, and 56 DAT, visually assess the percent control of each major weed species in each plot compared to the untreated control.

  • Crop Injury: At 7, 14, and 28 DAT, visually assess crop phytotoxicity (e.g., stunting, chlorosis, epinasty) on a 0-100% scale.

  • Yield: At crop maturity, harvest the grain from a central area of each plot and determine the yield, adjusting for moisture content.

• Data Analysis: Use analysis of variance (ANOVA) to compare weed control, crop injury, and yield among the different herbicide treatments.

Data Presentation and Interpretation

Greenhouse Bioassay Data

Herbicide	Target Weed Species	GR₅₀ (g a.i./ha) [95% Confidence Interval]
Ethyl 2-[2-(methylthio)phenoxy]acetate	Amaranthus retroflexus	Data to be determined
Abutilon theophrasti	Data to be determined
Chenopodium album	Data to be determined
2,4-D	Amaranthus retroflexus	Data to be determined
Abutilon theophrasti	Data to be determined
Chenopodium album	Data to be determined
Dicamba	Amaranthus retroflexus	Data to be determined
Abutilon theophrasti	Data to be determined
Chenopodium album	Data to be determined
MCPA	Amaranthus retroflexus	Data to be determined
Abutilon theophrasti	Data to be determined
Chenopodium album	Data to be determined

Field Trial Data

Herbicide	Application Rate (g a.i./ha)	Weed Control (%) at 28 DAT (A. retroflexus)	Crop Injury (%) at 14 DAT	Crop Yield ( kg/ha )
Untreated Control	0	0	0	Data to be determined
Hand-Weeded Control	-	100	0	Data to be determined
Ethyl 2-[2-(methylthio)phenoxy]acetate	X	Data to be determined	Data to be determined	Data to be determined
2X	Data to be determined	Data to be determined	Data to be determined
2,4-D	Recommended Rate	Data to be determined	Data to be determined	Data to be determined
Dicamba	Recommended Rate	Data to be determined	Data to be determined	Data to be determined
MCPA	Recommended Rate	Data to be determined	Data to be determined	Data to be determined

Visualizing the Mechanism of Action

The presumed mode of action for Ethyl 2-[2-(methylthio)phenoxy]acetate, in line with other synthetic auxins, involves the hijacking of the plant's natural growth regulation machinery.

Caption: Hypothesized mechanism of action for synthetic auxin herbicides.

Conclusion

The framework presented in this guide provides a scientifically rigorous and logical pathway for the comprehensive evaluation of Ethyl 2-[2-(methylthio)phenoxy]acetate as a potential new herbicide. By benchmarking its performance against well-established commercial standards like 2,4-D, Dicamba, and MCPA, researchers can generate the critical data needed to assess its efficacy, crop selectivity, and overall potential for commercial development. The successful identification and development of novel herbicidal active ingredients are paramount to ensuring sustainable agricultural productivity in the face of mounting weed resistance challenges.

References

• How MCPA Enhances Weed Control in Modern Agriculture. (2025, July 21). Chemicals.com.
• Everything Farmers Need to Know About Dicamba. (2025, May 19). FBN Chemicals.
• 2,4-D. (2025, May 27). Cultivar Magazine.
• Dicamba DGA - Active Ingredient Page. Chemical Warehouse.
• Song, Y. (2014). Insight into the mode of action of 2,4-Dichlorophenoxyacetic acid (2,4-D) as an herbicide.

• National Pesticide Information Center. (n.d.). Dicamba Technical Fact Sheet. [Link]

• Song, Y. (2014). Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide.

• 2,4-Dichlorophenoxyacetic acid. Wikipedia. [Link]

• Witt, W. W. (2001).
• Tu, M., Hurd, C., & Randall, J. M. (2001). Weed Control Methods Handbook: Tools and Techniques for Use in Natural Areas.

• Minnesota Department of Agriculture. (n.d.). Dicamba - General Information. [Link]

• Knezevic, S. (2018, January 31). 10 things to know about dicamba. Farm Progress. [Link]

• Ali, K., Rehman, A., Khan, K., & Weyl, P. (2020). Comparative Efficacy of Common Broad Leaf Herbicides against an Invasive Weed: Parthenium hysterophorus L. Agricultural Sciences, 11, 617-626. [Link]

• MCPA. Grokipedia. [Link]

• He, Y. (2012). MCPA. Joint Meeting on Pesticide Residues (JMPR). [Link]

Sources

• 1. How MCPA Enhances Weed Control in Modern Agriculture [jindunchemical.com]
• 2. deq.mt.gov [deq.mt.gov]
• 3. 2,4-D - Cultivar Magazine [revistacultivar.com]
• 4. xtbg.ac.cn [xtbg.ac.cn]
• 5. Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fbn.com [fbn.com]
• 7. chemicalwarehouse.com [chemicalwarehouse.com]
• 8. Dicamba Technical Fact Sheet [npic.orst.edu]
• 9. grokipedia.com [grokipedia.com]
• 10. fao.org [fao.org]

A Guide to Inter-laboratory Comparison of Ethyl 2-[2-(Methylthio)phenoxy]acetate Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the precise and accurate analysis of chemical intermediates and potential impurities is paramount. Ethyl 2-[2-(Methylthio)phenoxy]acetate, a key building block in the synthesis of various pharmaceutical agents, requires robust analytical methods to ensure the quality, safety, and efficacy of the final drug product. This guide provides a comprehensive framework for conducting an inter-laboratory comparison of analytical methods for Ethyl 2-[2-(Methylthio)phenoxy]acetate, empowering research and quality control teams to establish reliable and reproducible analytical practices.

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[1][2] This guide will delve into the critical aspects of designing and executing such a comparison, drawing upon established principles of analytical method validation as outlined by the International Council for Harmonisation (ICH) guidelines.[3][4][5]

The Critical Role of Inter-laboratory Comparison

Inter-laboratory comparison studies, also known as proficiency testing, are essential for:

• Assessing the reproducibility of an analytical method: Ensuring that a method yields consistent results across different laboratories, analysts, and equipment.[6]

• Identifying potential sources of analytical variability: Pinpointing factors that may contribute to discrepancies in results.

• Establishing a consensus value for a reference material: Providing a benchmark for future analyses.

• Demonstrating the competence of participating laboratories: Ensuring that all laboratories involved in the analysis of a particular substance can produce reliable data.

Choosing the Right Analytical Technique

The selection of an appropriate analytical method is the foundation of any successful inter-laboratory comparison. For a compound like Ethyl 2-[2-(Methylthio)phenoxy]acetate, two primary techniques are well-suited for its quantification: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique in the pharmaceutical industry for the separation and quantification of non-volatile and thermally labile compounds.[3][7] A reversed-phase HPLC method with UV detection is a common and robust approach for the analysis of aromatic compounds like Ethyl 2-[2-(Methylthio)phenoxy]acetate.[8]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry.[9][10][11][12] It is particularly suitable for volatile and semi-volatile compounds and can provide a high degree of specificity and sensitivity.

This guide will provide detailed protocols for both HPLC-UV and GC-MS methods to allow for a comprehensive inter-laboratory comparison.

Designing the Inter-laboratory Comparison Study

A well-designed study is crucial for obtaining meaningful and actionable results. The following workflow outlines the key steps in conducting an inter-laboratory comparison for the analysis of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Caption: Workflow for an Inter-laboratory Comparison Study.

PART 1: Study Design and Protocol Development

• Define the Objectives: Clearly state the goals of the study, such as assessing the precision and accuracy of the analytical methods or qualifying participating laboratories.

• Select Participating Laboratories: Invite a sufficient number of laboratories with experience in pharmaceutical analysis to participate.

• Develop a Detailed Protocol: The protocol should include:

  • A comprehensive description of the analytical methods to be used (HPLC-UV and GC-MS).

  • Detailed instructions for sample preparation, handling, and storage.

  • A clear timeline for sample analysis and data submission.

  • Standardized data reporting templates.

  • Acceptance criteria for the results.

PART 2: Preparation and Distribution of Homogeneous Test Samples

• Prepare a Homogeneous Batch: A single, well-characterized batch of Ethyl 2-[2-(Methylthio)phenoxy]acetate should be prepared and its homogeneity confirmed.

• Spike Samples (Optional): To assess accuracy, samples can be spiked with known concentrations of the analyte.

• Distribute Samples: Samples should be packaged securely and distributed to the participating laboratories under controlled conditions to ensure their integrity.

PART 3: Data Analysis and Interpretation

The statistical analysis of the data is a critical component of the inter-laboratory comparison. The following parameters should be evaluated:

• Precision: The closeness of agreement between independent test results obtained under stipulated conditions. This includes repeatability (within-laboratory precision) and reproducibility (between-laboratory precision).

• Accuracy: The closeness of the mean of a series of measurements to the true or accepted reference value.

• Z-Scores: A statistical measure that indicates how many standard deviations an individual laboratory's result is from the consensus mean of all participating laboratories.[13] A Z-score between -2.0 and +2.0 is generally considered satisfactory.[13]

Parameter	Description	Acceptance Criteria (Example)
Repeatability (RSDr)	The relative standard deviation of replicate measurements within a single laboratory.	≤ 2.0%
Reproducibility (RSDR)	The relative standard deviation of results from all participating laboratories.	≤ 5.0%
Accuracy (% Recovery)	The percentage of the known amount of analyte recovered.	98.0% - 102.0%
Z-Score	A measure of a laboratory's performance against the consensus mean.	-2.0 ≤ Z ≤ +2.0

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the analysis of Ethyl 2-[2-(Methylthio)phenoxy]acetate using HPLC-UV and GC-MS.

Protocol 1: HPLC-UV Method

This protocol describes a reversed-phase HPLC method for the quantification of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Caption: HPLC-UV Analysis Workflow.

1. Reagents and Materials:

• Ethyl 2-[2-(Methylthio)phenoxy]acetate reference standard (purity ≥ 99%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Methanol (HPLC grade)

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

2. Instrumentation:

• HPLC system equipped with a UV detector, pump, autosampler, and column oven.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Data acquisition and processing software.

3. Preparation of Solutions:

• Mobile Phase: Acetonitrile:Water (60:40, v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard and dissolve in 25.0 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Solution: Accurately weigh a sample containing Ethyl 2-[2-(Methylthio)phenoxy]acetate and dissolve it in the mobile phase to achieve a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

4. HPLC Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	254 nm
Run Time	10 minutes

5. System Suitability:

Before sample analysis, perform system suitability tests to ensure the performance of the chromatographic system. This should include replicate injections of a standard solution to assess parameters like peak area precision, tailing factor, and theoretical plates.

6. Data Analysis:

Construct a calibration curve by plotting the peak area of the working standards against their corresponding concentrations. Determine the concentration of Ethyl 2-[2-(Methylthio)phenoxy]acetate in the sample solution by interpolating its peak area from the calibration curve.

Protocol 2: GC-MS Method

This protocol outlines a GC-MS method for the analysis of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Caption: GC-MS Analysis Workflow.

1. Reagents and Materials:

• Ethyl 2-[2-(Methylthio)phenoxy]acetate reference standard (purity ≥ 99%)

• Ethyl acetate (GC grade)

• Helium (carrier gas, high purity)

• Volumetric flasks, pipettes, and syringes

• 0.2 µm syringe filters

2. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column suitable for the analysis of semi-volatile compounds (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Data acquisition and processing software.

3. Preparation of Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard and dissolve in 25.0 mL of ethyl acetate.

• Working Standard Solutions: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL) by diluting the stock solution with ethyl acetate.

• Sample Solution: Accurately weigh a sample containing Ethyl 2-[2-(Methylthio)phenoxy]acetate and dissolve it in ethyl acetate to achieve a final concentration within the calibration range. Filter the solution through a 0.2 µm syringe filter before injection.

4. GC-MS Conditions:

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (splitless mode)
Oven Temperature Program	Initial 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	50 - 400 amu

5. Data Analysis:

Identify the characteristic mass fragments of Ethyl 2-[2-(Methylthio)phenoxy]acetate from the mass spectrum of the reference standard. Construct a calibration curve by plotting the peak area of a selected quantifier ion of the working standards against their corresponding concentrations. Determine the concentration of the analyte in the sample solution by interpolating its peak area from the calibration curve.

Conclusion

A robust and reproducible analytical method is the cornerstone of quality control in the pharmaceutical industry. By conducting a well-structured inter-laboratory comparison for the analysis of Ethyl 2-[2-(Methylthio)phenoxy]acetate, organizations can ensure the reliability of their analytical data, leading to greater confidence in product quality and regulatory compliance. The methodologies and framework presented in this guide provide a solid foundation for establishing and verifying the performance of analytical laboratories and methods, ultimately contributing to the development of safe and effective medicines. Analytical method validation is critical for building confidence in data reliability across drug development, commercial production, and stability studies.[14]

References

• ICH. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency; 1995. Available from: [Link]

• Journal of Applied Bioanalysis. Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities. Available from: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• ICH. HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Available from: [Link]

• Profound. Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Available from: [Link]

• ResolveMass Laboratories. Analytical Method Development and Validation in Pharmaceuticals. Available from: [Link]

• ICH. Quality Guidelines. Available from: [Link]

• PharmTech. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Available from: [Link]

• Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Available from: [Link]

• OSHA. 2-METHOXYETHANOL (METHYL CELLOSOLVE, 2ME). Available from: [Link]

• ATSDR. ANALYTICAL METHODS. Available from: [Link]

• SIELC Technologies. Separation of Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester on Newcrom R1 HPLC column. Available from: [Link]

• International Journal of Pure and Applied Sciences. GC-MS analysis of ethyl acetate. Available from: [Link]

• ResearchGate. GC-MS analysis of ethyl acetate fraction obtained from ethanol extract. Available from: [Link]

• Benchmark International. Inter laboratory Comparison 2023 Report. Available from: [Link]

• Scholars Research Library. GC-MS analysis of ethyl acetate extract of Alysicarpus Monilifer - Whole plant. Available from: [Link]

• EURL-FV. Analytical method for determination of pesticide residues in fruit and vegetables by using GC-MS/MS and LC-MS/MS. Available from: [Link]

• Impactfactor. Isolation of Two Phenolic Compounds from the Ethyl Acetate Fraction of Iraqi Eucalyptus Camaldulensis Dehnh. Available from: [Link]

• SciSpace. Gas chromatography–mass spectrometry (GC–MS) analysis of ethyl acetate root bark extract of Strychnos innocua. Available from: [Link]

• RRC.AP. Draft Protocol Laboratory Comparison. Available from: [Link]

• The Royal Society of Chemistry. Contents. Available from: [Link]

• Flavor Extract Manufacturers Association (FEMA). ETHYL 2-(METHYLTHIO)ACETATE. Available from: [Link]

• PubChem. Ethyl 2-[2-(Methylthio)phenoxy]acetate. Available from: [Link]

• Jurnal Kimia Valensi. STUDY OF SYNTHESIS OF ETHYL-2-(4-ALLYL-2- METHOXYPHENOXY)ACETATE IN POLAR APROTIC SOLVENTS. Available from: [Link]

• Google Patents. 4-((phenoxyalkyl)thio)-phenoxyacetic acids and analogs.

• MATEC Web of Conferences. Interlaboratory comparisons to demonstrate the competence of two similar mobile laboratories. Available from: [Link]

• PubMed. Interlaboratory comparison of analytical methods for residual ethylene oxide in medical device materials. Available from: [Link]

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. fda.gov [fda.gov]
• 6. Analytical Method Validation (AMV) in Pharmaceuticals | Pharmaguideline [pharmaguideline.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Separation of Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. ajol.info [ajol.info]
• 10. researchgate.net [researchgate.net]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. scispace.com [scispace.com]
• 13. benchmark-intl.com [benchmark-intl.com]
• 14. particle.dk [particle.dk]

A Comparative Guide to the Structural Confirmation of Ethyl 2-[2-(Methylthio)phenoxy]acetate Metabolites

For drug development professionals, understanding a compound's metabolic fate is a cornerstone of establishing its safety and efficacy profile. Ethyl 2-[2-(Methylthio)phenoxy]acetate, a molecule featuring an ester, an aromatic ether, and a thioether moiety, presents a fascinating case for metabolic investigation. This guide provides a comprehensive comparison of modern analytical strategies, grounded in scientific principles, to confidently identify and structurally confirm its metabolites. We will move beyond mere protocol recitation to explain the causal logic behind our experimental choices, ensuring a self-validating and robust analytical workflow.

Anticipating the Metabolic Landscape: Predicted Pathways

Before any analysis begins, a theoretical assessment of the parent molecule's structure allows us to predict its primary metabolic transformations. This predictive step is crucial as it informs our analytical approach and helps us anticipate the mass shifts and structural changes we will be searching for. Ethyl 2-[2-(Methylthio)phenoxy]acetate is susceptible to several key Phase I metabolic reactions.

The primary predicted metabolic pathways include:

• Ester Hydrolysis: The ethyl ester group is a likely target for carboxylesterases, which would cleave it to form the corresponding carboxylic acid metabolite (M1). This is often a major clearance pathway for ester-containing drugs.

• Thioether Oxidation: The methylthio group is prone to oxidation by cytochrome P450 enzymes (CYPs) or flavin-containing monooxygenases (FMOs). This occurs in a stepwise manner, first forming a sulfoxide (M2), which can be further oxidized to a sulfone (M3).

• Aromatic Hydroxylation: The phenoxy ring can undergo hydroxylation at various positions, mediated by CYPs, to introduce a hydroxyl group (M4).

• Combination Pathways: It is highly probable that metabolites will be formed through a combination of these pathways, such as hydrolysis followed by oxidation, leading to a sulfoxide-acid metabolite (M5).

Below is a diagram illustrating these potential biotransformations.

Caption: Predicted metabolic pathways of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Core Analytical Strategies: A Head-to-Head Comparison

The two pillars of modern metabolite structure elucidation are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. While often used in conjunction, they provide fundamentally different types of information. Their selection and application depend on the specific question being asked at each stage of the investigation.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Strength	Unmatched sensitivity for detection and quantification in complex biological matrices.[1][2]	Unambiguous, definitive structure elucidation without requiring reference standards.[3][4]
Information Provided	Molecular weight (via accurate mass) and structural clues from fragmentation patterns (MS/MS).[5]	Precise atomic connectivity, stereochemistry, and regiochemistry through chemical shifts and coupling constants.[3][6]
Sensitivity	High (picomolar to femtomolar).[7]	Lower (micromolar to millimolar); requires more sample.
Sample Requirement	Very low (µL of biological matrix).	High (typically >10-30 µg of isolated, pure material).[4]
Throughput	High; suitable for initial screening of many samples.	Low; requires sample isolation and longer acquisition times.
Data Interpretation	Relies on inference, database matching, and comparison to predicted fragmentation.[2]	Provides direct, conclusive evidence of molecular structure through established physical principles.[8]
Key Use Case	Initial "metabolite mapping" to find all potential metabolites and propose putative structures.	Absolute confirmation of novel or unexpected metabolite structures after isolation.

An Integrated Workflow for Unambiguous Confirmation

The most robust and scientifically defensible approach to metabolite structure confirmation is not a choice between LC-MS and NMR, but a synergistic workflow that leverages the strengths of each. This integrated strategy ensures that no stone is left unturned, from initial detection in a complex mixture to final, definitive structural proof.

Caption: Integrated workflow for metabolite discovery and structural confirmation.

Experimental Protocols

Here, we detail the core protocols within this integrated workflow. The causality behind each step is explained to underscore the self-validating nature of the process.

Protocol 1: Metabolite Generation and LC-MS Profiling

Objective: To generate metabolites in vitro and use high-resolution LC-MS/MS to detect them and propose putative structures based on accurate mass and fragmentation data.

Methodology:

• In Vitro Incubation:

  • Prepare a reaction mixture containing pooled human liver microsomes (HLMs), NADPH regenerating system (as a cofactor for CYP enzymes), and Ethyl 2-[2-(Methylthio)phenoxy]acetate in a phosphate buffer (pH 7.4).

  • Causality: HLMs are a standard and reliable source of a wide array of drug-metabolizing enzymes, particularly CYPs, providing a good simulation of Phase I metabolism in the liver.[9]

  • Incubate at 37°C for a specified time (e.g., 60 minutes).

  • Quench the reaction by adding a cold organic solvent like acetonitrile. This stops the enzymatic activity and precipitates proteins.

  • Centrifuge to pellet the precipitated protein and collect the supernatant containing the parent compound and its metabolites.

• LC-MS/MS Analysis:

  • Chromatography: Inject the supernatant onto a reverse-phase C18 column (e.g., using an HPLC or UHPLC system).[2] Elute with a gradient of water and acetonitrile (both containing 0.1% formic acid).

    • Causality: Reverse-phase chromatography separates compounds based on hydrophobicity.[10] Metabolites are often more polar than the parent drug (e.g., after adding a hydroxyl group or forming an acid), so they will typically elute earlier. Formic acid is used to improve peak shape and ionization efficiency.

  • Mass Spectrometry: Analyze the column eluent using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) operating in both positive and negative electrospray ionization (ESI) modes.[5]

    • Causality: ESI is a soft ionization technique suitable for a wide range of drug metabolites.[5] High resolution is critical to calculate the elemental composition of ions, drastically narrowing down potential metabolite structures.

  • Data Acquisition: Perform data-dependent acquisition (DDA), where the instrument automatically selects the most intense ions from a full scan MS for fragmentation (MS/MS).

    • Causality: MS/MS provides structural information. By fragmenting a metabolite and analyzing its pieces, we can deduce which part of the parent molecule has been modified.

• Data Analysis:

  • Process the data using specialized software. Search for expected mass shifts corresponding to the predicted metabolic pathways (e.g., -28 Da for ester hydrolysis to the acid, +16 Da for oxidation, +32 Da for dioxidation).

  • Compare the fragmentation pattern of a suspected metabolite to that of the parent drug. Common fragments suggest that part of the structure is intact, while a mass shift in a fragment ion can pinpoint the site of metabolism.

Protocol 2: Metabolite Isolation and NMR Confirmation

Objective: To obtain a pure sample of a key metabolite and use a suite of NMR experiments to definitively confirm its complete chemical structure.

Methodology:

• Scale-Up and Purification:

  • Run a larger volume in vitro incubation under the same conditions as Protocol 1 to generate a sufficient quantity of the target metabolite.

  • Use preparative HPLC with the same column chemistry and a non-volatile buffer system to isolate the metabolite of interest, collecting the corresponding chromatographic peak.

  • Desalt the collected fraction to remove buffer components that would interfere with NMR analysis. Lyophilize to obtain a pure, dry powder.

    • Causality: Purity is paramount for NMR. Any significant impurities will complicate the spectra and make interpretation difficult or impossible. A minimum of 10-30 µg is typically required for modern instruments.[4]

• NMR Data Acquisition:

  • Dissolve the isolated metabolite in a deuterated solvent (e.g., DMSO-d₆ or MeOD).

  • Acquire a standard suite of experiments on a high-field NMR spectrometer (e.g., 600 MHz or higher).[4]

    • 1D ¹H NMR: Shows all proton environments in the molecule. Integration of peaks reveals the relative number of protons in each environment.[8]

    • 2D COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons), revealing spin systems.[6]

    • 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom it is directly attached to.

    • 2D HMBC (Heteronuclear Multiple Bond Correlation): This is often the most critical experiment. It shows correlations between protons and carbons that are 2-3 bonds away, allowing the various spin systems and functional groups to be pieced together into a complete molecular structure.[6]

• Structure Elucidation:

  • Assemble the structural fragments identified from COSY and HSQC.

  • Use the long-range HMBC correlations to connect these fragments. For example, to confirm the sulfoxide metabolite (M2), an HMBC correlation from the methyl protons to the sulfoxide carbon would be expected, and correlations from the aromatic protons to their neighboring carbons would confirm the substitution pattern on the ring. This process provides unambiguous proof of the metabolite's structure.[7]

Conclusion

Confirming the structure of metabolites is a rigorous, multi-step process that demands a strategic application of complementary analytical techniques. While LC-MS provides the essential speed and sensitivity for the initial discovery and profiling of metabolites in complex biological samples, it is the unparalleled resolving power of NMR spectroscopy that delivers the final, unambiguous structural confirmation.[3] By following an integrated workflow that leverages the strengths of both technologies, researchers and drug development professionals can build a complete and trustworthy picture of a compound's metabolic fate, a critical step in advancing new chemical entities through the development pipeline.

References

• Arome Science. (2025, May 31). Analytical Techniques in Metabolomics: Mass Spectrometry, NMR, and Emerging Technologies.
• Creative Proteomics. (n.d.). LC-MS: Advanced Approach in Metabolomics Analysis.
• University of Nebraska-Lincoln. (n.d.). Introduction to NMR and Its Application in Metabolite Structure Determination.
• Booker, S. J., et al. (2015). The biosynthesis of thiol- and thioether-containing cofactors and secondary metabolites catalyzed by radical S-adenosylmethionine enzymes. PubMed.
• Li, S., et al. (n.d.). Metabolite identification and quantitation in LC-MS/MS-based metabolomics. PMC.
• Vainio, H. (n.d.). Effects of MCPA and other phenoxyacid compounds on hepatic xenobiotic metabolism in rats. PubMed.
• Emwas, A. H. (n.d.). NMR Spectroscopy for Metabolomics Research. PMC.
• Human Metabolome Technologies. (2025, January 23). Exploring the Different Techniques of Metabolomics Analysis.
• Hypha Discovery. (n.d.). Structure Elucidation and NMR.
• Lewis-Sigler Institute for Integrative Genomics. (n.d.). Analytical strategies for LC-MS-based targeted metabolomics.
• ACS Publications. (2025, March 6). NMR Based Methods for Metabolites Analysis.
• Sahoo, N. K., et al. (2020, June 3). An overview on NMR spectroscopy based metabolomics. Peertechz.

Sources

• 1. Metabolomics Techniques: MS, NMR & Emerging Technologies [arome-science.com]
• 2. Metabolite identification and quantitation in LC-MS/MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bionmr.unl.edu [bionmr.unl.edu]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. LC-MS: Advanced Approach in Metabolomics Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 6. NMR Spectroscopy for Metabolomics Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pharmascigroup.us [pharmascigroup.us]
• 9. Effects of MCPA and other phenoxyacid compounds on hepatic xenobiotic metabolism in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HMTExploring the Different Techniques of Metabolomics Analysis | HMT [en.humanmetabolome.com]

Navigating the Uncharted: An Assessment of Biological Data for Ethyl 2-[2-(Methylthio)phenoxy]acetate

A comprehensive review of peer-reviewed scientific literature reveals a significant gap in the understanding of the biological effects of Ethyl 2-[2-(Methylthio)phenoxy]acetate. At present, there are no published studies detailing the specific biological activities, mechanisms of action, or comparative performance of this compound.

This guide is intended for researchers, scientists, and professionals in drug development who may be interested in the potential of novel chemical entities. However, the current scientific landscape for Ethyl 2-[2-(Methylthio)phenoxy]acetate is largely unexplored. While the broader class of phenoxyacetic acid derivatives has been the subject of various biological investigations, data on this specific molecule remains absent from the public scientific domain.

The Landscape of Phenoxyacetic Acid Derivatives: A Proxy for Potential

Phenoxyacetic acid and its derivatives are recognized for a wide array of biological activities, including antibacterial, antifungal, anti-inflammatory, and even cytotoxic effects against cancer cell lines.[1] For instance, certain derivatives have shown promising antibacterial activity against various strains, while others have been investigated for their ability to improve the oxygen-releasing property of red blood cells.[1]

It is plausible that Ethyl 2-[2-(Methylthio)phenoxy]acetate, by virtue of its structural similarity to other compounds in this class, may exhibit some biological activity. The presence of the phenoxyacetic acid core structure, combined with a methylthio substituent, could confer unique pharmacological properties. However, without empirical data, any discussion of its potential effects remains purely speculative.

The Path Forward: A Call for Foundational Research

To ascertain the biological profile of Ethyl 2-[2-(Methylthio)phenoxy]acetate, a series of foundational in vitro and in vivo studies would be necessary. A logical starting point for investigation would involve a tiered approach, beginning with broad screening assays to identify any potential biological activity.

Proposed Initial Experimental Workflow

The following outlines a hypothetical experimental workflow to begin characterizing the biological effects of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Caption: Proposed workflow for initial biological evaluation.

Conclusion

While the core directive of this guide was to provide a comparative analysis of Ethyl 2-[2-(Methylthio)phenoxy]acetate, the stark absence of primary research on this compound makes such a comparison impossible at this time. The field of drug discovery is vast, and many compounds with therapeutic potential remain uncharacterized. The information presented here serves not as a definitive guide, but as a statement on the current state of knowledge and a call to the scientific community to explore the potential of this and other understudied molecules. Future research is essential to unlock any biological activities that Ethyl 2-[2-(Methylthio)phenoxy]acetate may possess.

References

[1] A review on the biological profile and synthesis of phenoxyacetic acid derivatives. JETIR, March 2024, Volume 11, Issue 3. [Link]

Sources

• 1. jetir.org [jetir.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Ethyl 2-[2-(Methylthio)phenoxy]acetate

In the dynamic landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are daily occurrences. With this innovation comes the critical responsibility of ensuring the safety of our researchers and the protection of our environment. This guide provides a detailed, step-by-step protocol for the proper disposal of Ethyl 2-[2-(Methylthio)phenoxy]acetate, a compound that, while not extensively characterized in publicly available safety literature, can be managed safely by adhering to established principles of chemical waste management for its constituent functional groups: an ester, an ether, and a thioether (organosulfur) moiety.

This document is designed to be a practical, actionable resource for laboratory personnel. It moves beyond simple directives to explain the rationale behind each procedural step, fostering a culture of safety and informed decision-making.

Part 1: Hazard Assessment and Initial Considerations

Key Inferred Hazards:

• Flammability: Like many ethyl esters, this compound is likely a combustible liquid.[1][2][3] Keep away from heat, sparks, and open flames.

• Irritation: May cause skin and eye irritation upon contact.[4][5]

• Toxicity: While acute toxicity data is unavailable, it should be handled as a potentially harmful substance if ingested or inhaled.[6] Organosulfur compounds can also present unique toxicological profiles.

• Environmental Hazard: Improper disposal can lead to contamination of soil and water.[7]

Personal Protective Equipment (PPE): A Non-Negotiable Standard

Given the inferred hazards, the following PPE must be worn at all times when handling Ethyl 2-[2-(Methylthio)phenoxy]acetate for disposal:

• Eye Protection: Chemical splash goggles are mandatory.

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) are essential. Inspect gloves for any signs of degradation before use.

• Body Protection: A fully buttoned laboratory coat must be worn.

• Respiratory Protection: While general handling in a well-ventilated area may not require respiratory protection, a respirator may be necessary for cleaning up large spills.

Part 2: Step-by-Step Disposal Protocol

The guiding principle for the disposal of Ethyl 2-[2-(Methylthio)phenoxy]acetate is that it must be treated as hazardous chemical waste.[8][9] Under no circumstances should this chemical be disposed of down the drain or in the regular trash. [1][8]

Step 1: Waste Segregation and Collection

• Designated Waste Container: Collect all waste containing Ethyl 2-[2-(Methylthio)phenoxy]acetate in a dedicated, properly labeled hazardous waste container.[10][11]

• Container Compatibility: The container must be made of a material compatible with organic solvents and esters. High-density polyethylene (HDPE) or glass containers are generally suitable.[8] Ensure the container has a secure, leak-proof lid.[7]

• Avoid Mixing Incompatible Wastes: Do not mix this waste with other waste streams, particularly strong acids, bases, or oxidizing agents, to prevent potentially hazardous chemical reactions.[9][12]

Step 2: Proper Labeling of the Waste Container

Accurate and detailed labeling is a critical component of safe waste management and is mandated by regulatory bodies like the Environmental Protection Agency (EPA).[8][10] The label on your hazardous waste container must include:

• The words "Hazardous Waste".[8][10]

• The full chemical name: "Ethyl 2-[2-(Methylthio)phenoxy]acetate". Avoid using abbreviations or chemical formulas.[10]

• The approximate concentration or percentage of the chemical in the waste.

• The date the waste was first added to the container.[8]

• The name and contact information of the principal investigator or responsible person.[8]

• Appropriate hazard pictograms (e.g., flammable, irritant).[8]

Step 3: Storage of the Waste Container

• Satellite Accumulation Area: Store the waste container in a designated satellite accumulation area within the laboratory, near the point of generation.[9][10]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to prevent the spread of material in case of a leak.[7]

• Ventilation: The storage area should be well-ventilated.[7][11]

• Closure: Keep the waste container securely closed at all times, except when adding waste.[10]

Step 4: Arranging for Disposal

• Licensed Waste Contractor: All hazardous chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[8][9][11]

• Waste Pickup: Follow your institution's procedures for requesting a chemical waste pickup. This typically involves submitting a completed chemical waste pickup form.[8][10]

• Regulatory Compliance: Adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory for all generators of hazardous waste.[7][9]

Part 3: Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

For Small Spills:

• Alert Personnel: Notify others in the immediate area of the spill.

• Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.

• Absorb the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial sorbent pad to absorb the spilled liquid.[4][13]

• Collect and Dispose: Carefully collect the absorbent material and place it in the designated hazardous waste container for Ethyl 2-[2-(Methylthio)phenoxy]acetate.

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

For Large Spills:

• Evacuate: Immediately evacuate the area.

• Alert EHS: Contact your institution's Environmental Health and Safety (EHS) office or emergency response team.

• Restrict Access: Prevent unauthorized personnel from entering the spill area.

Part 4: Disposal of Empty Containers

Empty containers that previously held Ethyl 2-[2-(Methylthio)phenoxy]acetate must also be managed properly.

• Thorough Rinsing: Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).[12][14]

• Collect Rinsate: The first rinseate must be collected and disposed of as hazardous waste in your designated Ethyl 2-[2-(Methylthio)phenoxy]acetate waste container.[14] Subsequent rinsates may also need to be collected depending on local regulations.

• Deface the Label: Completely remove or deface the original label on the container to avoid confusion.[12]

• Final Disposal: Once clean and dry, the container can typically be disposed of in the regular trash or recycled, in accordance with your institution's policies.[12]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 2-[2-(Methylthio)phenoxy]acetate.

Caption: Disposal workflow for Ethyl 2-[2-(Methylthio)phenoxy]acetate.

References

• Hazardous Chemical Waste Management Guidelines. Columbia University Environmental Health & Safety. Available at: [Link]

• Proper disposal of chemicals. Sciencemadness Wiki. Available at: [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. Available at: [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. Available at: [Link]

• How to Dispose of Chemical Waste. University of Colorado Boulder Environmental Health and Safety. Available at: [Link]

• How to Manage Chemical Waste Disposal in Academic Labs. Justrite. Available at: [Link]

• Ethyl Acetate Standard Operating Procedure. Washington State University Environmental Health & Safety. Available at: [Link]

• Safety Data Sheet - Ethyl acetate. Chemos GmbH & Co. KG. Available at: [Link]

• Safety Data Sheet - Acetic acid, ethyl ester {Ethyl acetate}. Alpha-Tec Systems. Available at: [Link]

• Ester Disposal. Chemtalk - #1 Science Forum For Lab Technicians. Available at: [Link]

• Hazardous Waste Disposal Guide. Northwestern University Research Safety. Available at: [Link]

• A process for recycling cellulose acetate ester waste. Google Patents.

• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. Available at: [Link]

• Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. EPFL. Available at: [Link]

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. Available at: [Link]

Sources

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. meridianbioscience.com [meridianbioscience.com]
• 3. chemos.de [chemos.de]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. fishersci.com [fishersci.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. danielshealth.com [danielshealth.com]
• 8. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 9. justrite.com [justrite.com]
• 10. research.columbia.edu [research.columbia.edu]
• 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 12. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 13. alphatecsystems.com [alphatecsystems.com]
• 14. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]